CHF-6523

Core Science & Biosynthesis

CHF-6523: A Technical Overview of its Mechanism of Action in Leukocytes

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

CHF-6523 is an inhaled, selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform, a lipid kinase predominantly expressed in leukocytes.[1] Developed by Chiesi Farmaceutici, CHF-6523 was investigated as a potential therapeutic for chronic obstructive pulmonary disease (COPD) due to the established role of PI3Kδ in regulating leukocyte activation, proliferation, and inflammatory functions.[1][2] The PI3Kδ signaling pathway is known to be upregulated in the neutrophils and lung tissue of COPD patients.[1] Preclinical studies demonstrated potent and selective inhibition of PI3Kδ by CHF-6523, leading to anti-inflammatory effects in animal models of lung inflammation.[2][3] However, despite successful target engagement in clinical trials, as evidenced by a reduction in the downstream biomarker phosphatidylinositol (3,4,5)-trisphosphate (PIP3) in patient sputum, this did not translate into a discernible anti-inflammatory effect.[4] Consequently, PI3Kδ inhibition by CHF-6523 is not considered a viable therapeutic strategy for COPD management.[4][5] This technical guide provides a comprehensive overview of the mechanism of action of CHF-6523 in leukocytes, detailing its preclinical pharmacological profile, the experimental protocols utilized in its evaluation, and the key signaling pathways involved.

Data Presentation

In Vitro Potency and Selectivity

Target	Assay Type	IC50 (nM)	Cell Line/System	Reference
PI3Kδ	ADP-Glo Kinase Assay	1.8	Recombinant Human Enzyme	[1]
PI3Kγ	ADP-Glo Kinase Assay	180	Recombinant Human Enzyme	[1]
PI3Kβ	ADP-Glo Kinase Assay	>10,000	Recombinant Human Enzyme	[1]
PI3Kα	ADP-Glo Kinase Assay	>10,000	Recombinant Human Enzyme	[1]
Cellular PI3Kδ	THP-1 Cell-Based Assay	5.4	Human THP-1 Monocytic Cells	[1]

Kinome Selectivity

Parameter	Value	Details	Reference
Kinases Screened	468	scanMAX KINOMEscan Profiling Panel	[1]
Test Concentration	1 µM	---	[1]
Significant Off-Target Hits (>90% inhibition)	2	Data not specified	[1]

In Vivo Efficacy

Animal Model	Key Endpoint	CHF-6523 Effect	Dosing	Reference
Ovalbumin (OVA)-induced lung inflammation in Brown Norway rats	Reduction in bronchoalveolar lavage (BAL) eosinophil count	Significant and durable reduction in eosinophilia	Intratracheal administration	[3][6]

Clinical Pharmacodynamics

Population	Biomarker	Effect of CHF-6523	Study Design	Reference
COPD Patients	Sputum PIP3	29.7% reduction from baseline (p=0.001 vs. placebo)	Randomized, double-blind, placebo-controlled, crossover	[2][4]
COPD Patients	Sputum and Plasma Inflammatory Biomarkers	No significant anti-inflammatory effect	Randomized, double-blind, placebo-controlled, crossover	[2][4]

Signaling Pathways and Experimental Workflows

PI3Kδ Signaling Pathway in Leukocytes

The following diagram illustrates the canonical PI3Kδ signaling pathway in leukocytes, which is the primary target of CHF-6523. Upon activation by various stimuli, including chemokines and cytokines, PI3Kδ phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effectors such as Akt and PDK1, which in turn regulate a multitude of cellular processes including cell survival, proliferation, chemotaxis, and the release of inflammatory mediators.

Caption: PI3Kδ signaling cascade in leukocytes.

Experimental Workflow: In Vitro PI3Kδ Inhibition Assay

The following diagram outlines the typical workflow for assessing the in vitro inhibitory activity of a compound like CHF-6523 against the PI3Kδ enzyme.

Caption: Workflow for determining PI3Kδ enzymatic inhibition.

Experimental Protocols

In Vitro PI3Kδ, -γ, -β, -α ADP-Glo Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of CHF-6523 against the delta, gamma, beta, and alpha isoforms of PI3K.

Methodology: The enzymatic activity of recombinant human PI3K isoforms was assessed using the ADP-Glo™ Kinase Assay (Promega). This assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to the enzyme's activity.

• Compound Preparation: CHF-6523 was serially diluted in DMSO to generate a range of concentrations for IC50 determination.

• Reaction Setup: The kinase reaction was performed in a multi-well plate. Each well contained the respective recombinant PI3K enzyme, the lipid substrate phosphatidylinositol-4,5-bisphosphate (PIP2), and the appropriate kinase buffer.

• Inhibition: The serially diluted CHF-6523 or vehicle control (DMSO) was added to the reaction wells and pre-incubated with the enzyme.

• Reaction Initiation: The kinase reaction was initiated by the addition of ATP. The reaction was allowed to proceed for a defined period at a controlled temperature.

• ADP Detection: The ADP-Glo™ Reagent was added to terminate the kinase reaction and deplete the remaining ATP. The Kinase Detection Reagent was then added to convert the generated ADP into ATP, which is subsequently used by luciferase to produce a luminescent signal.

• Data Analysis: The luminescence was measured using a plate reader. The IC50 values were calculated by fitting the concentration-response data to a four-parameter logistic equation.

THP-1 Cellular Assay

Objective: To assess the cellular potency of CHF-6523 in inhibiting PI3Kδ signaling in a relevant human leukocyte cell line.

Methodology: The human monocytic cell line THP-1, which endogenously expresses PI3Kδ, was utilized. The assay measures the inhibition of a downstream event following the activation of the PI3Kδ pathway.

• Cell Culture: THP-1 cells were cultured in appropriate media and conditions.

• Compound Treatment: Cells were pre-incubated with various concentrations of CHF-6523 or vehicle control.

• Pathway Activation: The PI3Kδ pathway was activated by stimulating the cells with a suitable agonist (e.g., a chemokine or growth factor).

• Endpoint Measurement: The inhibition of the PI3Kδ pathway was determined by measuring the phosphorylation of a downstream effector, such as Akt, using methods like ELISA or Western blotting.

• Data Analysis: The concentration-response curve for the inhibition of Akt phosphorylation was used to determine the cellular IC50 value for CHF-6523.

Kinome Selectivity Profiling

Objective: To evaluate the selectivity of CHF-6523 against a broad panel of human kinases.

Methodology: The selectivity of CHF-6523 was assessed using the scanMAX KINOMEscan™ profiling service (Eurofins DiscoverX), which employs a competition binding assay.

• Assay Principle: An active site-directed competition binding assay was used. Test compounds are competed against an immobilized, active-site directed ligand for binding to the kinase of interest. The amount of kinase captured on the solid support is measured via quantitative PCR of a DNA tag conjugated to the kinase.

• Screening: CHF-6523 was tested at a single high concentration (e.g., 1 µM) against a panel of 468 human kinases.

• Data Interpretation: The results are reported as the percentage of the kinase that is inhibited by the test compound at the given concentration. A lower percentage of remaining kinase activity indicates a stronger interaction between the compound and the kinase.

Ovalbumin (OVA)-Induced Lung Inflammation Model in Rats

Objective: To evaluate the in vivo anti-inflammatory efficacy of CHF-6523 in a relevant animal model of allergic airway inflammation.

Methodology: The Brown Norway rat model of ovalbumin (OVA)-induced lung inflammation is a well-established model for studying eosinophilic airway inflammation.

• Sensitization: Rats were sensitized to OVA via intraperitoneal injections of OVA emulsified in an adjuvant (e.g., alum).

• Challenge: Following the sensitization period, the rats were challenged with an intratracheal or aerosolized administration of OVA to induce an inflammatory response in the lungs.

• Compound Administration: CHF-6523 or vehicle control was administered to the rats, typically via the intratracheal route, at various time points relative to the OVA challenge.

• Assessment of Inflammation: At a specified time after the challenge, the rats were euthanized, and bronchoalveolar lavage (BAL) was performed to collect cells from the airways. The total and differential cell counts (specifically eosinophils) in the BAL fluid were determined.

• Data Analysis: The effect of CHF-6523 on the influx of inflammatory cells into the lungs was compared to the vehicle-treated group to determine its in vivo efficacy.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. drughunter.com [drughunter.com]
• 6. pubs.acs.org [pubs.acs.org]

The PI3K Delta Signaling Pathway: A Core Driver of COPD Pathophysiology and a Key Therapeutic Target

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Chronic Obstructive Pulmonary Disease (COPD) is a progressive and debilitating respiratory disease characterized by persistent airflow limitation and chronic inflammation. While current therapies provide symptomatic relief, they fail to halt disease progression. Emerging evidence has identified the phosphoinositide 3-kinase (PI3K) signaling pathway, particularly the delta (δ) isoform, as a critical regulator of the aberrant inflammatory responses central to COPD pathophysiology. This technical guide provides a comprehensive overview of the PI3K delta signaling pathway's role in COPD, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing complex interactions through signaling and workflow diagrams. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working to advance novel therapeutic strategies for COPD.

Introduction to COPD and the PI3K Signaling Pathway

COPD is a major global health issue, with cigarette smoking being the primary risk factor. The disease's pathophysiology is complex, involving a chronic inflammatory response in the airways and lung parenchyma to noxious particles and gases. This inflammation is driven by a variety of immune cells, including neutrophils, macrophages, and lymphocytes, which release a plethora of inflammatory mediators.[1]

The phosphoinositide 3-kinases (PI3Ks) are a family of lipid kinases that regulate a wide range of cellular processes, including cell growth, proliferation, survival, and motility.[2][3] The Class I PI3Ks are further divided into isoforms α, β, γ, and δ. While PI3Kα and β are ubiquitously expressed, PI3Kγ and δ are predominantly found in leukocytes, making them attractive targets for modulating immune responses.[1][3] In the context of COPD, the PI3K delta isoform has garnered significant attention due to its pivotal role in the activation and function of multiple immune cell types that drive the disease's inflammatory cascade.[4][5]

The PI3K Delta Signaling Pathway in COPD

The PI3K delta signaling pathway is a major driver of the COPD phenotype.[2][6] In response to various stimuli such as oxidative stress from cigarette smoke and inflammatory mediators, receptor tyrosine kinases or G-protein coupled receptors activate PI3K delta.[3] Activated PI3K delta then phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3).[7] PIP3 recruits and activates downstream effectors, most notably the serine/threonine kinase Akt (also known as protein kinase B).[2] Activated Akt, in turn, phosphorylates a multitude of downstream targets, leading to the activation of pro-inflammatory transcription factors and the subsequent expression of inflammatory genes.

Core PI3K Delta Signaling Pathway.

Role in Airway Inflammation

PI3K delta is a key mediator of airway inflammation in COPD.[4] It is highly expressed in neutrophils, macrophages, and lymphocytes, all of which are implicated in the chronic inflammation characteristic of the disease.[1] Activation of PI3K delta in these cells leads to:

• Neutrophil Chemotaxis and Activation: PI3K delta signaling is crucial for neutrophil migration to sites of inflammation.[4] In COPD, neutrophils exhibit dysregulated migration, a defect that can be corrected by PI3K delta inhibitors.[8] Furthermore, PI3K delta activation promotes neutrophil degranulation and the release of damaging proteases and reactive oxygen species (ROS).[1]

• Macrophage Pro-inflammatory Phenotype: Alveolar macrophages from COPD patients show increased PI3K delta activity, which contributes to their pro-inflammatory phenotype and the release of cytokines such as interleukin-8 (IL-8) and tumor necrosis factor-alpha (TNF-α).[1]

• Lymphocyte Activation: PI3K delta is involved in the activation and differentiation of T and B lymphocytes.[1] Inhibition of PI3K delta can suppress the production of pro-inflammatory cytokines from T cells, including IL-17, which plays a role in neutrophilic inflammation.[4]

Contribution to Corticosteroid Insensitivity

A major clinical challenge in COPD management is the relative insensitivity of patients to the anti-inflammatory effects of corticosteroids.[9] The PI3K delta pathway has been identified as a key driver of this phenomenon.[10] Oxidative stress, a hallmark of COPD, activates PI3K delta, which in turn leads to the phosphorylation and inactivation of histone deacetylase-2 (HDAC2).[4][9] HDAC2 is essential for the anti-inflammatory actions of corticosteroids, as it deacetylates and inactivates pro-inflammatory transcription factors. Reduced HDAC2 activity results in persistent inflammation despite corticosteroid treatment.[10][11] Inhibition of PI3K delta has been shown to restore HDAC2 function and reverse corticosteroid insensitivity in preclinical models of COPD.[9][12]

PI3K Delta's Role in Corticosteroid Insensitivity.

Quantitative Data on PI3K Delta in COPD

Several studies have provided quantitative evidence for the upregulation and hyperactivity of the PI3K delta pathway in COPD.

Parameter	Finding in COPD Patients	Control Group	Reference
PI3K delta Expression	Upregulated in peripheral lung tissue.	Non-smokers and smokers without COPD.	[9]
PI3K delta Pathway Activation	Increased in blood neutrophils and lung tissue.	Healthy controls.	[8][13]
Corticosteroid Sensitivity (IC50 of Dexamethasone)	156.8 ± 32.6 nM in peripheral blood mononuclear cells.	41.2 ± 10.5 nM (non-smokers), 47.5 ± 19.6 nM (smokers).	[9]
HDAC2 Activity	Reduced in peripheral lung tissue and alveolar macrophages.	Healthy non-smokers and smokers.	[3][12]
Neutrophil Chemotaxis	Aberrant directionality observed in peripheral neutrophils.	Healthy controls.	[4][8]
Sputum IL-6 and IL-8 Levels	Reduced following treatment with a PI3K delta inhibitor (nemiralisib).	Placebo-treated COPD patients.	[4][8]
Forced Expiratory Volume in 1 second (FEV1)	Improved by 107.3 mL with nemiralisib (B609524) in exacerbating patients.	Placebo-treated exacerbating patients.	[14]

Experimental Protocols

Measurement of PI3K Activity

A common method to assess PI3K activity involves measuring the phosphorylation of its downstream target, Akt.

Western Blotting for Phospho-Akt:

• Protein Extraction: Lung tissue homogenates or isolated cells (e.g., peripheral blood mononuclear cells, neutrophils) are lysed in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a standard assay (e.g., Bradford assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a nitrocellulose or polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for phosphorylated Akt (e.g., anti-phospho-Akt Ser473). A primary antibody against total Akt is used as a loading control.

• Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the signal is detected using an enhanced chemiluminescence (ECL) substrate. The band intensities are quantified using densitometry.

Workflow for Western Blotting of p-Akt.

Assessment of Corticosteroid Sensitivity

The sensitivity of cells to corticosteroids can be determined by measuring the inhibitory effect of dexamethasone (B1670325) on cytokine release.

In Vitro Dexamethasone IC50 Assay:

• Cell Culture: Peripheral blood mononuclear cells (PBMCs) are isolated from blood samples and cultured.

• Stimulation: The cells are stimulated with a pro-inflammatory agent, such as tumor necrosis factor-alpha (TNF-α), to induce the release of cytokines like interleukin-8 (IL-8).

• Dexamethasone Treatment: The stimulated cells are treated with a range of concentrations of dexamethasone.

• Cytokine Measurement: After an incubation period, the cell culture supernatant is collected, and the concentration of IL-8 is measured using an enzyme-linked immunosorbent assay (ELISA).

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) of dexamethasone is calculated from the dose-response curve. A higher IC50 value indicates reduced corticosteroid sensitivity.

Animal Models of COPD

Mouse models are frequently used to study the in vivo effects of PI3K delta inhibition.

Cigarette Smoke-Induced Airway Inflammation Model:

• Exposure: Mice (e.g., wild-type, PI3K delta kinase-dead knock-in) are exposed to cigarette smoke for a defined period (e.g., several days to months) to induce airway inflammation.

• Treatment: A cohort of mice receives a PI3K delta inhibitor (e.g., IC87114) or a vehicle control, often administered intranasally or systemically. Some studies also include a group treated with corticosteroids (e.g., dexamethasone).[12]

• Assessment of Inflammation: After the exposure and treatment period, bronchoalveolar lavage (BAL) fluid is collected to quantify inflammatory cells (neutrophils, macrophages). Lung tissue is harvested for histological analysis and measurement of inflammatory mediators.

• Lung Function: In some models, lung function parameters such as airway hyperresponsiveness can be assessed.

Therapeutic Targeting of PI3K Delta in COPD

The central role of PI3K delta in COPD pathophysiology makes it a compelling therapeutic target.[2][6] Several selective PI3K delta inhibitors have been developed and evaluated in preclinical and clinical settings.

Nemiralisib (GSK2269557): An inhaled, potent, and highly selective PI3K delta inhibitor.[13] Clinical trials have shown that nemiralisib can reduce sputum levels of pro-inflammatory cytokines (IL-6 and IL-8) in stable COPD patients.[8] In patients experiencing an acute exacerbation of COPD (AECOPD), nemiralisib, when added to standard of care, improved recovery and lung function.[13][14]

CHF6523: Another inhaled PI3K delta inhibitor that demonstrated significant target engagement in a clinical study with COPD patients, as evidenced by a reduction in PIP3 levels. However, it did not show significant anti-inflammatory effects in this particular study.[15]

The development of PI3K delta inhibitors represents a promising therapeutic strategy for COPD, with the potential to not only reduce inflammation but also to restore corticosteroid sensitivity.[1]

Conclusion

The PI3K delta signaling pathway is a key driver of the chronic inflammation and corticosteroid insensitivity that characterize COPD. Its upregulation and hyperactivity in immune cells contribute significantly to the disease's pathophysiology. The quantitative data from patient samples and the results from preclinical and clinical studies with selective inhibitors strongly support the targeting of PI3K delta as a viable therapeutic approach. Further research and development in this area hold the promise of delivering novel, disease-modifying treatments for patients with COPD.

References

• 1. PI3K Inhibitors as Potential Therapeutic Agents for the Treatment of COPD with Associated Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. atsjournals.org [atsjournals.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. PI3K Signaling in Chronic Obstructive Pulmonary Disease: Mechanisms, Targets, and Therapy | Bentham Science [eurekaselect.com]
• 6. PI3K signalling in chronic obstructive pulmonary disease and opportunities for therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative Measurement of Functional Activity of the PI3K Signaling Pathway in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring PI3Kδ Molecular Pathways in Stable COPD and Following an Acute Exacerbation, Two Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting phosphoinositide-3-kinase-delta with theophylline reverses corticosteroid insensitivity in chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. mdpi.com [mdpi.com]
• 12. atsjournals.org [atsjournals.org]
• 13. scienceopen.com [scienceopen.com]
• 14. An Inhaled PI3Kδ Inhibitor Improves Recovery in Acutely Exacerbating COPD Patients: A Randomized Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Study Evaluates Inhaled PI3Kδ Inhibitor CHF6523 in COPD Patients [mymedisage.com]

An In-depth Technical Guide to the Discovery and Medicinal Chemistry of CHF-6523

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and medicinal chemistry of CHF-6523, a potent and selective inhaled inhibitor of the phosphoinositide 3-kinase δ (PI3Kδ) isoform. CHF-6523 was developed by Chiesi Farmaceutici as a potential treatment for chronic obstructive pulmonary disease (COPD).[1] This document details the scientific rationale, discovery process, structure-activity relationships, and key experimental data that led to the identification of CHF-6523 as a clinical candidate.

Introduction: Targeting PI3Kδ in Chronic Obstructive Pulmonary Disease

Chronic Obstructive Pulmonary Disease (COPD) is a progressive respiratory disease characterized by persistent airflow limitation and an enhanced chronic inflammatory response in the airways and the lungs.[2] The phosphoinositide 3-kinase (PI3K) signaling pathway, particularly the PI3Kδ isoform, is a critical regulator of the activation, proliferation, and function of various leukocytes, which are key drivers of the inflammatory process in COPD.[2][3] The PI3Kδ pathway is often upregulated in the blood neutrophils and lung tissue of COPD patients.[3] Therefore, selective inhibition of PI3Kδ presents a promising therapeutic strategy to modulate the underlying inflammation in COPD.[3]

CHF-6523 was designed as an inhaled therapy to deliver the drug directly to the lungs, maximizing local efficacy while minimizing systemic exposure and potential side effects.[1]

The Discovery of CHF-6523: A Knowledge-Based Approach

The discovery of CHF-6523 stemmed from a knowledge-based drug design program aimed at identifying a potent and selective PI3Kδ inhibitor with properties suitable for inhaled administration.[4] The starting point for the design was the isocoumarin (B1212949) scaffold, with inspiration drawn from the approved oral PI3Kδ inhibitor, Idelalisib.[3]

The medicinal chemistry effort focused on several key areas:

• Scaffold Hopping and Optimization: Exploration of a novel isocoumarin scaffold to achieve the desired PI3Kδ selectivity.[4]

• Hinge Binder Group Optimization: Modification of the hinge binder region of the molecule to enhance cellular potency to the low nanomolar range.[3][4]

• Head Group Optimization: Fine-tuning of the head group to reduce intrinsic permeability, thereby extending lung retention time.[3][4]

• Crystalline Form Screening: Identification of a crystalline form of the molecule suitable for formulation as a dry powder for inhalation.[3][4]

This multi-parameter optimization culminated in the identification of compound 18 , designated as CHF-6523, which exhibited a desirable preclinical profile.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for CHF-6523 and its precursors.

Table 1: In Vitro Potency and Selectivity of CHF-6523 and a Key Precursor [3]

Compound	PI3Kδ pKi	PI3Kγ pKi	PI3Kβ pKi	PI3Kα pKi	THP-1 Cellular pIC50
1 (Precursor)	8.4	-	<6.2	<6.2	-
CHF-6523 (18)	9.07 ± 0.02	7.05 ± 0.03	7.26 ± 0.05	6.66 ± 0.01	8.78 ± 0.06

Table 2: Kinome Selectivity of CHF-6523 [3]

Kinase	% Inhibition at 1 µM
PI3Kδ	100
PI3Kβ	96
PI3Kγ	90
Other 465 kinases	< 90%

Table 3: Preclinical Pharmacokinetics of an Intermediate Compound (7) in Rats (Intratracheal Administration) [3]

Parameter	Value
Dose	0.5 mg/kg
Lung Cmax	13,330 ng/g
Lung AUClast	35,014 hng/g
Plasma Cmax	22 ng/mL
Plasma AUClast	108 hng/mL

Table 4: Clinical Pharmacokinetics and Target Engagement of CHF-6523 in COPD Patients [2]

Parameter	Value
Dose	2 mg twice daily (inhaled)
Plasma Tmax (Day 1)	15 min
Plasma Tmax (Day 28)	10 min
Sputum PIP3 Reduction	29.7% from baseline

Experimental Protocols

The synthesis of CHF-6523 is detailed in the supplementary information of the primary publication.[4] A general outline involves the construction of the isocoumarin core followed by the introduction of the side chains through a series of organic reactions.

The enzymatic activity of PI3Kδ was determined using the ADP-Glo™ Kinase Assay. The protocol is based on the one described by Bruno et al.[3]

• Reagents: Recombinant human PI3Kδ, PI3K substrate (PIP2), ATP, ADP-Glo™ Reagent, and Kinase Detection Reagent.

• Procedure: a. Add serially diluted CHF-6523 or vehicle (DMSO) to the wells of a 384-well plate. b. Add the PI3Kδ enzyme to each well and pre-incubate for 15 minutes at room temperature. c. Initiate the kinase reaction by adding a mixture of PIP2 and ATP. Incubate for 1 hour at room temperature. d. Stop the reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes. e. Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes. f. Measure luminescence using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration relative to the vehicle control and determine the IC50 value from the dose-response curve.

The cellular potency of CHF-6523 was assessed in the human monocytic cell line THP-1. The protocol is based on the one described by Bruno et al.[3]

• Cell Culture: Maintain THP-1 cells in appropriate culture medium.

• Procedure: a. Seed THP-1 cells in a 96-well plate. b. Treat the cells with serially diluted CHF-6523 or vehicle (DMSO) for a specified period. c. Stimulate the cells to activate the PI3Kδ pathway. d. Lyse the cells and measure the levels of phosphorylated AKT (a downstream effector of PI3Kδ) using a suitable immunoassay (e.g., ELISA or Western blot).

• Data Analysis: Determine the concentration of CHF-6523 that causes 50% inhibition of AKT phosphorylation (IC50).

The in vivo efficacy of CHF-6523 was evaluated in a rat model of acute lung inflammation.[4]

• Animals: Male Brown Norway rats.

• Procedure: a. Sensitize the rats with an allergen (e.g., ovalbumin, OVA) to induce a Th-2 immune response. b. Administer CHF-6523 or vehicle via inhalation or intratracheal instillation prior to challenging the animals with the allergen. c. After the allergen challenge, collect bronchoalveolar lavage fluid (BALF) and lung tissue. d. Analyze the BALF for inflammatory cell counts (e.g., eosinophils) and cytokine levels. e. Process lung tissue for histological analysis.

• Data Analysis: Compare the inflammatory readouts in the CHF-6523-treated group to the vehicle-treated group to determine the anti-inflammatory effect.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the PI3Kδ signaling pathway, the drug discovery workflow for CHF-6523, and a typical experimental workflow for evaluating a PI3Kδ inhibitor.

Caption: PI3Kδ Signaling Pathway and the Mechanism of Action of CHF-6523.

Caption: Drug Discovery Workflow for CHF-6523.

Caption: Experimental Workflow for the Evaluation of a PI3Kδ Inhibitor.

Conclusion

The discovery of CHF-6523 is a testament to a successful, structure-guided medicinal chemistry campaign that yielded a potent and selective inhaled PI3Kδ inhibitor with a promising preclinical profile.[4] While clinical trials in COPD patients showed good target engagement, this did not translate into a significant anti-inflammatory effect, suggesting that PI3Kδ inhibition may not be a viable therapeutic strategy for this patient population.[2] Nevertheless, the detailed discovery and medicinal chemistry journey of CHF-6523 provides valuable insights for the development of future inhaled therapies and serves as an excellent case study for drug discovery professionals.

References

• 1. drughunter.com [drughunter.com]
• 2. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

The Isocoumarin Scaffold of CHF-6523: A Technical Guide to a Selective PI3Kδ Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isocoumarin (B1212949) scaffold of CHF-6523, a potent and selective inhaled inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform. CHF-6523 was developed by Chiesi Farmaceutici for the potential treatment of chronic obstructive pulmonary disease (COPD). This document details the rationale behind its design, its synthesis, mechanism of action, and key experimental data.

Introduction: The Rationale for a Novel Isocoumarin Scaffold

Phosphoinositide 3-kinases (PI3Ks) are a family of lipid kinases involved in crucial cellular processes, including cell growth, proliferation, differentiation, and survival. The class I PI3K isoform δ (PI3Kδ) is primarily expressed in leukocytes and plays a significant role in the activation and function of various immune cells. Its upregulation in the lung tissue and blood neutrophils of COPD patients has implicated it as a key driver of the chronic inflammation characteristic of the disease.

The development of CHF-6523 centered on the design of a novel isocoumarin scaffold. This chemical moiety was strategically chosen for its ability to orient the necessary pharmacophoric elements in a "propeller-shape" topology, a conformation found to be crucial for achieving high selectivity for PI3Kδ over other class I isoforms (α, β, and γ)[1][2][3]. This selectivity is critical for minimizing off-target effects and enhancing the therapeutic window of the drug candidate. The isocoumarin core provides a rigid framework to which the hinge-binder and head group moieties can be attached in an optimal spatial arrangement for potent and selective inhibition[4].

Quantitative Data Summary

The following tables summarize the key quantitative data for CHF-6523, from its in vitro activity to its clinical pharmacodynamic effects.

Table 1: In Vitro Enzymatic and Cellular Activity of CHF-6523

Parameter	Value	Reference
PI3Kδ Enzymatic pKi	9.07 ± 0.02	[4]
PI3Kγ Enzymatic pKi	7.05 ± 0.03	[4]
PI3Kβ Enzymatic pKi	7.26 ± 0.05	[4]
PI3Kα Enzymatic pKi	6.66 ± 0.01	[4]
THP-1 Cellular pIC50	8.78 ± 0.06	[4]

Table 2: Preclinical Pharmacokinetics of CHF-6523 in Rats (Inhaled Administration)

Parameter	Value	Reference
Dose	0.5 mg/kg (intratracheal)
Lung t1/2	>514 min	[4]
Systemic Exposure	Low

Table 3: Clinical Pharmacokinetics of CHF-6523 in COPD Patients (Inhaled Administration)

Parameter	Day 1	Day 28	Reference
Time to Cmax	15 min	10 min	[5]
Systemic Accumulation Ratio (Cmax and AUC0-12h)	-	< 1.6	[5]
Time to Steady State	-	Day 20	[5]

Table 4: Clinical Pharmacodynamics of CHF-6523 in COPD Patients (28-Day Treatment)

Biomarker	Change from Baseline (CHF-6523)	Change vs. Placebo	p-value	Reference
Sputum PIP3	-29.7%	-29.5%	0.001	[5]

Signaling Pathway and Mechanism of Action

CHF-6523 exerts its therapeutic effect by inhibiting the PI3Kδ signaling pathway. In COPD, various inflammatory stimuli, such as cigarette smoke and pathogens, activate receptor tyrosine kinases (RTKs) and G-protein coupled receptors (GPCRs) on the surface of immune cells. This leads to the recruitment and activation of PI3Kδ at the plasma membrane. Activated PI3Kδ phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effectors such as Akt (also known as protein kinase B) and phosphoinositide-dependent kinase 1 (PDK1). This cascade ultimately leads to the activation of transcription factors like NF-κB, resulting in the expression of pro-inflammatory cytokines and chemokines, enhanced immune cell survival, and aberrant cell migration, all of which contribute to the pathophysiology of COPD. CHF-6523, by selectively blocking the catalytic activity of PI3Kδ, prevents the formation of PIP3 and thereby inhibits these downstream inflammatory responses.

Caption: PI3Kδ Signaling Pathway and the Mechanism of Action of CHF-6523.

Experimental Protocols

The following sections provide a detailed overview of the key experimental methodologies employed in the development and characterization of CHF-6523.

Synthesis of the Isocoumarin Scaffold and CHF-6523

The synthesis of the isocoumarin core of CHF-6523 was a critical aspect of its development, with a focus on creating a scalable and efficient process. The general synthetic strategy involves a Sonogashira coupling followed by an electrophilic cyclization.

Caption: General Synthetic Workflow for the Isocoumarin Scaffold and CHF-6523.

Detailed Protocol for the Isocoumarin Scaffold:

• Sonogashira Coupling: Methyl 2-iodobenzoate is coupled with 3-butyn-2-ol in the presence of a palladium catalyst (e.g., PdCl2(PPh3)2) and a copper(I) co-catalyst (e.g., CuI) in a suitable solvent such as dimethylformamide (DMF) with a base (e.g., triethylamine (B128534) or potassium carbonate). The reaction is typically run at room temperature to slightly elevated temperatures until completion.

• Work-up and Purification: The reaction mixture is subjected to an aqueous work-up, involving extractions with an organic solvent like ethyl acetate. The organic layers are combined, washed, dried, and concentrated. The crude product may be purified by column chromatography.

• Electrophilic Cyclization: The product from the Sonogashira coupling is then subjected to an electrophilic cyclization reaction to form the isocoumarin ring. This can be achieved using various electrophilic halogenating agents, such as N-bromosuccinimide (NBS) or copper(II) bromide (CuBr2), in a suitable solvent.

• Final Purification: The resulting isocoumarin scaffold is purified, often through crystallization or column chromatography, to yield the desired intermediate.

Final Synthesis of CHF-6523:

The isocoumarin scaffold, possessing chemical handles for further modification, undergoes a series of reactions to introduce the hinge-binder and head group moieties. This typically involves cross-coupling reactions (e.g., Suzuki or Stille) to attach the head group and nucleophilic substitution to introduce the hinge-binder. The final product, CHF-6523, is then purified to a high degree for biological testing.

In Vitro PI3K Enzyme Assays

The inhibitory activity of CHF-6523 against the different PI3K isoforms was determined using a biochemical assay.

Protocol:

• Enzyme and Substrate Preparation: Recombinant human PI3K isoforms (α, β, δ, γ) are used. The substrate, PIP2, is incorporated into lipid vesicles.

• Inhibition Assay: The assay is typically performed in a 384-well plate format. The compound (CHF-6523) at various concentrations is pre-incubated with the respective PI3K isoform.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of ATP (often [γ-33P]ATP for radiometric detection) and the PIP2-containing vesicles.

• Reaction Termination and Detection: After a defined incubation period, the reaction is stopped. The amount of phosphorylated product (PIP3) is quantified. This can be done through various methods, including radiometric detection of the incorporated 33P or using luminescence-based assays that measure the remaining ATP.

• Data Analysis: The IC50 values are calculated by fitting the concentration-response data to a four-parameter logistic equation. These are then converted to pKi values.

Cellular Assays (THP-1 Cells)

The cellular potency of CHF-6523 was assessed in the human monocytic cell line THP-1, which endogenously expresses PI3Kδ.

Protocol:

• Cell Culture: THP-1 cells are cultured in appropriate media and conditions.

• Compound Treatment: Cells are pre-incubated with various concentrations of CHF-6523.

• Cell Stimulation: The PI3K pathway is activated by stimulating the cells with an appropriate agonist (e.g., an antibody that cross-links cell surface receptors).

• Measurement of Downstream Signaling: The inhibition of PI3Kδ is determined by measuring the phosphorylation of a downstream effector, typically Akt. This is commonly done using an enzyme-linked immunosorbent assay (ELISA) that detects phosphorylated Akt.

• Data Analysis: The IC50 values are determined from the concentration-response curves, representing the concentration of CHF-6523 required to inhibit 50% of the agonist-induced Akt phosphorylation. These are then expressed as pIC50 values.

Preclinical In Vivo Model of Lung Inflammation

A rat model of Th2-driven acute lung inflammation was used to evaluate the in vivo efficacy of CHF-6523.

Protocol:

• Animal Sensitization: Rats are sensitized to an allergen, typically ovalbumin (OVA), through intraperitoneal injections.

• Compound Administration: CHF-6523 is administered to the lungs of the rats, usually via intratracheal instillation or inhalation, at various doses and at specific time points before the allergen challenge.

• Allergen Challenge: The sensitized rats are challenged with an intratracheal instillation of OVA to induce an inflammatory response in the lungs.

• Assessment of Inflammation: At a defined time after the challenge, the animals are euthanized, and bronchoalveolar lavage (BAL) fluid is collected. The total and differential cell counts (particularly eosinophils) in the BAL fluid are determined to quantify the extent of inflammation.

• Data Analysis: The effect of CHF-6523 on the influx of inflammatory cells into the lungs is compared to a vehicle-treated control group.

Clinical Trial in COPD Patients (NCT04032535)

A randomized, double-blind, placebo-controlled, crossover study was conducted to assess the safety, tolerability, pharmacokinetics, and pharmacodynamics of CHF-6523 in patients with stable COPD.

Protocol:

• Study Design: The study involved a two-way crossover design with two 28-day treatment periods separated by a washout period. Patients received inhaled CHF-6523 or a placebo twice daily.

• Pharmacokinetic Assessments: Plasma concentrations of CHF-6523 were measured at multiple time points after dosing on Day 1 and Day 28 to determine key pharmacokinetic parameters such as Cmax, tmax, and AUC.

• Pharmacodynamic Assessments: Target engagement was assessed by measuring the levels of PIP3 in induced sputum samples. The anti-inflammatory effects were evaluated by measuring various biomarkers in sputum and blood.

• Safety and Tolerability: Adverse events were monitored and recorded throughout the study.

Caption: Workflow of the Phase I Clinical Trial for CHF-6523 in COPD Patients.

Conclusion

The isocoumarin scaffold of CHF-6523 represents a successful example of knowledge-based drug design, leading to a potent and selective PI3Kδ inhibitor. The preclinical data demonstrated promising anti-inflammatory activity in relevant models of lung inflammation. However, while the clinical trial in COPD patients confirmed target engagement with a significant reduction in sputum PIP3, this did not translate into a demonstrable anti-inflammatory effect. These findings suggest that targeting the PI3Kδ pathway with CHF-6523 may not be a suitable therapeutic strategy for the management of COPD. Nevertheless, the development of CHF-6523 and its unique isocoumarin core provides valuable insights for medicinal chemists and drug development professionals in the design of selective kinase inhibitors.

References

• 1. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. drughunter.com [drughunter.com]

Preclinical Anti-inflammatory Profile of CHF-6523: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

CHF-6523 is a potent and selective inhaled inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) enzyme that has demonstrated significant anti-inflammatory activity in preclinical models of allergic airway inflammation.[1] Developed for the potential treatment of respiratory diseases such as Chronic Obstructive Pulmonary Disease (COPD), CHF-6523 targets the PI3Kδ signaling pathway, a critical regulator of immune cell function.[2] This technical guide provides an in-depth overview of the preclinical data, experimental methodologies, and the underlying mechanism of action of CHF-6523. While preclinical studies in rodent models showed promising inhibition of eosinophilic and Type 2 inflammation, it is noteworthy that these findings did not translate to a demonstrable anti-inflammatory effect in clinical trials with COPD patients.[3][4]

Introduction

Chronic inflammatory airway diseases, including COPD and asthma, are characterized by the persistent infiltration and activation of immune cells in the lungs. The phosphoinositide 3-kinase (PI3K) signaling pathway, particularly the delta isoform (PI3Kδ), plays a crucial role in the activation, proliferation, and function of various leukocytes.[2] The expression of PI3Kδ is predominantly restricted to hematopoietic cells, making it an attractive therapeutic target for inflammatory conditions.[5] CHF-6523 was designed as a selective, inhaled PI3Kδ inhibitor to deliver targeted anti-inflammatory effects directly to the lungs while minimizing systemic exposure.[1]

Mechanism of Action: The PI3Kδ Signaling Pathway

PI3Kδ is a key enzyme in the intracellular signaling cascade that governs a multitude of cellular processes in immune cells, including proliferation, survival, and migration. Upon activation by various cell surface receptors, PI3Kδ phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effector proteins such as Akt and phosphoinositide-dependent kinase 1 (PDK1). The activation of the Akt pathway, in turn, influences a range of cellular functions that contribute to the inflammatory response in allergic asthma, including cell survival, proliferation, and the production of inflammatory mediators.[6] By selectively inhibiting PI3Kδ, CHF-6523 aims to attenuate these downstream signaling events, thereby reducing the inflammatory cascade in the airways.

PI3Kδ Signaling Pathway and the inhibitory action of CHF-6523.

Quantitative Preclinical Data

The preclinical anti-inflammatory activity of CHF-6523 was evaluated through a series of in vitro and in vivo studies. The quantitative data from these assays are summarized below.

Table 1: In Vitro Enzymatic and Cellular Activity of CHF-6523

Assay Type	Target	Species	Value	Unit
Enzymatic Inhibition	PI3Kδ	Human	8.4	pKi
Cellular Activity (TR-FRET)	PI3Kδ	Human	8.2	pIC50
Cellular Activity (TR-FRET)	PI3Kγ	Human	6.1	pIC50
Cellular Activity (TR-FRET)	PI3Kα	Human	<5.0	pIC50
Cellular Activity (TR-FRET)	PI3Kβ	Human	<5.0	pIC50

Data sourced from the Journal of Medicinal Chemistry.[2]

Table 2: In Vivo Anti-inflammatory Efficacy of CHF-6523 in a Rat Model of Th-2 Driven Acute Lung Inflammation

Treatment Group	Dose (µg/kg)	Eosinophil Infiltration Inhibition (%)
CHF-6523	3	35
CHF-6523	10	60
CHF-6523	30	85
Fluticasone Propionate	1000	90

Data represents the dose-dependent inhibition of ovalbumin-induced eosinophil infiltration into the bronchoalveolar lavage fluid (BALF) of Brown Norway rats. Data sourced from the Journal of Medicinal Chemistry.[2]

Experimental Protocols

In Vitro PI3Kδ Inhibition Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This assay quantifies the inhibitory activity of CHF-6523 on PI3Kδ enzymatic activity.

Materials:

• Recombinant human PI3Kδ enzyme

• PIP2 substrate

• ATP

• Europium-labeled anti-GST antibody (donor)

• Biotinylated anti-His antibody (acceptor)

• Streptavidin-XL665 (acceptor)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM EGTA, 0.05% CHAPS)

• CHF-6523 compound dilutions

• 384-well low-volume plates

Procedure:

• Prepare serial dilutions of CHF-6523 in DMSO and then dilute in assay buffer.

• Add the PI3Kδ enzyme, PIP2 substrate, and the test compound (CHF-6523) or vehicle control to the wells of a 384-well plate.

• Initiate the enzymatic reaction by adding ATP.

• Incubate the reaction mixture at room temperature for a specified period (e.g., 60 minutes).

• Stop the reaction by adding EDTA.

• Add the detection reagents (Europium-labeled antibody and Streptavidin-XL665) to the wells.

• Incubate for a further period to allow for the binding of the detection reagents to the reaction product (PIP3).

• Read the plate on a TR-FRET compatible plate reader, measuring the emission at 620 nm (donor) and 665 nm (acceptor).

• Calculate the ratio of acceptor to donor fluorescence and determine the pIC50 values from the dose-response curves.

In Vivo Rat Model of Th-2 Driven Acute Lung Inflammation

This model assesses the in vivo anti-inflammatory efficacy of inhaled CHF-6523.

Animal Model:

• Male Brown Norway rats

Sensitization and Challenge Protocol:

• Sensitization: On day 0 and day 7, sensitize the rats with an intraperitoneal injection of ovalbumin (OVA) mixed with alum adjuvant.

• Challenge: On day 14 and day 15, challenge the sensitized rats with an aerosolized solution of OVA for 30 minutes.

Drug Administration:

• Administer CHF-6523 or vehicle control via inhalation (e.g., nose-only exposure) at various doses 1 hour prior to the OVA challenge on day 14 and day 15.

Endpoint Measurement (Bronchoalveolar Lavage - BAL):

• 24 hours after the final OVA challenge, euthanize the rats.

• Perform bronchoalveolar lavage by instilling and recovering a fixed volume of phosphate-buffered saline (PBS) into the lungs.

• Centrifuge the recovered BAL fluid to pellet the cells.

• Resuspend the cell pellet and perform a total cell count.

• Prepare cytospin slides and stain with a differential stain (e.g., Wright-Giemsa) to determine the percentage of different leukocyte populations, including eosinophils.

• Calculate the absolute number of eosinophils in the BAL fluid.

• Determine the percentage inhibition of eosinophil infiltration for each treatment group compared to the vehicle-treated control group.

Workflow for the in vivo rat model of Th-2 driven acute lung inflammation.

Discussion and Conclusion

The preclinical data for CHF-6523 demonstrate its potent and selective inhibition of PI3Kδ. In vitro, CHF-6523 exhibited high affinity for the PI3Kδ enzyme and potent cellular activity, with significant selectivity over other Class I PI3K isoforms.[2] This promising in vitro profile translated to robust in vivo efficacy in a rat model of allergic airway inflammation, where inhaled CHF-6523 produced a dose-dependent reduction in eosinophil infiltration into the lungs, a key hallmark of Th-2 driven inflammation.[2]

Despite these positive preclinical findings, a clinical study in patients with stable COPD did not show a significant anti-inflammatory effect, even though target engagement was confirmed by a reduction in sputum PIP3 levels.[3][4] This discrepancy highlights the challenges of translating preclinical efficacy in animal models of allergic inflammation to the more complex and heterogeneous inflammatory environment of human COPD. The preclinical anti-inflammatory activity of CHF-6523, while clear and potent in the models tested, underscores the importance of continued research into the specific inflammatory phenotypes of respiratory diseases to better predict clinical outcomes.

References

• 1. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphoinositide 3-Kinase in Asthma: Novel Roles and Therapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of phosphoinositide 3-kinase delta attenuates allergic airway inflammation and hyperresponsiveness in murine asthma model - PubMed [pubmed.ncbi.nlm.nih.gov]

Target Validation of CHF-6523 for Respiratory Diseases: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

CHF-6523 is an inhaled, selective inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ), a lipid kinase predominantly expressed in leukocytes.[1][2] The PI3Kδ signaling pathway is known to be upregulated in the lung tissue and blood neutrophils of patients with Chronic Obstructive Pulmonary Disease (COPD), making it a compelling therapeutic target for respiratory diseases characterized by chronic inflammation.[1] This technical guide provides a comprehensive overview of the target validation for CHF-6523, summarizing key preclinical and clinical data. While preclinical studies in a rat model of Th-2-driven acute lung inflammation demonstrated durable anti-inflammatory activity, a phase I clinical trial in COPD patients (NCT04032535) revealed that despite successful target engagement in the lung, this did not translate into a significant anti-inflammatory effect.[1][3] This guide presents the available quantitative data, detailed experimental methodologies, and a visual representation of the targeted signaling pathway to facilitate a deeper understanding of the scientific journey of CHF-6523 and the complexities of targeting PI3Kδ in respiratory diseases.

The PI3Kδ Signaling Pathway in Respiratory Inflammation

Phosphoinositide 3-kinase δ (PI3Kδ) is a critical regulator of immune cell function.[1] In respiratory diseases such as COPD, various stimuli, including allergens, pathogens, and cigarette smoke, can lead to the activation of receptor tyrosine kinases (RTKs) and G-protein coupled receptors (GPCRs) on the surface of leukocytes, particularly neutrophils and macrophages.[4] This activation leads to the recruitment and activation of PI3Kδ at the cell membrane.

Activated PI3Kδ phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[3] PIP3 acts as a docking site for proteins containing a pleckstrin homology (PH) domain, such as Akt (also known as protein kinase B) and phosphoinositide-dependent kinase 1 (PDK1). This co-localization at the plasma membrane results in the phosphorylation and activation of Akt by PDK1 and other kinases.

Activated Akt, in turn, phosphorylates a multitude of downstream substrates, leading to the activation of transcription factors like NF-κB. This cascade of events ultimately results in hallmark inflammatory responses, including cell proliferation, survival, migration, and the release of pro-inflammatory cytokines and chemokines.[4] In COPD, this pathway is implicated in the dysregulated chemotaxis of neutrophils and the persistent inflammatory state.[1] CHF-6523 was designed to inhibit PI3Kδ, thereby reducing the production of PIP3 and dampening the subsequent inflammatory cascade.

Caption: PI3Kδ signaling pathway in leukocytes and the inhibitory action of CHF-6523.

Quantitative Data Summary

The following tables summarize the key quantitative data for CHF-6523 from preclinical and clinical studies.

Table 1: In Vitro Potency and Selectivity of CHF-6523

Parameter	Value	Description	Source
PI3Kδ Enzymatic pKi	8.4	Negative logarithm of the inhibitory constant against the delta isoform of PI3K.	[1]
Selectivity vs. PI3Kα	>150-fold	Fold-selectivity for PI3Kδ over the alpha isoform.	[1]
Selectivity vs. PI3Kβ	>150-fold	Fold-selectivity for PI3Kδ over the beta isoform.	[1]
Cellular Potency	Low Nanomolar	Concentration required for 50% inhibition in cellular assays. Specific IC50 values are not publicly available.	[2]

Table 2: Preclinical In Vivo Efficacy of CHF-6523

Animal Model	Key Findings	Source
Th-2-Driven Acute Lung Inflammation (Rat)	Displayed durable anti-inflammatory activity. Specific quantitative data on the reduction of inflammatory markers is not publicly available.	[2]

Table 3: Clinical Pharmacodynamics of CHF-6523 in COPD Patients

Biomarker	Result	p-value	Description	Source
Sputum PIP3 Levels	29.7% reduction from baseline	0.001	Reduction in the downstream product of PI3Kδ activity in induced sputum, indicating target engagement in the lung. This represented a 29.5% reduction compared to placebo.[3][5]	[3]
Sputum Inflammatory Biomarkers	No significant anti-inflammatory effect	-	Measures included various biomarkers and multi-omics analyses of sputum.	[3]

Experimental Protocols

This section details the methodologies for key experiments cited in the evaluation of CHF-6523.

Preclinical Studies: Th-2-Driven Acute Lung Inflammation Rat Model

While the specific, detailed protocol used for CHF-6523 is not publicly available, a general methodology for this type of model, based on available literature, is as follows:

• Animal Model: Male Brown Norway rats are typically used, as they are a Th2-predisposed strain.[6]

• Sensitization: Rats are sensitized with an intraperitoneal injection of ovalbumin (OVA) mixed with an adjuvant such as aluminum hydroxide. This is typically done on multiple days (e.g., day 0 and day 7).

• Challenge: After a period of time to allow for the development of an immune response (e.g., 14 days), the rats are challenged with an aerosolized solution of OVA for a set duration (e.g., 20 minutes) on several consecutive days.

• Drug Administration: CHF-6523 would be administered via inhalation at various doses prior to the OVA challenge.

• Endpoint Analysis:

  • Bronchoalveolar Lavage (BAL): At a specified time after the final challenge, rats are euthanized, and a BAL is performed to collect cells and fluid from the lungs.

  • Cell Differentials: The collected BAL fluid is centrifuged, and the cell pellet is resuspended and stained to perform differential cell counts (e.g., eosinophils, neutrophils, lymphocytes, macrophages). A significant reduction in eosinophil and neutrophil counts in the CHF-6523 treated group compared to the vehicle control would indicate efficacy.

  • Cytokine Analysis: The supernatant from the BAL fluid can be analyzed for levels of Th2 cytokines (e.g., IL-4, IL-5, IL-13) using methods like ELISA.

  • Histopathology: Lung tissue is collected, fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin) to assess the degree of inflammatory cell infiltration and mucus production.

Clinical Studies: Phase I Trial in Healthy Volunteers and COPD Patients (NCT04032535)

• Study Design: A randomized, double-blind, placebo-controlled, two-way crossover study.[3] The study involved single and multiple ascending doses in healthy volunteers, followed by a repeated dose crossover in COPD patients.[7]

• Patient Population (COPD cohort): Patients with stable COPD, a chronic bronchitis phenotype, and evidence of type-2 inflammation.[3]

• Intervention: Inhalation of CHF-6523 or a matching placebo.

• Key Assessments:

  • Safety and Tolerability: Monitored through physical examinations, vital signs, laboratory tests, electrocardiograms (ECGs), and recording of adverse events.[7]

  • Pharmacokinetics: Assessed through plasma and urine sampling.[7]

  • Pharmacodynamics (Target Engagement):

    • Sputum Induction: Sputum was induced by the inhalation of nebulized hypertonic saline. The collected sputum was then processed to isolate cells and supernatant for biomarker analysis.

    • PIP3 Measurement: The levels of PIP3 in the induced sputum were quantified to determine the extent of PI3Kδ inhibition in the target organ. The specific assay format (e.g., ELISA, mass spectrometry) used for CHF-6523 is not detailed in the available publications, but competitive ELISAs are a common method for this analysis.

Caption: High-level experimental workflows for preclinical and clinical evaluation of CHF-6523.

Conclusion on Target Validation

The target validation of PI3Kδ for the treatment of respiratory diseases with CHF-6523 presents a nuanced case study. Preclinical data in a relevant animal model of allergic airway inflammation provided a strong rationale for progressing the compound into clinical development.[2] The subsequent Phase I study in COPD patients successfully demonstrated that inhaled CHF-6523 could engage its target in the lung, as evidenced by a significant reduction in sputum PIP3 levels.[3]

However, this target engagement did not translate into a discernible anti-inflammatory effect.[3] This disconnect between target engagement and clinical efficacy suggests that either the inhibition of PI3Kδ alone is insufficient to meaningfully impact the complex inflammatory milieu of COPD, or that the specific patient population and biomarkers chosen for the study were not optimal to demonstrate a therapeutic benefit. Additionally, the high incidence of cough reported as an adverse event with CHF-6523 treatment is a noteworthy finding that warrants further investigation for inhaled PI3Kδ inhibitors.[3]

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Attenuation of ovalbumin-induced inflammation and lung oxidative injury in asthmatic rats by Zingiber officinale extract: combined in silico and in vivo study on antioxidant potential, STAT6 and TNF-α pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Progression of the PI3K/Akt signaling pathway in chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The strength of the OVA-induced airway inflammation in rats is strain dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methodology for Sputum Induction and Laboratory Processing - PMC [pmc.ncbi.nlm.nih.gov]

The Role of PI3Kδ in Neutrophil Function and its Implications for Chronic Obstructive Pulmonary Disease (COPD)

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Neutrophilic inflammation is a cornerstone of the pathophysiology of Chronic Obstructive Pulmonary Disease (COPD), contributing significantly to airway damage and disease progression. Phosphoinositide 3-kinase δ (PI3Kδ) has emerged as a critical regulator of neutrophil function, and its dysregulation is increasingly implicated in the persistent and damaging inflammatory response observed in COPD. This technical guide provides an in-depth examination of the role of PI3Kδ in neutrophil biology, its contribution to COPD pathogenesis, and the therapeutic potential of targeting this pathway. We present a synthesis of current research, including quantitative data on the effects of PI3Kδ inhibition, detailed experimental protocols for studying neutrophil function, and visualizations of key signaling pathways and experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals working to advance our understanding and treatment of COPD.

Introduction: The Neutrophil-PI3Kδ Axis in COPD

Chronic Obstructive Pulmonary Disease (COPD) is a progressive lung disease characterized by persistent airflow limitation and an enhanced chronic inflammatory response in the airways and the lungs to noxious particles or gases. Neutrophils are key cellular players in this inflammatory cascade, accumulating in the airways of COPD patients and releasing a variety of mediators, including proteases, reactive oxygen species (ROS), and pro-inflammatory cytokines, which drive tissue damage and mucus hypersecretion.[1][2][3]

The phosphoinositide 3-kinase (PI3K) signaling pathway is a crucial intracellular network that governs a wide range of cellular processes, including cell growth, proliferation, survival, and migration. The PI3K family is divided into three classes, with Class I being the most extensively studied in the context of inflammation. Class I PI3Ks are further subdivided into Class IA (PI3Kα, PI3Kβ, PI3Kδ) and Class IB (PI3Kγ). PI3Kδ is predominantly expressed in leukocytes and plays a non-redundant role in the function of various immune cells, including neutrophils.[4][5]

Emerging evidence strongly suggests that the PI3Kδ pathway is hyperactive in the neutrophils of COPD patients.[6][7][8] This aberrant signaling is believed to contribute to the dysregulated neutrophil functions observed in the disease, such as enhanced chemotaxis, increased degranulation, and altered survival.[9][10] Consequently, PI3Kδ has garnered significant attention as a promising therapeutic target for mitigating the neutrophilic inflammation that drives COPD.

The Role of PI3Kδ in Neutrophil Function

PI3Kδ is a key downstream effector of various cell surface receptors, including G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs).[11][12] Upon activation, PI3Kδ phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 recruits and activates downstream signaling molecules, most notably the serine/threonine kinase Akt, which in turn modulates a plethora of cellular functions.

Chemotaxis and Migration

Neutrophil migration to sites of inflammation is a tightly regulated process that is essential for host defense. However, in COPD, excessive neutrophil trafficking to the lungs contributes to tissue damage. PI3Kδ, in concert with PI3Kγ, plays a critical role in neutrophil chemotaxis.[11] While PI3Kγ is considered the predominant isoform in leukocyte chemotaxis, PI3Kδ also contributes significantly to PIP3 production and migration in response to certain chemoattractants like leukotriene B4 (LTB4).[11] Studies have shown that selective inhibition of PI3Kδ can diminish neutrophil migration.[11][13]

Degranulation and Oxidative Burst

Upon activation, neutrophils release the contents of their granules, which contain a potent arsenal (B13267) of proteases (e.g., neutrophil elastase), antimicrobial proteins, and enzymes that generate reactive oxygen species (ROS) through the "oxidative burst." While crucial for pathogen clearance, excessive degranulation and ROS production can cause significant damage to host tissues. The PI3K pathway is implicated in regulating neutrophil degranulation.[10] Inhibition of PI3K signaling has been shown to suppress neutrophil degranulation.[10]

Neutrophil Extracellular Trap (NET) Formation

Neutrophil Extracellular Traps (NETs) are web-like structures composed of decondensed chromatin, histones, and granular proteins that are released by neutrophils to trap and kill pathogens. However, excessive NET formation can contribute to inflammation and tissue injury in chronic inflammatory diseases like COPD.[1][14] The role of PI3K isoforms in NET formation is stimulus-dependent. For instance, in TNF-stimulated neutrophils, PI3Kδ has been shown to be indispensable for NET generation.[14]

PI3Kδ in COPD: From Pathogenesis to Therapeutic Target

The PI3Kδ signaling pathway is upregulated in the blood neutrophils and lung tissue of patients with COPD.[6][7] This heightened PI3Kδ activity is associated with the dysregulated neutrophil functions that characterize the disease.[9] Specifically, neutrophils from COPD patients exhibit aberrant migration, which can be corrected in vitro by selective PI3Kδ inhibitors.[9][15] This provides a strong rationale for targeting PI3Kδ as a therapeutic strategy in COPD.

Quantitative Data on PI3Kδ Inhibition in Neutrophils and COPD

The development of selective PI3Kδ inhibitors has enabled the quantification of their effects on neutrophil function and their potential clinical utility in COPD.

Parameter	Cell Type/Model	Inhibitor	Effect	Reference
Neutrophil Migration	Mouse Neutrophils	IC87114 (p110δ inhibitor)	>70% reduction in tissue accumulation (in a model of arthritis)	[11]
Akt Phosphorylation	Human Neutrophils	IC87114	Reduction in TNFα-induced Akt-phosphorylation	[13]
Corticosteroid Sensitivity	In vitro model	IC-87114	Restores corticosteroid sensitivity impaired by oxidative stress	[10]
PIP3 Levels	Stable COPD Patients	CHF6523 (inhaled)	29.5% reduction compared to placebo	[16]
FEV1	Acutely Exacerbating COPD Patients	Nemiralisib (inhaled)	136 mL placebo-corrected improvement	[15]
Distal siVaw (specific imaging airways volume)	Acutely Exacerbating COPD Patients	Nemiralisib (inhaled)	18% increase from baseline at Day 28	[17]

Experimental Protocols for Studying Neutrophil Function

The following are detailed methodologies for key experiments used to investigate the role of PI3Kδ in neutrophil function.

Neutrophil Isolation from Human Peripheral Blood

Principle: This protocol describes the isolation of highly pure and viable neutrophils from whole blood using density gradient centrifugation and dextran (B179266) sedimentation.

Materials:

• Anticoagulant (e.g., sodium citrate (B86180) or EDTA)

• Dextran T-500 solution

• Ficoll-Paque PLUS

• Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free

• Red Blood Cell (RBC) Lysis Buffer

• Phosphate Buffered Saline (PBS)

• Falcon tubes (15 mL and 50 mL)

• Centrifuge

Procedure:

• Collect whole blood into tubes containing an anticoagulant.

• Mix the blood with an equal volume of dextran solution and allow the erythrocytes to sediment for 30-45 minutes at room temperature.

• Carefully layer the leukocyte-rich plasma supernatant onto Ficoll-Paque in a 50 mL Falcon tube.

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• After centrifugation, four layers will be visible. Aspirate and discard the upper layers, being careful not to disturb the neutrophil-rich layer at the bottom.

• Resuspend the neutrophil pellet in HBSS.

• Perform hypotonic lysis to remove any remaining red blood cells by adding RBC Lysis Buffer.

• Wash the neutrophil pellet twice with HBSS.

• Resuspend the final neutrophil pellet in the appropriate assay buffer and determine cell count and viability (e.g., using trypan blue exclusion).

Neutrophil Chemotaxis Assay (Boyden Chamber)

Principle: This assay measures the directional migration of neutrophils towards a chemoattractant through a porous membrane.

Materials:

• Boyden chamber apparatus with polycarbonate membranes (e.g., 3-5 µm pore size)

• Chemoattractant (e.g., fMLP, IL-8, LTB4)

• Assay buffer (e.g., HBSS with 0.1% BSA)

• Isolated neutrophils

• PI3Kδ inhibitor or vehicle control

• Microscope

• Cell staining solution (e.g., Diff-Quik)

Procedure:

• Pre-treat isolated neutrophils with the PI3Kδ inhibitor or vehicle for a specified time.

• Add the chemoattractant solution to the lower wells of the Boyden chamber.

• Place the porous membrane over the lower wells.

• Add the pre-treated neutrophil suspension to the upper wells.

• Incubate the chamber at 37°C in a humidified 5% CO2 incubator for 1-2 hours.

• After incubation, remove the membrane and wipe the non-migrated cells from the upper surface.

• Fix and stain the migrated cells on the lower surface of the membrane.

• Count the number of migrated cells in several high-power fields under a microscope.

Reactive Oxygen Species (ROS) Production Assay (Oxidative Burst)

Principle: This assay quantifies the production of intracellular ROS by neutrophils upon stimulation, using a fluorescent probe.

Materials:

• Isolated neutrophils

• Stimulant (e.g., phorbol (B1677699) 12-myristate 13-acetate (PMA), fMLP)

• Fluorescent probe (e.g., Dihydrorhodamine 123 (DHR123) or 2',7'-dichlorofluorescin diacetate (DCFH-DA))

• PI3Kδ inhibitor or vehicle control

• 96-well black plate

• Fluorometric plate reader or flow cytometer

Procedure:

• Resuspend isolated neutrophils in assay buffer.

• Pre-incubate the neutrophils with the PI3Kδ inhibitor or vehicle.

• Load the cells with the fluorescent probe according to the manufacturer's instructions.

• Add the stimulant to the wells of the 96-well plate.

• Immediately add the neutrophil suspension to the wells.

• Measure the fluorescence intensity at various time points using a plate reader (kinetic or endpoint) or analyze by flow cytometry.

Neutrophil Degranulation Assay (Elastase Release)

Principle: This assay measures the release of neutrophil elastase, a marker of primary granule release, using a colorimetric substrate.

Materials:

• Isolated neutrophils

• Stimulant (e.g., cytochalasin B followed by fMLP)

• Elastase substrate (e.g., N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide)

• PI3Kδ inhibitor or vehicle control

• 96-well plate

• Spectrophotometer

Procedure:

• Pre-treat isolated neutrophils with the PI3Kδ inhibitor or vehicle.

• Prime the neutrophils with cytochalasin B.

• Stimulate the neutrophils with fMLP.

• Centrifuge the plate to pellet the cells.

• Transfer the supernatant to a new 96-well plate.

• Add the elastase substrate to each well.

• Incubate at 37°C and measure the absorbance at 405 nm over time.

NETosis Assay

Principle: This assay visualizes and quantifies the formation of Neutrophil Extracellular Traps (NETs) using fluorescent DNA-binding dyes.

Materials:

• Isolated neutrophils

• Stimulant (e.g., PMA, ionomycin, or TNFα)

• Impermeant DNA dye (e.g., Sytox Green)

• Permeant DNA dye (e.g., Hoechst 33342)

• PI3Kδ inhibitor or vehicle control

• 96-well imaging plate

• Fluorescence microscope or high-content imaging system

Procedure:

• Seed isolated neutrophils onto a 96-well imaging plate.

• Pre-treat the cells with the PI3Kδ inhibitor or vehicle.

• Add the stimulant to the wells.

• Add the impermeant and permeant DNA dyes.

• Incubate at 37°C in a humidified 5% CO2 incubator.

• Acquire images at various time points using a fluorescence microscope. NETs will be visualized as extracellular web-like structures stained with both dyes.

• Quantify NET formation by measuring the area of extracellular DNA or by counting the number of NET-releasing cells.

Visualizations: Signaling Pathways and Experimental Workflows

PI3Kδ Signaling Pathway in Neutrophils

References

• 1. Understanding the role of neutrophils in chronic inflammatory airway disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Identification of novel biomarkers related to neutrophilic inflammation in COPD [frontiersin.org]
• 3. Abnormal neutrophil polarization in chronic obstructive pulmonary disease and how cigarette smoke extracts attract neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activated PI3K delta syndrome 1 mutations cause neutrophilia in zebrafish larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. An Inhaled PI3Kδ Inhibitor Improves Recovery in Acutely Exacerbating COPD Patients: A Randomized Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hra.nhs.uk [hra.nhs.uk]
• 9. Exploring PI3Kδ Molecular Pathways in Stable COPD and Following an Acute Exacerbation, Two Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Progression of the PI3K/Akt signaling pathway in chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Role of PI3Kδ and PI3Kγ in inflammatory arthritis and tissue localization of neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PI3K signaling in neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]
• 14. Frontiers | Phosphoinositol 3-kinase-driven NET formation involves different isoforms and signaling partners depending on the stimulus [frontiersin.org]
• 15. Exploring PI3Kδ Molecular Pathways in Stable COPD and Following an Acute Exacerbation, Two Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Study Evaluates Inhaled PI3Kδ Inhibitor CHF6523 in COPD Patients [mymedisage.com]
• 17. scienceopen.com [scienceopen.com]

CHF-6523: A Technical Guide to its Application in Th2-Driven Acute Lung Inflammation Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHF-6523 is a potent and selective inhaled inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) enzyme. This document provides an in-depth technical overview of its mechanism of action and its application in preclinical, Th2-driven models of acute lung inflammation, relevant to diseases such as asthma. The information presented herein is synthesized from publicly available preclinical data.

Mechanism of Action: Targeting the PI3Kδ Signaling Pathway

The PI3Kδ signaling pathway is a critical regulator of activation, proliferation, and function in various leukocytes, which are key players in inflammatory responses. In Th2-mediated inflammation, the activation of PI3Kδ is a downstream event following T-cell receptor (TCR) and co-stimulatory molecule engagement on Th2 cells. This activation leads to the production of key Th2 cytokines, such as IL-4, IL-5, and IL-13, which orchestrate the recruitment and activation of eosinophils and other inflammatory cells to the lungs. By selectively inhibiting PI3Kδ, CHF-6523 is designed to disrupt this signaling cascade, thereby reducing the production of Th2 cytokines and mitigating the subsequent inflammatory response.

PI3Kδ Signaling Pathway in Th2-Driven Inflammation

Caption: PI3Kδ signaling cascade in Th2 cells leading to airway inflammation and its inhibition by CHF-6523.

Preclinical Efficacy in a Th2-Driven Acute Lung Inflammation Model

CHF-6523 has demonstrated significant anti-inflammatory activity in a well-established preclinical model of Th2-driven acute lung inflammation. The model of choice was the ovalbumin (OVA)-induced allergic airway inflammation in Brown Norway rats, a strain known for its propensity to mount strong Th2-type immune responses.

Data Presentation

The following tables summarize the available quantitative data for CHF-6523's in vitro potency and in vivo efficacy.

Table 1: In Vitro Activity of CHF-6523

Parameter	Value
PI3Kδ Enzymatic Inhibition (pKia)	9.07 ± 0.02
PI3Kγ Enzymatic Inhibition (pKia)	7.05

Note: Data extracted from publicly available research articles. pKia is the negative logarithm of the inhibitor constant.

Table 2: In Vivo Efficacy of CHF-6523 in an Ovalbumin-Challenged Brown Norway Rat Model

Treatment Group	Dose (μmol/kg)	Time of Administration (pre-OVA challenge)	Outcome Measure	% Inhibition
CHF-6523	1.0	2 hours	BALF Eosinophils	64.8
CHF-6523	1.0	12 hours	BALF Eosinophils	79.3

Note: Data is derived from the "Discovery of CHF-6523..." publication in the Journal of Medicinal Chemistry. Further details on dose-response and effects on other inflammatory mediators are not publicly available.

Experimental Protocols

Ovalbumin-Induced Th2-Driven Acute Lung Inflammation Model in Brown Norway Rats

This protocol outlines the methodology for inducing a Th2-mediated allergic airway inflammation in Brown Norway rats, as referenced in the preclinical studies of CHF-6523.

1. Animals:

• Male Brown Norway rats are used due to their robust Th2 response.

2. Sensitization:

• On day 0 and day 7, rats are sensitized via intraperitoneal (i.p.) injection of ovalbumin (OVA) emulsified in an adjuvant such as aluminum hydroxide (B78521) (Alum). A typical dosing regimen would be 1 mg of OVA in 100 mg of Alum per rat.

3. Challenge:

• On day 14, and for a specified number of consecutive days, rats are challenged with an aerosolized solution of OVA (e.g., 1% in saline) for a set duration (e.g., 30 minutes).

4. Compound Administration:

• CHF-6523 is formulated for inhalation and administered intratracheally at specified time points before the OVA challenge.

5. Readouts (24 hours post-final challenge):

• Bronchoalveolar lavage (BAL) is performed to collect fluid (BALF) for cell counting and cytokine analysis.

• Lung tissue may be collected for histological analysis.

Experimental Workflow

Caption: Workflow for the ovalbumin-induced acute lung inflammation model and assessment of CHF-6523 efficacy.

Bronchoalveolar Lavage (BAL) and Cell Counting Protocol

1. Anesthesia and Euthanasia:

• Rats are deeply anesthetized.

• The trachea is exposed and cannulated.

2. Lavage Procedure:

• The lungs are lavaged with a fixed volume of a suitable buffer (e.g., Hanks' Balanced Salt Solution with EDTA) in several aliquots.

• The BAL fluid is collected and pooled.

3. Cell Pellet Collection:

• The BALF is centrifuged to pellet the cells.

4. Total Cell Count:

• The cell pellet is resuspended in a known volume of buffer.

• Total cell numbers are determined using a hemocytometer or an automated cell counter.

5. Differential Cell Count:

• A portion of the cell suspension is used to prepare cytospin slides.

• Slides are stained with a differential stain (e.g., May-Grünwald-Giemsa).

• Differential counts of eosinophils, neutrophils, macrophages, and lymphocytes are performed by counting at least 400 cells under a microscope.

Conclusion

CHF-6523 is a selective PI3Kδ inhibitor that has demonstrated potent anti-inflammatory effects in a Th2-driven model of acute lung inflammation. The available preclinical data indicates a significant reduction in eosinophilic inflammation in the lungs of ovalbumin-sensitized and -challenged Brown Norway rats. This technical guide provides researchers and drug development professionals with the foundational knowledge of CHF-6523's mechanism of action and its evaluation in a relevant preclinical model. Further research and publication of more extensive preclinical data will be beneficial for a more complete understanding of its pharmacological profile.

Inhaled PI3K Delta Inhibitors for Lung Diseases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The phosphoinositide 3-kinase (PI3K) signaling pathway, particularly the delta (δ) isoform, is a critical regulator of immune cell function and has emerged as a key therapeutic target in chronic inflammatory lung diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1][2] PI3Kδ is predominantly expressed in leukocytes, and its aberrant signaling contributes to the pathogenesis of these conditions by modulating immune cell recruitment, activation, and survival.[1][3] Systemic inhibition of PI3Kδ has been limited by on-target toxicities.[4][5] Consequently, the development of inhaled PI3Kδ inhibitors offers a promising strategy to deliver therapeutic agents directly to the lungs, maximizing local efficacy while minimizing systemic side effects.[2][4] This guide provides an in-depth technical overview of inhaled PI3Kδ inhibitors, summarizing preclinical and clinical data, detailing relevant experimental protocols, and visualizing key pathways and processes.

The PI3K Delta Signaling Pathway in Lung Inflammation

The PI3K family of lipid kinases is divided into three classes. Class I PI3Ks are central to inflammatory processes and are further subdivided; PI3Kα and PI3Kβ are ubiquitously expressed, whereas PI3Kγ and PI3Kδ are found predominantly in leukocytes.[1][3]

Upon activation by various stimuli such as growth factors, cytokines, or G-protein-coupled receptors (GPCRs), PI3Kδ phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[5] PIP3 acts as a second messenger, recruiting and activating downstream proteins containing pleckstrin homology (PH) domains, most notably the serine/threonine kinase Akt (also known as Protein Kinase B). This activation triggers a cascade of signaling events that regulate crucial cellular functions including:

• Cell Proliferation, Survival, and Differentiation : Essential for immune cell homeostasis.[3][6]

• Neutrophil Function : PI3Kδ signaling influences neutrophil chemotaxis, oxidative burst, and survival.[1] In COPD, neutrophils exhibit dysregulated migration, a defect that can be corrected by PI3Kδ inhibition.[7]

• Eosinophil and B-Cell Function : The pathway is involved in allergic inflammation, B-cell activation, and IgE-mediated responses, which are hallmarks of asthma.[3][6]

• Macrophage Activity : Targeting the PI3Kδ pathway can enhance macrophage-mediated bacterial clearance, potentially reducing pathogen-induced exacerbations.[3]

In diseases like COPD and asthma, this pathway is often hyperactive, leading to persistent inflammation and tissue damage.[1][7]

Caption: PI3K Delta Signaling Pathway in Immune Cells.

Preclinical Data for Inhaled PI3K Delta Inhibitors

Preclinical studies in various animal models of lung disease have demonstrated the therapeutic potential of inhaled PI3K inhibitors. These models are crucial for evaluating efficacy, target engagement, and safety before human trials.

Data Summary

Compound	Target(s)	Animal Model	Key Findings	Reference(s)
Nemiralisib (B609524) (GSK2269557)	PI3Kδ	-	Potent and highly selective; inhibits proinflammatory cytokine release from human lung tissue with nanomolar potency.	[8]
AZD8154	PI3Kγ/δ	Rat (LPS-induced inflammation)	Dose-dependently reduced BAL fluid neutrophil recruitment (83% inhibition at 0.3 mg/kg).	[9]
AZD8154	Rat (Ovalbumin-induced allergic asthma)	Dose-dependently inhibited eosinophil influx and release of IL-13 and IL-17.	[9]
CL27c (prodrug)	Pan-Class I PI3K	Mouse (Bleomycin-induced fibrosis)	Inhaled administration reduced inflammation, collagen deposition, and improved lung function and survival.	[5][10]
CL27c (prodrug)	Mouse (OVA-induced acute allergic asthma)	Reduced inflammation and improved lung function.	[5]
IHMT-PI3Kδ−372	PI3Kδ	Animal (Cigarette smoke exposure)	Dose-dependently enhanced lung function and decreased inflammatory cytokines (IL-1, IL-6, IL-8, TNF-α) and alveolar macrophages in BAL.	[8]

Clinical Development of Inhaled PI3K Delta Inhibitors

Several inhaled PI3Kδ inhibitors have advanced into clinical trials, primarily for COPD and asthma. While the inhaled route is intended to improve the therapeutic index, clinical development has faced challenges.[4][11]

Data Summary

Compound	Disease	Phase	Key Findings	Reference(s)
Nemiralisib (GSK2269557)	Acute Exacerbation of COPD (AECOPD)	II	1 mg daily for 84 days. Showed a 107.3 mL improvement in FEV₁ and an 18% placebo-corrected increase in distal specific imaging airway volume (siVaw) at day 28.	[12][13]
Nemiralisib (GSK2269557)	Stable COPD	II	Altered sputum neutrophil transcriptomics, suggesting improved migration phenotype.	[7]
Nemiralisib (GSK2269557)	Asthma, COPD	II	Development suspended due to lack of efficacy and increased incidence of cough.	[11]
CHF6523	Stable COPD with Chronic Bronchitis	II	Showed significant target engagement (29.5% reduction in PIP3 vs. placebo) but did not result in notable anti-inflammatory effects.	[14]

Key Experimental Protocols

Standardized and reproducible protocols are essential for evaluating the efficacy and mechanism of action of novel inhaled therapies. Below are detailed methodologies for key preclinical and clinical experiments.

Protocol 1: Preclinical Inhaled Drug Administration (Murine Model)

This protocol describes the non-invasive intratracheal administration of a drug formulation to a mouse using a microsprayer device.

Objective: To deliver a precise dose of an inhibitor directly to the lungs.

Materials:

• Anesthetic (e.g., Ketamine/Xylazine or Isoflurane)

• Mouse intubation platform

• Light source for transillumination of the trachea

• MicroSprayer Aerosolizer attached to a high-pressure syringe

• Drug formulation (solution or suspension)

Methodology:

• Anesthesia: Anesthetize the mouse using a consistent method. Injectable anesthesia like ketamine/xylazine has been shown to result in greater lung deposition from intranasal or oropharyngeal routes compared to isoflurane.

• Positioning: Suspend the anesthetized mouse upright on the intubation platform.

• Intubation: Use a light source to illuminate the neck and visualize the trachea. Gently guide the MicroSprayer catheter through the glottis into the trachea. Proper intubation is critical for deep lung delivery.[15]

• Administration: Depress the syringe plunger to aerosolize the formulation directly into the lungs. A typical volume for a mouse is 50 µL.[16]

• Recovery: Monitor the animal until it has fully recovered from anesthesia. The procedure is non-invasive and allows for multiple administrations over time.[16]

Protocol 2: Assessment of Airway Inflammation via Bronchoalveolar Lavage (BAL) in Mice

Objective: To quantify inflammatory cells and mediators in the lungs.

Materials:

• Euthanasia agent

• Surgical board and dissection tools

• Tracheal cannula (e.g., 20-gauge)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Syringe (1 mL)

• Centrifuge and collection tubes

• Hemocytometer or automated cell counter

• ELISA kits for cytokine measurement

Methodology:

• Euthanasia & Dissection: Following the experimental endpoint, euthanize the mouse via an approved method. Expose the trachea through a midline incision in the neck.

• Cannulation: Carefully insert and secure a cannula into the trachea.

• Lavage: Instill 0.5-1.0 mL of ice-cold PBS through the cannula into the lungs and then gently aspirate the fluid. Repeat this process 2-3 times to maximize cell recovery, collecting the pooled fluid (BALF).

• Cell Counting: Centrifuge the BALF to pellet the cells. Resuspend the pellet in a known volume of PBS. Perform a total cell count using a hemocytometer. Prepare a cytospin slide and stain (e.g., with Diff-Quik) for differential cell counting (macrophages, neutrophils, eosinophils, lymphocytes).

• Cytokine Analysis: Use the supernatant from the centrifugation to measure the concentration of inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using ELISA or other immunoassay techniques.

Protocol 3: Clinical Assessment of Airway Inflammation via Induced Sputum

Objective: To non-invasively collect a sample from the lower airways to quantify inflammatory cells.[17][18]

Materials:

• Nebulizer

• Hypertonic saline solutions (e.g., 3%, 4%, 5%)

• Spirometer

• Dithiothreitol (DTT) solution

• Centrifuge, microscope slides, and stain

Methodology:

• Pre-medication: Administer a short-acting bronchodilator (e.g., salbutamol) to prevent bronchoconstriction.

• Baseline Spirometry: Measure the patient's FEV₁ before starting the induction.

• Induction: The patient inhales nebulized hypertonic saline for a set period (e.g., 7 minutes). The concentration of saline may be incrementally increased.

• Sputum Collection: After each inhalation period, the patient is encouraged to cough deeply and expectorate sputum into a collection container.

• Monitoring: Perform spirometry after each inhalation to monitor for excessive bronchoconstriction (e.g., >20% fall in FEV₁). The procedure is stopped if this occurs.

• Sputum Processing: Select purulent or mucoid portions of the sample. Add DTT to liquefy the mucus.

• Cell Counting: Centrifuge the sample to create a cell pellet. Prepare a cytospin slide, stain it, and perform a differential cell count under a microscope to determine the percentage of neutrophils, eosinophils, macrophages, etc.[17]

Experimental & Clinical Workflows

Visualizing the workflow of preclinical and clinical studies helps in understanding the logical sequence of operations from hypothesis to data analysis.

Caption: A typical preclinical experimental workflow.

Caption: A generalized clinical trial workflow.

Conclusion and Future Directions

Inhaled PI3Kδ inhibitors represent a targeted therapeutic strategy for chronic inflammatory lung diseases. The rationale for their use is strong, given the central role of PI3Kδ in leukocyte function.[1] Preclinical data have been largely positive, showing reductions in airway inflammation and improvements in lung function in various models.[5][9] However, the translation to clinical success has been challenging, with lead candidates like nemiralisib failing to meet efficacy endpoints in later-phase trials, despite showing target engagement.[11][14]

Future research in this area should focus on several key aspects:

• Patient Stratification: Identifying patient endotypes most likely to respond to PI3Kδ inhibition, possibly through biomarkers such as sputum neutrophil counts or specific transcriptomic signatures.[7]

• Dual-Target Inhibition: Exploring inhibitors that target both PI3Kδ and other relevant isoforms, such as PI3Kγ, may offer broader efficacy.[3][11]

• Optimizing Drug Properties: Improving drug properties to enhance lung retention and minimize local side effects like cough could improve the therapeutic window.[4]

• Combination Therapies: Investigating the use of inhaled PI3Kδ inhibitors in combination with existing therapies, such as corticosteroids or bronchodilators, to achieve synergistic effects.

Despite the setbacks, the targeted, inhaled approach to modulating lung inflammation via the PI3Kδ pathway remains a scientifically valid and potentially valuable avenue for the development of new treatments for severe respiratory diseases.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. eurekaselect.com [eurekaselect.com]
• 3. The Mechanisms and Therapeutic Implications of PI3K Signaling in Airway Inflammation and Remodeling in Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Exploring PI3Kδ Molecular Pathways in Stable COPD and Following an Acute Exacerbation, Two Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PI3K Inhibitors as Potential Therapeutic Agents for the Treatment of COPD with Associated Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. AZD8154 [openinnovation.astrazeneca.com]
• 10. Frontiers | PI3K/Akt in IPF: untangling fibrosis and charting therapies [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. An Inhaled PI3Kδ Inhibitor Improves Recovery in Acutely Exacerbating COPD Patients: A Randomized Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. Study Evaluates Inhaled PI3Kδ Inhibitor CHF6523 in COPD Patients [mymedisage.com]
• 15. Intratracheal Administration of Dry Powder Formulation in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Clinical Use of Noninvasive Measurements of Airway Inflammation in Steroid Reduction in Children - ProQuest [proquest.com]
• 18. Update on clinical inflammometry for the management of airway diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

The Paradox of PI3Kδ Inhibition in COPD: A Technical Analysis of CHF-6523 and the Challenge of Corticosteroid Resistance

For Immediate Release

Parma, Italy – December 3, 2025 – This technical whitepaper provides an in-depth analysis of the investigational inhaled phosphoinositide 3-kinase delta (PI3Kδ) inhibitor, CHF-6523, for the treatment of Chronic Obstructive Pulmonary Disease (COPD). It explores the robust scientific rationale for targeting PI3Kδ to overcome corticosteroid resistance, a major clinical challenge in COPD management, and critically evaluates the findings from recent clinical investigations of CHF-6523. This document is intended for researchers, scientists, and drug development professionals in the respiratory field.

Executive Summary

Chronic Obstructive Pulmonary Disease (COPD) is characterized by persistent airway inflammation that is often poorly responsive to corticosteroid therapy. The phosphoinositide 3-kinase (PI3K) pathway, particularly the δ isoform, has been identified as a key driver of this corticosteroid insensitivity. Oxidative stress, a central feature of COPD, activates PI3Kδ, which in turn leads to the inactivation of histone deacetylase-2 (HDAC2), an enzyme crucial for the anti-inflammatory effects of corticosteroids. This understanding provided a strong rationale for the development of PI3Kδ inhibitors as a novel therapeutic strategy to restore corticosteroid sensitivity and reduce inflammation in COPD.

CHF-6523, a potent and selective inhaled PI3Kδ inhibitor, was developed to directly test this hypothesis. Preclinical studies demonstrated its anti-inflammatory potential.[1] However, a key clinical study in patients with stable, symptomatic COPD (NCT04032535) yielded unexpected results. While CHF-6523 successfully engaged its target in the lungs, evidenced by a significant reduction in the downstream biomarker phosphatidylinositol (3,4,5)-trisphosphate (PIP3), this did not translate into a discernible anti-inflammatory effect.[2][3] This whitepaper will dissect the molecular mechanisms underpinning the therapeutic hypothesis, present the clinical data for CHF-6523 in a structured format, and provide detailed experimental context to facilitate a deeper understanding of these pivotal findings.

The Molecular Basis for Targeting PI3Kδ in Corticosteroid-Resistant COPD

Corticosteroid resistance in COPD is a complex phenomenon, but a central mechanism involves the impairment of histone deacetylase-2 (HDAC2).[4] Corticosteroids exert their anti-inflammatory effects by recruiting HDAC2 to the site of active inflammatory gene transcription, which leads to the deacetylation of histones and subsequent suppression of gene expression.

In COPD, chronic exposure to oxidative stress (e.g., from cigarette smoke) triggers the activation of the PI3Kδ signaling pathway in inflammatory cells.[5] Activated PI3Kδ phosphorylates Akt, which in turn phosphorylates and inactivates HDAC2.[4] This disruption prevents corticosteroids from effectively switching off inflammatory gene expression, leading to persistent inflammation despite treatment.[5] Therefore, inhibiting PI3Kδ was hypothesized to protect HDAC2 from inactivation, thereby restoring the anti-inflammatory activity of corticosteroids.[3]

References

• 1. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ClinicalTrials.gov [clinicaltrials.gov]

Protocols & Analytical Methods

Application Notes and Protocols for CHF-6523 In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Abstract

CHF-6523 is a potent and selective inhaled inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform, which has been investigated for the treatment of chronic obstructive pulmonary disease (COPD). The PI3Kδ signaling pathway is a critical regulator of inflammatory processes and immune cell function. This document provides detailed protocols for key in vitro assays essential for characterizing the potency, selectivity, and safety profile of CHF-6523. The included assays are a biochemical enzyme inhibition assay for PI3K isoforms, a cell-based functional assay measuring downstream signaling, and standard safety pharmacology assays.

Introduction

The phosphoinositide 3-kinase (PI3K) family of lipid kinases plays a crucial role in various cellular processes, including cell growth, proliferation, survival, and differentiation. The class I PI3K isoforms (α, β, δ, and γ) are particularly important in signal transduction. PI3Kδ is predominantly expressed in leukocytes and is a key mediator of inflammatory and immune responses, making it an attractive therapeutic target for inflammatory diseases. CHF-6523 was developed as a selective inhibitor of PI3Kδ. Accurate and reproducible in vitro characterization is fundamental to understanding its mechanism of action and preclinical profile.

Data Presentation

The inhibitory activity of CHF-6523 against Class I PI3K isoforms is summarized below. Data represents the negative logarithm of the inhibitory constant (pKi), derived from biochemical assays. A higher pKi value indicates greater potency.

Target	CHF-6523 pKi	Selectivity vs. PI3Kδ
PI3Kδ	8.4	-
PI3Kα	< 6.2	> 150-fold
PI3Kβ	< 6.2	> 150-fold
PI3Kγ	Not Reported	Not Reported

Signaling Pathway

The PI3Kδ signaling pathway is initiated by the activation of various cell surface receptors, leading to the recruitment and activation of PI3Kδ. Activated PI3Kδ phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effectors such as Akt (also known as Protein Kinase B). Phosphorylated Akt (p-Akt) then modulates the activity of numerous substrates, leading to the regulation of cellular functions like inflammation, cell survival, and proliferation.

PI3Kδ Signaling Pathway and Point of Inhibition by CHF-6523.

Experimental Protocols

PI3Kδ Enzymatic Activity Assay (ADP-Glo™ Kinase Assay)

This protocol describes a luminescent ADP detection assay to measure the enzymatic activity of PI3K isoforms and the inhibitory potency of CHF-6523.

Experimental Workflow:

Workflow for the PI3K ADP-Glo™ Kinase Assay.

Materials:

• Recombinant human PI3Kα, PI3Kβ, PI3Kδ, PI3Kγ enzymes

• ADP-Glo™ Kinase Assay Kit (Promega)

• Dithiothreitol (DTT)

• Bovine Serum Albumin (BSA)

• PIP2 (substrate)

• ATP

• CHF-6523

• DMSO

• White, opaque 384-well assay plates

Procedure:

• Reagent Preparation:

  • Prepare Assay Buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 3 mM MgCl₂, 0.025 mg/mL BSA, 1 mM DTT).

  • Prepare a stock solution of CHF-6523 in 100% DMSO and create a serial dilution series.

  • Dilute PI3K enzymes to the desired concentration in Assay Buffer.

  • Prepare substrate solution containing PIP2 in Assay Buffer.

  • Prepare ATP solution in Assay Buffer.

• Kinase Reaction:

  • Add 2.5 µL of PI3K enzyme solution to each well of a 384-well plate.

  • Add 0.5 µL of serially diluted CHF-6523 or DMSO (vehicle control) to the respective wells.

  • Add 2.5 µL of the PIP2 substrate solution.

  • Initiate the reaction by adding 2.5 µL of ATP solution.

  • Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of CHF-6523 relative to the DMSO control.

  • Determine the IC₅₀ value by fitting the data to a four-parameter logistic equation.

  • Calculate the Ki value using the Cheng-Prusoff equation.

THP-1 Cell-Based p-Akt (Ser473) HTRF® Assay

This protocol describes a cell-based assay to measure the inhibitory effect of CHF-6523 on the PI3Kδ signaling pathway by quantifying the phosphorylation of Akt at Serine 473 in THP-1 monocytes stimulated with Macrophage Colony-Stimulating Factor (M-CSF).

Experimental Workflow:

Workflow for the THP-1 p-Akt HTRF® Assay.

Materials:

• THP-1 cells

• RPMI-1640 medium supplemented with 10% FBS and 2-mercaptoethanol

• Recombinant human M-CSF

• CHF-6523

• Phospho-Akt (Ser473) HTRF® Kit (e.g., from Cisbio)

• DMSO

• 96-well cell culture plates

• White, low-volume 384-well detection plates

Procedure:

• Cell Culture and Plating:

  • Culture THP-1 cells in suspension in RPMI-1640 medium.

  • Seed THP-1 cells into a 96-well culture plate at a density of 1 x 10⁶ cells/mL in serum-free medium and starve overnight.

• Compound Treatment and Stimulation:

  • Prepare serial dilutions of CHF-6523 in assay buffer.

  • Pre-incubate the cells with various concentrations of CHF-6523 or DMSO (vehicle control) for 30 minutes at 37°C.

  • Stimulate the cells with M-CSF (e.g., 50 ng/mL final concentration) for 15 minutes at 37°C.

• Cell Lysis:

  • Lyse the cells by adding the supplemented lysis buffer provided in the HTRF® kit.

  • Incubate the plate at room temperature for 30 minutes with gentle shaking.

• HTRF® Detection:

  • Transfer 16 µL of the cell lysate to a white, low-volume 384-well detection plate.

  • Add 4 µL of the HTRF® antibody mix (Eu³⁺-cryptate labeled anti-p-Akt antibody and d2-labeled anti-total Akt antibody).

  • Incubate the plate at room temperature for 4 hours, protected from light.

  • Read the fluorescence emission at 665 nm and 620 nm using an HTRF®-compatible plate reader.

• Data Analysis:

  • Calculate the HTRF® ratio (665 nm / 620 nm) * 10,000.

  • Determine the percent inhibition of Akt phosphorylation for each CHF-6523 concentration relative to the M-CSF-stimulated control.

  • Calculate the IC₅₀ value by fitting the data to a four-parameter logistic equation.

In Vitro Safety Pharmacology Assays

Standard in vitro safety assays are crucial to de-risk drug candidates early in development. CHF-6523 has been reported to have a clean profile in key safety assays. The general principles of these assays are described below.

Principle: This assay evaluates the mutagenic potential of a compound by assessing its ability to induce reverse mutations in several histidine-dependent strains of Salmonella typhimurium and a tryptophan-dependent strain of Escherichia coli. The test is performed with and without a mammalian metabolic activation system (S9 fraction from rat liver) to mimic metabolic processes in the body.

Procedure Outline:

• The test compound (CHF-6523) at various concentrations is mixed with the bacterial tester strains in the presence or absence of the S9 mix.

• The mixture is plated on a minimal agar (B569324) medium lacking the essential amino acid (histidine or tryptophan).

• Plates are incubated for 48-72 hours.

• Only bacteria that have undergone a reverse mutation can synthesize the required amino acid and form visible colonies.

• The number of revertant colonies is counted and compared to the negative (vehicle) control. A significant, dose-dependent increase in revertant colonies indicates mutagenic potential.

Principle: The human Ether-à-go-go-Related Gene (hERG) encodes a potassium ion channel crucial for cardiac repolarization. Inhibition of this channel can prolong the QT interval, leading to a potentially fatal arrhythmia called Torsades de Pointes. This assay assesses the potential of a compound to inhibit the hERG channel, typically using automated patch-clamp electrophysiology on a stable cell line expressing the channel (e.g., HEK293 cells).

Procedure Outline:

• HEK293 cells stably expressing the hERG channel are cultured.

• Using an automated patch-clamp system, a whole-cell recording configuration is established.

• A specific voltage protocol is applied to elicit hERG tail currents.

• A baseline recording of the hERG current is established.

• The cells are exposed to increasing concentrations of CHF-6523, and the hERG current is recorded at each concentration.

• The percentage of current inhibition is calculated for each concentration relative to the baseline.

• An IC₅₀ value is determined by fitting the concentration-response data to a suitable equation. This value helps to assess the risk of cardiac liability.

Conclusion

The in vitro assays described provide a robust framework for the preclinical characterization of PI3Kδ inhibitors like CHF-6523. The biochemical assay allows for the precise determination of potency and selectivity against different PI3K isoforms. The cell-based assay confirms the compound's activity on the intended signaling pathway in a relevant cellular context. Finally, the safety pharmacology assays are indispensable for identifying potential off-target liabilities early in the drug development process. These detailed protocols serve as a valuable resource for researchers working on the discovery and development of novel kinase inhibitors.

Application Notes and Protocols for Cell-Based Assays for PI3K Delta Inhibition using CHF-6523

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and differentiation. The delta (δ) isoform of PI3K is predominantly expressed in hematopoietic cells and plays a crucial role in the function of B cells, T cells, and other immune cells.[1][2] Dysregulation of the PI3Kδ pathway is implicated in various inflammatory diseases and hematological malignancies, making it a key therapeutic target.[2]

CHF-6523 is a potent and selective inhaled inhibitor of PI3Kδ, developed for the treatment of respiratory diseases such as Chronic Obstructive Pulmonary Disease (COPD).[3][4] Its mechanism of action involves the direct inhibition of PI3Kδ kinase activity, thereby blocking the downstream signaling cascade, including the phosphorylation of AKT.[5]

These application notes provide detailed protocols for key cell-based assays to characterize the in vitro activity of CHF-6523 and other PI3Kδ inhibitors. The described assays are essential for determining cellular potency, selectivity, and functional effects on immune cells.

Data Presentation

The following tables summarize the in vitro cellular potency of CHF-6523 and its analogs in a key cell-based assay.

Table 1: Cellular Potency of CHF-6523 and Related Compounds in THP-1 pAKT Assay [5]

Compound	THP-1 pAKT (pIC50)
CHF-6523 (18)	>8.5
Compound 1	6.6
Compound 2	>6.6 (suboptimal)
Compound 3	-
Compound 4	-
Compound 5	>8.5 (low nM)

pIC50 is the negative logarithm of the half-maximal inhibitory concentration (IC50). A higher pIC50 value indicates greater potency.

Signaling Pathway

The following diagram illustrates the canonical PI3Kδ signaling pathway and the point of inhibition by CHF-6523.

Caption: PI3Kδ signaling pathway and inhibition by CHF-6523.

Experimental Protocols

THP-1 pAKT (Ser473) HTRF Assay

This assay measures the potency of PI3Kδ inhibitors by quantifying the inhibition of M-CSF-stimulated AKT phosphorylation at Ser473 in the human monocytic cell line THP-1.[5]

Experimental Workflow

Caption: Workflow for the THP-1 pAKT HTRF assay.

Materials:

• THP-1 cells (ATCC TIB-202)

• RPMI-1640 medium with 10% FBS, 2-mercaptoethanol

• Serum-free RPMI-1640

• Recombinant human M-CSF

• CHF-6523 or other PI3Kδ inhibitors

• HTRF pAKT (Ser473) assay kit (e.g., from Cisbio)

• 96-well cell culture plates

• HTRF-compatible plate reader

Protocol:

• Cell Culture: Culture THP-1 cells in RPMI-1640 supplemented with 10% FBS and 0.05 mM 2-mercaptoethanol.

• Cell Seeding: Seed THP-1 cells into a 96-well plate at a density of 50,000 - 100,000 cells per well and incubate overnight.

• Serum Starvation: The following day, gently centrifuge the plate, remove the supernatant, and resuspend the cells in serum-free RPMI-1640. Incubate for 4-6 hours.

• Compound Treatment: Prepare serial dilutions of CHF-6523 in serum-free medium. Add the compound dilutions to the cells and pre-incubate for 1 hour at 37°C. Include a vehicle control (e.g., 0.1% DMSO).

• Stimulation: Add M-CSF to a final concentration of 100 ng/mL to all wells except the unstimulated control. Incubate for 15-20 minutes at 37°C.

• Cell Lysis: Lyse the cells by adding the lysis buffer provided in the HTRF kit. Incubate for 30 minutes at room temperature with gentle shaking.

• HTRF Detection: Add the HTRF antibody reagents (anti-pAKT-Europium cryptate and anti-total AKT-d2) to the cell lysates.

• Incubation: Incubate the plate for 4 hours to overnight at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible reader at 665 nm and 620 nm.

• Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm * 10,000) and plot the percentage of inhibition against the logarithm of the inhibitor concentration. Determine the pIC50 value using a sigmoidal dose-response curve fit.

B-Cell Activation Assay (CD86 Expression)

This assay assesses the functional effect of PI3Kδ inhibitors on B-cell activation by measuring the upregulation of the co-stimulatory molecule CD86 on the surface of stimulated B cells.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or isolated B cells

• RPMI-1640 medium with 10% FBS

• Anti-IgM antibody or other B-cell receptor (BCR) stimuli

• CHF-6523 or other PI3Kδ inhibitors

• Fluorochrome-conjugated antibodies: anti-CD19, anti-CD86

• FACS buffer (PBS with 2% FBS)

• Flow cytometer

Protocol:

• Cell Preparation: Isolate PBMCs from healthy donor blood using density gradient centrifugation or use purified B cells.

• Compound Treatment: Resuspend cells in culture medium and pre-incubate with serial dilutions of CHF-6523 or vehicle control for 1 hour at 37°C in a 96-well plate.

• Stimulation: Add a B-cell stimulus (e.g., anti-IgM antibody at 10 µg/mL) to the wells. Include an unstimulated control.

• Incubation: Incubate the cells for 18-24 hours at 37°C.

• Staining: Harvest the cells and wash with FACS buffer. Stain the cells with fluorochrome-conjugated anti-CD19 and anti-CD86 antibodies for 30 minutes on ice, protected from light.

• Data Acquisition: Wash the cells and acquire data on a flow cytometer. Gate on the CD19-positive B-cell population.

• Data Analysis: Determine the median fluorescence intensity (MFI) of CD86 on the B-cell population. Calculate the percentage of inhibition of CD86 upregulation relative to the stimulated vehicle control.

Cell Viability/Proliferation Assay (e.g., CellTiter-Glo®)

This assay determines the effect of PI3Kδ inhibitors on the viability and proliferation of sensitive cell lines (e.g., B-cell lymphoma lines).

Materials:

• B-cell lymphoma cell line (e.g., Raji, Daudi)

• Appropriate cell culture medium

• CHF-6523 or other PI3Kδ inhibitors

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Opaque-walled 96-well plates

• Luminometer

Protocol:

• Cell Seeding: Seed the B-cell lymphoma cells into an opaque-walled 96-well plate at an appropriate density (e.g., 5,000-10,000 cells per well).

• Compound Treatment: Add serial dilutions of CHF-6523 or vehicle control to the wells.

• Incubation: Incubate the plate for 72 hours at 37°C.

• Assay Procedure: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

• Reagent Addition: Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from a dose-response curve.

Conclusion

The cell-based assays described in these application notes provide a robust framework for the preclinical characterization of PI3Kδ inhibitors like CHF-6523. The THP-1 pAKT HTRF assay is a direct and high-throughput method for determining cellular potency. The B-cell activation and cell viability assays offer crucial insights into the functional consequences of PI3Kδ inhibition in relevant immune cell types. These protocols can be adapted for the evaluation of other PI3Kδ inhibitors in drug discovery and development programs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ashpublications.org [ashpublications.org]
• 4. revvity.com [revvity.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols for the Quantification of CHF-6523 in Human Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHF-6523 is a potent and selective inhaled inhibitor of the phosphoinositide 3-kinase δ (PI3Kδ) isoform, which has been investigated for the treatment of chronic obstructive pulmonary disease (COPD).[1][2][3] Accurate and precise quantification of CHF-6523 in plasma is crucial for pharmacokinetic (PK) and pharmacodynamic (PD) studies, enabling the characterization of its absorption, distribution, metabolism, and excretion (ADME) properties. This document provides detailed application notes and protocols for the determination of CHF-6523 concentrations in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique. The methodologies described are based on established principles for the bioanalysis of small molecule kinase inhibitors.

PI3Kδ Signaling Pathway

CHF-6523 exerts its therapeutic effect by inhibiting the PI3Kδ signaling pathway, which is a critical regulator of inflammation and oxidative stress responses in COPD.[1][2] The pathway is initiated by the activation of cell surface receptors, leading to the recruitment and activation of PI3Kδ. This results in the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3), a key second messenger. PIP3 subsequently activates downstream effectors, such as Akt, leading to a cascade of cellular responses involved in inflammation. By inhibiting PI3Kδ, CHF-6523 aims to reduce the production of inflammatory mediators.

PI3Kδ Signaling Pathway and the inhibitory action of CHF-6523.

Pharmacokinetic Parameters of CHF-6523 in Plasma

Clinical studies in patients with COPD have characterized the pharmacokinetic profile of inhaled CHF-6523 in plasma. Following inhalation, CHF-6523 is rapidly absorbed, with the maximum plasma concentration (Cmax) reached early. The drug then shows a rapid decline in plasma concentrations. Limited accumulation is observed with repeated dosing.[1][4]

Parameter	Day 1	Day 28
Time to Cmax (tmax)	~15 minutes	~10 minutes
Accumulation Ratio (Cmax)	-	< 1.6
Accumulation Ratio (AUC0-12h)	-	< 1.6
Table 1: Summary of CHF-6523 Pharmacokinetic Parameters in Plasma from a study in COPD patients.[1]

Experimental Protocol: Quantification of CHF-6523 in Human Plasma by LC-MS/MS

This protocol outlines a representative LC-MS/MS method for the quantification of CHF-6523 in human plasma. The method is designed to be sensitive, specific, and robust for bioanalytical applications.

Materials and Reagents

• CHF-6523 reference standard

• Stable isotope-labeled internal standard (SIL-IS) of CHF-6523 (e.g., d4-CHF-6523)

• Human plasma (K2EDTA as anticoagulant)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, deionized and filtered

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB) or protein precipitation plates

Instrumentation

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column (e.g., C18, 50 x 2.1 mm, 3 µm)

Standard Solutions Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve CHF-6523 reference standard in a suitable solvent (e.g., DMSO or Methanol).

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 ACN:Water to prepare working standards for calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution: Prepare a working solution of the SIL-IS at a fixed concentration (e.g., 100 ng/mL) in 50:50 ACN:Water.

Sample Preparation

The following workflow outlines a typical sample preparation procedure using protein precipitation, a common and efficient method for plasma sample cleanup.

References

• 1. research.rug.nl [research.rug.nl]
• 2. Validation of an LC-MS/MS assay for rapid and simultaneous quantification of 21 kinase inhibitors in human plasma and serum for therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of ZSTK474, a novel Pan PI3K inhibitor in mouse plasma by LC-MS/MS and its application to Pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]

CHF-6523 Dry Powder Inhaler Formulation for Respiratory Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHF-6523 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform, formulated as a dry powder inhaler (DPI) for targeted delivery to the lungs.[1][2] The PI3Kδ signaling pathway is a critical regulator of inflammation and immune cell function, and its hyperactivity has been implicated in the pathogenesis of chronic respiratory diseases such as Chronic Obstructive Pulmonary Disease (COPD) and asthma.[3][4] As a result, inhaled CHF-6523 has been investigated as a potential therapeutic agent to reduce airway inflammation.[1][2]

These application notes provide a comprehensive overview of the formulation, mechanism of action, and detailed protocols for preclinical and clinical research involving the CHF-6523 dry powder inhaler. The information is intended to guide researchers in designing and executing robust studies to evaluate the efficacy, pharmacokinetics, and pharmacodynamics of this novel inhaled therapeutic candidate.

Mechanism of Action: PI3Kδ Inhibition in the Airways

CHF-6523 exerts its anti-inflammatory effects by selectively inhibiting the p110δ catalytic subunit of PI3K. In respiratory diseases, various stimuli such as allergens, pollutants, and pathogens can activate the PI3Kδ pathway in immune cells, particularly lymphocytes and neutrophils.[3][5] This activation leads to the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3), a key second messenger. PIP3, in turn, activates downstream effectors like Akt, leading to a cascade of events that promote inflammatory cell survival, proliferation, and production of pro-inflammatory cytokines.[3][6] By inhibiting PI3Kδ, CHF-6523 aims to attenuate these inflammatory responses directly in the lungs, thereby minimizing systemic exposure and potential side effects.[1][2]

Figure 1: Simplified PI3Kδ signaling pathway and the inhibitory action of CHF-6523.

Data Presentation

In Vitro Potency and Selectivity

Parameter	CHF-6523 Value	Reference Compound
PI3Kδ IC50 (nM)	Low nanomolar	Nemiralisib
Selectivity vs. PI3Kα	High	-
Selectivity vs. PI3Kβ	High	-
Selectivity vs. PI3Kγ	High	-

Note: Specific IC50 values are proprietary and should be determined experimentally.

Preclinical Pharmacokinetics in Rats (Intratracheal Administration)

Parameter	Wet Formulation	Dry Powder Formulation
Dose (mg/kg)	0.5	0.5
Lung Half-life (h)	~13	~13
Plasma Half-life (h)	Rapid clearance	Rapid clearance

Clinical Pharmacokinetics in COPD Patients (Inhaled)

Parameter (Day 1)	Value
Time to Maximum Plasma Concentration (tmax)	15 min
Systemic Exposure (AUC0-12h)	Low

Parameter (Day 28)	Value
Time to Maximum Plasma Concentration (tmax)	10 min
Accumulation Ratio (Cmax and AUC)	< 1.6
Steady State Achieved	Day 20

Data synthesized from publicly available clinical trial results.[7][8][9]

Clinical Pharmacodynamics in COPD Patients

Biomarker	Change with CHF-6523	p-value
Sputum PIP3	↓ 29.7% from baseline	0.001
Sputum Interleukin-5 (IL-5)	↑	< 0.05
Other Sputum/Plasma Biomarkers	No significant change	> 0.05

Despite target engagement (reduction in PIP3), CHF-6523 did not demonstrate a broad anti-inflammatory effect in clinical studies.[7][8][9]

Experimental Protocols

In Vitro PI3Kδ Enzymatic Activity Assay

This protocol is adapted from standard biochemical assays for PI3K inhibitors.[10][11][12]

Objective: To determine the half-maximal inhibitory concentration (IC50) of CHF-6523 against the PI3Kδ isoform.

Materials:

• Recombinant human PI3Kδ (p110δ/p85α)

• PIP2 substrate

• CHF-6523 dissolved in DMSO

• ATP

• Kinase assay buffer (e.g., 50mM HEPES, pH 7.5; 50mM NaCl; 3mM MgCl2; 0.025mg/ml BSA)[11]

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• 384-well assay plates

Procedure:

• Prepare serial dilutions of CHF-6523 in DMSO. Further dilute in kinase assay buffer to the desired final concentrations.

• Add 2.5 µL of the diluted CHF-6523 or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 2.5 µL of PI3Kδ enzyme solution (2-5 nM) to all wells.

• Incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding 5 µL of a mixture of PIP2 substrate and ATP.

• Allow the reaction to proceed for 60 minutes at room temperature.

• Terminate the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each CHF-6523 concentration relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Figure 2: Workflow for the in vitro PI3Kδ enzymatic activity assay.

In Vivo Ovalbumin-Induced Airway Inflammation Model in Rats

This protocol is a generalized procedure based on established models of Th2-driven allergic airway inflammation.[13][14][15]

Objective: To evaluate the anti-inflammatory efficacy of inhaled CHF-6523 in a rat model of allergic asthma.

Animals: Male Wistar or Brown Norway rats (6-8 weeks old).

Materials:

• Ovalbumin (OVA)

• Aluminum hydroxide (B78521) (Al(OH)3)

• CHF-6523 dry powder inhaler formulation

• Placebo dry powder formulation

• Intratracheal insufflation device (e.g., Penn-Century)

• Equipment for lung function measurement, bronchoalveolar lavage (BAL), and tissue collection.

Procedure:

• Sensitization:

  • Day 0: Sensitize rats with an intraperitoneal (i.p.) injection of 100 µg OVA emulsified in 1 mg Al(OH)3 in saline.

  • Day 14: Boost the sensitization with a second i.p. injection of 100 µg OVA in Al(OH)3.

• Challenge and Treatment:

  • Days 24, 26, and 28: Administer CHF-6523 or placebo dry powder via intratracheal insufflation 1 hour prior to OVA challenge.

  • Following treatment, challenge the rats with an aerosol of 1% OVA in saline for 30 minutes.

• Endpoint Analysis (Day 29):

  • Airway Hyperresponsiveness (AHR): Measure lung function in response to increasing concentrations of methacholine.

  • Bronchoalveolar Lavage (BAL): Collect BAL fluid to determine total and differential inflammatory cell counts (eosinophils, neutrophils, lymphocytes).

  • Cytokine Analysis: Measure levels of Th2 cytokines (IL-4, IL-5, IL-13) in BAL fluid using ELISA.

  • Histology: Perfuse and fix the lungs for histological analysis of inflammation and mucus production (H&E and PAS staining).

  • Gene Expression: Analyze lung tissue for the expression of inflammatory genes via RT-qPCR.

Figure 3: Experimental timeline for the in vivo rat model of allergic airway inflammation.

Clinical Study Protocol for COPD Patients (Adapted from NCT04032535)

Objective: To assess the safety, tolerability, pharmacokinetics, and pharmacodynamics of inhaled CHF-6523 in patients with COPD.

Study Design: Randomized, double-blind, placebo-controlled, two-way crossover study.[9]

Participant Population: Patients with stable COPD (chronic bronchitis phenotype) with evidence of type-2 inflammation.[9]

Protocol:

• Study Periods: Two 28-day treatment periods separated by a 28-day washout period.

• Treatment: Inhalation of CHF-6523 or placebo twice daily.

• Primary Objective Assessments (Safety and Tolerability):

  • Monitoring and recording of all adverse events (AEs).

  • Regular assessment of vital signs, ECGs, and clinical laboratory tests.

• Secondary Objective Assessments (Pharmacokinetics):

  • Day 1: Collect plasma samples at pre-dose, and at 10, 15, 30, 45 minutes, and 1, 1.5, 2, 3, 4, 6, 8, and 12 hours post-dose to determine AUC0-12h, Cmax, and tmax.

  • Days 20 and 24: Collect pre-dose plasma samples to determine trough concentrations (Ctrough).

• Exploratory Objective Assessments (Pharmacodynamics):

  • Sputum Induction and Analysis:

    • Induce sputum using nebulized hypertonic saline at baseline and on Day 20.

    • Process sputum plugs to obtain a single-cell suspension.

    • Perform differential cell counts.

    • Measure PIP3 levels as a marker of target engagement.

    • Analyze for a panel of inflammatory biomarkers (e.g., cytokines, chemokines).

  • Lung Function: Assess airflow obstruction and hyperinflation via spirometry and body plethysmography.

  • Multi-omics: Conduct proteomics and transcriptomics on sputum samples to identify biomarkers of drug response.

Conclusion

The CHF-6523 dry powder inhaler formulation represents a targeted approach to treating inflammatory respiratory diseases by inhibiting the PI3Kδ pathway. The protocols outlined in these application notes provide a framework for researchers to conduct comprehensive in vitro, preclinical, and clinical evaluations of this compound. While preclinical studies demonstrated anti-inflammatory activity, clinical trials in COPD patients, despite showing clear target engagement in the lung, did not translate into a significant anti-inflammatory effect.[7][8][9] This highlights the complexity of the inflammatory cascade in COPD and underscores the importance of robust experimental design and a multi-faceted approach to biomarker analysis in the development of novel respiratory therapeutics. Future research may explore the potential of CHF-6523 in other respiratory indications or in combination with other anti-inflammatory agents.

References

• 1. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Defining Bronchial Asthma with Phosphoinositide 3-Kinase Delta Activation: Towards Endotype-Driven Management [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Mechanisms and Therapeutic Implications of PI3K Signaling in Airway Inflammation and Remodeling in Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI3K Signaling in B and T Lymphocytes: New Developments and Therapeutic Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of phosphoinositide 3-kinase delta attenuates allergic airway inflammation and hyperresponsiveness in murine asthma model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. promega.es [promega.es]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]
• 13. Ovalbumin-induced acute allergic asthma in mouse or rat - Fraunhofer ITEM [item.fraunhofer.de]
• 14. An experimental model of asthma in rats using ovalbumin and lipopolysaccharide allergens - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The strength of the OVA-induced airway inflammation in rats is strain dependent - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring PIP3 Levels to Assess CHF-6523 Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHF-6523 is an inhaled, selective inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ) that has been investigated for the treatment of chronic obstructive pulmonary disease (COPD)[1][2]. The PI3K pathway is a critical signaling cascade involved in cell growth, proliferation, and inflammation. Upon activation, PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol (3,4,5)-trisphosphate (PIP3). Therefore, measuring the levels of PIP3 in relevant biological samples can serve as a direct biomarker of PI3Kδ activity and a key indicator of target engagement by inhibitors like CHF-6523.

These application notes provide a detailed protocol for the quantification of PIP3 levels in induced sputum, a relevant biological matrix for inhaled therapies targeting respiratory diseases. The provided methodology is based on a competitive enzyme-linked immunosorbent assay (ELISA), a widely used and robust method for the quantification of lipids.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the PI3K signaling pathway and the experimental workflow for assessing CHF-6523 target engagement.

PI3K Signaling Pathway and CHF-6523 Inhibition.

Experimental Workflow for PIP3 Measurement.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes based on clinical trial data for CHF-6523.

Parameter	Treatment Group	Baseline (Day 0)	Post-Treatment (Day 20)	% Reduction from Baseline	% Reduction vs. Placebo	p-value	Reference
Sputum PIP3 Levels	CHF-6523	-	-	29.7%	29.5%	0.001	[3][4][5]
Placebo	-	-	0.3%	-	-	[5]

Experimental Protocols

Induced Sputum Collection

Objective: To non-invasively collect a sample of airway secretions.

Materials:

• Nebulizer (ultrasonic or jet)

• Hypertonic saline (3-5%) or isotonic saline (0.9%)

• Salbutamol (or other short-acting beta-agonist)

• Sterile collection containers

• Spirometer

Protocol:

• Administer a short-acting beta-agonist to the subject to prevent bronchoconstriction.

• Perform baseline spirometry.

• Instruct the subject to inhale nebulized saline for a set period (e.g., 5-10 minutes). The concentration of saline should be chosen based on the subject's airway hyper-responsiveness.

• After each inhalation period, instruct the subject to rinse their mouth with water, blow their nose, and then cough deeply to expectorate sputum into a sterile collection container.

• Repeat the inhalation and collection steps for a total of 3-4 cycles, or until an adequate sample volume is obtained.

• Monitor the subject for any adverse reactions and perform post-procedure spirometry.

• Place the collected sputum sample on ice immediately and process within 2 hours.

Lipid Extraction from Induced Sputum

Objective: To extract total lipids, including PIP3, from the induced sputum sample. This protocol is adapted from a method used for metabolomics and lipidomics analysis of induced sputum[6].

Materials:

• Chilled methanol:acetonitrile:water (5:3:2, v/v/v) solution

• Vortex mixer

• Refrigerated centrifuge

• Microcentrifuge tubes

Protocol:

• Thaw the induced sputum sample on ice.

• Transfer a known volume or weight of the mucoid portion of the sputum to a pre-weighed microcentrifuge tube.

• Add the chilled methanol:acetonitrile:water solution at a 1:25 ratio (sputum volume/weight to solvent volume).

• Vortex the sample vigorously for 30 minutes at 4°C.

• Centrifuge the sample at 18,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the extracted lipids, and transfer it to a new clean tube.

• The lipid extract is now ready for quantification by ELISA.

PIP3 Quantification by Competitive ELISA

Objective: To quantify the concentration of PIP3 in the extracted lipid sample. This protocol is a general guideline based on commercially available PIP3 ELISA kits. It is crucial to follow the specific instructions provided with the chosen ELISA kit.

Materials:

• PIP3 Mass ELISA Kit (e.g., from Echelon Biosciences, K-2500s)

• PIP3 standard

• PIP3 detector protein

• Secondary detection reagent (e.g., HRP-conjugated)

• TMB substrate

• Stop solution (e.g., 1 N H₂SO₄)

• Wash buffer

• Microplate reader capable of measuring absorbance at 450 nm

Protocol:

• Reagent Preparation: Prepare all reagents, including standards, wash buffer, and detection reagents, according to the kit manufacturer's instructions.

• Standard Curve Preparation: Prepare a serial dilution of the PIP3 standard to generate a standard curve.

• Sample Incubation:

  • Add the extracted lipid samples and PIP3 standards to the wells of a microplate.

  • Add the PIP3 detector protein to each well. In a competitive ELISA, the PIP3 in the sample will compete with a known amount of labeled PIP3 for binding to the detector protein.

  • Incubate the plate as per the kit's instructions to allow for competitive binding.

• Washing: Wash the plate multiple times with the provided wash buffer to remove unbound reagents.

• Secondary Detector Incubation: Add the secondary detection reagent to each well and incubate. This reagent will bind to the detector protein that is bound to the well.

• Washing: Repeat the washing steps to remove any unbound secondary detector.

• Substrate Reaction: Add the TMB substrate to each well. The enzyme on the secondary detector will catalyze a color change.

• Stopping the Reaction: Add the stop solution to each well to stop the color development.

• Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate reader. The intensity of the color is inversely proportional to the amount of PIP3 in the sample.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Determine the concentration of PIP3 in the samples by interpolating their absorbance values on the standard curve.

  • Normalize the PIP3 concentration to the initial volume or weight of the sputum sample.

Conclusion

The measurement of PIP3 levels in induced sputum provides a direct and quantitative method for assessing the target engagement of the PI3Kδ inhibitor CHF-6523. The protocols outlined in these application notes provide a comprehensive workflow from sample collection to data analysis. Adherence to standardized procedures is critical for obtaining accurate and reproducible results, which are essential for making informed decisions in drug development programs.

References

• 1. Stratification of asthma by lipidomic profiling of induced sputum supernatant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methodology for Sputum Induction and Laboratory Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profiling over 1500 lipids in induced lung sputum and the implications in studying lung diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. iqvia.com [iqvia.com]
• 6. An integrated metabo-lipidomics profile of induced sputum for the identification of novel biomarkers in the differential diagnosis of asthma and COPD - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Effects of CHF-6523 in Lipopolysaccharide-Stimulated RAW264.7 Macrophages

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, triggering a robust inflammatory response. This response is mediated through the activation of various intracellular signaling pathways, leading to the production of pro-inflammatory cytokines and mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[1][2][3][4][5] The murine macrophage cell line, RAW264.7, is a widely used in vitro model to study the mechanisms of inflammation and to evaluate the efficacy of anti-inflammatory agents.[1][6][7]

CHF-6523 is an inhaled, selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform.[8][9][10][11] The PI3K/Akt signaling pathway is a critical regulator of cellular processes, including inflammation.[8][12] In leukocytes, including macrophages, PI3Kδ plays a crucial role in regulating activation, proliferation, and function.[9] While preclinical studies with CHF-6523 have focused on airway inflammation, its effects on LPS-stimulated macrophages are of significant interest for understanding its broader anti-inflammatory potential.[8][10]

These application notes provide detailed protocols for utilizing CHF-6523 in LPS-stimulated RAW264.7 macrophages to assess its anti-inflammatory properties.

Data Presentation

The following tables provide a structured format for summarizing quantitative data obtained from the described experiments.

Table 1: Effect of CHF-6523 on RAW264.7 Cell Viability

Treatment Group	Concentration	Absorbance (570 nm)	Cell Viability (%)
Control (untreated)	-	100
LPS (1 µg/mL)	-
CHF-6523	1 µM
CHF-6523	10 µM
CHF-6523	100 µM
LPS + CHF-6523	1 µg/mL + 1 µM
LPS + CHF-6523	1 µg/mL + 10 µM
LPS + CHF-6523	1 µg/mL + 100 µM

Table 2: Effect of CHF-6523 on Nitric Oxide (NO) Production

Treatment Group	Concentration	Absorbance (540 nm)	Nitrite (B80452) Concentration (µM)	Inhibition (%)
Control (untreated)	-
LPS (1 µg/mL)	-	0
CHF-6523	(Highest non-toxic conc.)
LPS + CHF-6523	1 µg/mL + 1 µM
LPS + CHF-6523	1 µg/mL + 10 µM
LPS + CHF-6523	1 µg/mL + 100 µM
L-NMMA (Positive Control)	(Concentration)

Table 3: Effect of CHF-6523 on Pro-inflammatory Cytokine Production (TNF-α, IL-6, IL-1β)

Treatment Group	Concentration	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control (untreated)	-
LPS (1 µg/mL)	-
CHF-6523	(Highest non-toxic conc.)
LPS + CHF-6523	1 µg/mL + 1 µM
LPS + CHF-6523	1 µg/mL + 10 µM
LPS + CHF-6523	1 µg/mL + 100 µM

Experimental Protocols

Cell Culture and Maintenance

• Cell Line: RAW264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% heat-inactivated fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.[7]

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.[7]

• Passaging: Subculture cells every 2-3 days when they reach 80-90% confluency. For experiments, ensure cells are in a pristine, unprimed state, appearing roundish with limited protrusions.[13]

Experimental Workflow

Caption: Experimental workflow for studying CHF-6523 effects.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of CHF-6523 on RAW264.7 cells.

• Procedure:

  • Seed 1-2 x 10^5 cells/well in a 96-well plate and incubate overnight.[14]

  • Remove the medium and treat the cells with various concentrations of CHF-6523 (e.g., 1-200 µg/mL) in DMEM for 24 hours. Include a vehicle control (e.g., DMSO, final concentration ≤0.1%).[6]

  • Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[1]

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[1]

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control cells.[1]

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite, a stable product of NO, in the cell culture supernatant.

• Procedure:

  • Seed RAW264.7 cells (2.5 x 10^5 cells/well) in a 48-well plate and allow them to adhere overnight.[7]

  • Pre-treat the cells with various non-toxic concentrations of CHF-6523 for 1-2 hours.[1]

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours.[1][7] Include appropriate controls: untreated cells, cells treated with LPS alone, and cells treated with CHF-6523 alone.

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.[1]

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes.[1]

  • Measure the absorbance at 540 nm.

  • Determine the nitrite concentration using a sodium nitrite standard curve.[1]

Pro-inflammatory Cytokine Measurement (ELISA)

This protocol is for quantifying the levels of TNF-α, IL-6, and IL-1β in the cell culture supernatant.

• Procedure:

  • Following the treatment protocol described in the Griess Assay, collect the cell culture supernatants.

  • Use commercially available ELISA kits for mouse TNF-α, IL-6, and IL-1β.

  • Follow the manufacturer's instructions provided with the kits.[1] The general principle involves capturing the cytokine of interest on an antibody-coated plate, followed by detection with a labeled secondary antibody and a substrate reaction.

Western Blot Analysis for Signaling Pathway Proteins

This technique is used to assess the effect of CHF-6523 on the activation of key signaling proteins in the inflammatory pathway.

• Procedure:

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay kit.

  • Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[1]

  • Incubate the membrane with primary antibodies against total and phosphorylated forms of Akt, p65 (NF-κB), IκBα, p38, ERK, and JNK overnight at 4°C.[1]

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.[1]

Signaling Pathways

LPS-Induced Inflammatory Signaling in Macrophages

Caption: LPS signaling cascade in macrophages.

Proposed Mechanism of Action for CHF-6523

Caption: CHF-6523 inhibits the PI3Kδ/Akt pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Anti-inflammatory effects of Z23 on LPS-induced inflammatory responses in RAW264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Anti-inflammatory Effects in LPS-treated RAW 264.7 Cells and the Influences on Drug Metabolizing Enzyme Activities by the Traditional Herbal Formulas, Yongdamsagan-Tang and Paljung-san [jkom.org]
• 8. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. drughunter.com [drughunter.com]
• 12. Signaling pathways in macrophages: molecular mechanisms and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Note: HTRF® Assay for Measuring AKT Phosphorylation Downstream of PI3K Delta

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism. The class I PI3K family consists of four isoforms: alpha (α), beta (β), gamma (γ), and delta (δ). The PI3K delta (PI3Kδ) isoform is predominantly expressed in hematopoietic cells and plays a crucial role in B-cell receptor signaling, making it a key target in hematological malignancies and inflammatory diseases.

Upon activation, PI3Kδ phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). This second messenger recruits and activates downstream effectors, most notably the serine/threonine kinase AKT (also known as Protein Kinase B). Phosphorylation of AKT at key residues, such as Serine 473 (Ser473), is a hallmark of its activation and the engagement of the PI3K signaling cascade.

This application note provides a detailed protocol for a Homogeneous Time-Resolved Fluorescence (HTRF) assay to quantify the phosphorylation of AKT at Ser473 in response to the activation and inhibition of the PI3Kδ signaling pathway. HTRF technology offers a sensitive, robust, and high-throughput compatible method for studying kinase signaling pathways directly in cell lysates without the need for wash steps.

HTRF Assay Principle

The HTRF phospho-AKT (Ser473) assay is a sandwich immunoassay.[1][2] It utilizes two specific antibodies that bind to different epitopes on the AKT protein. The first antibody is specific for the phosphorylated Ser473 residue of AKT and is labeled with a fluorescent donor (e.g., Europium cryptate). The second antibody recognizes total AKT, irrespective of its phosphorylation state, and is labeled with a fluorescent acceptor (e.g., d2).

When both antibodies bind to the same phosphorylated AKT molecule, the donor and acceptor are brought into close proximity. Excitation of the donor with a light source triggers a Fluorescence Resonance Energy Transfer (FRET) to the acceptor, which in turn emits a specific fluorescent signal at 665 nm. The intensity of this signal is directly proportional to the amount of phosphorylated AKT in the sample.

Signaling Pathway

The diagram below illustrates the signaling cascade from the activation of a receptor tyrosine kinase (RTK) to the phosphorylation of AKT, highlighting the central role of PI3Kδ.

PI3K Delta/AKT Signaling Pathway.

Experimental Protocols

This section details the methodologies for performing the HTRF phospho-AKT (Ser473) assay to assess the activity of a PI3Kδ inhibitor. A two-plate assay protocol is described, which allows for cell viability and confluence monitoring before lysis.[1][3]

Materials and Reagents

• HTRF Phospho-AKT (Ser473) Assay Kit (containing phospho-AKT donor and acceptor antibodies, lysis buffer, and detection buffer)

• HTRF Total AKT Assay Kit (for normalization)

• Cell line with endogenous PI3Kδ expression (e.g., a B-cell lymphoma line like TMD8)[4]

• Cell culture medium and supplements

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• PI3Kδ-specific inhibitor (e.g., Idelalisib)

• Stimulant (e.g., anti-IgM for B-cell lines)

• 96-well, clear-bottom, black-walled cell culture plates

• 384-well, low-volume, white assay plates

• Adhesive plate sealers

• Multichannel pipettes

• HTRF-compatible plate reader

Experimental Workflow

The following diagram outlines the key steps of the two-plate HTRF assay protocol.

Two-Plate HTRF Assay Workflow.

Step-by-Step Protocol

1. Cell Seeding:

• Culture a B-cell lymphoma cell line (e.g., TMD8) in appropriate media.

• Harvest cells and determine cell density.

• Seed 50,000 cells per well in a 96-well cell culture plate in a volume of 90 µL.

• Incubate overnight at 37°C in a 5% CO₂ incubator.

2. Serum Starvation (Optional):

• To reduce basal levels of AKT phosphorylation, gently aspirate the culture medium.

• Wash cells once with serum-free medium.

• Add 90 µL of serum-free medium to each well and incubate for 4-6 hours.

3. Inhibitor Treatment:

• Prepare a serial dilution of the PI3Kδ inhibitor (e.g., Idelalisib) in serum-free medium at 10x the final desired concentration.

• Add 10 µL of the inhibitor dilution or vehicle (DMSO) to the appropriate wells.

• Pre-incubate for 1-2 hours at 37°C.

4. Cell Stimulation:

• Prepare a stimulant solution (e.g., anti-IgM for B-cell lines) at 10x the final desired concentration in serum-free medium.

• Add 10 µL of the stimulant to all wells except for the unstimulated controls.

• Incubate for 15-30 minutes at 37°C.

5. Cell Lysis:

• Carefully remove the medium from the wells.

• Add 50 µL of 1x HTRF lysis buffer to each well.

• Incubate for 30 minutes at room temperature with gentle shaking.

6. Lysate Transfer:

• Transfer 16 µL of lysate from each well of the 96-well plate to a 384-well white assay plate. For normalization, transfer another 16 µL of each lysate to a separate 384-well plate for the total AKT assay.[5]

7. HTRF Antibody Addition:

• Prepare the HTRF phospho-AKT (Ser473) antibody mix according to the kit manufacturer's instructions.

• Add 4 µL of the antibody mix to each well of the phospho-AKT assay plate.

• Prepare the HTRF total AKT antibody mix and add 4 µL to each well of the total AKT assay plate.

8. Incubation:

• Seal the plates with an adhesive sealer.

• Incubate at room temperature for 4 hours to overnight, protected from light.

9. HTRF Reading:

• Remove the plate sealer.

• Read the plates on an HTRF-compatible reader at 620 nm (donor emission) and 665 nm (acceptor emission).

Data Presentation and Analysis

The HTRF ratio is calculated as (Emission at 665 nm / Emission at 620 nm) x 10,000. To account for variations in cell number, the phospho-AKT HTRF ratio can be normalized to the total AKT HTRF ratio for each sample.

Example Data: Inhibition of AKT Phosphorylation by a PI3Kδ Inhibitor

The following table summarizes representative data from an HTRF assay measuring the inhibition of anti-IgM-stimulated AKT (Ser473) phosphorylation in a B-cell lymphoma cell line by a specific PI3Kδ inhibitor.

Inhibitor Concentration (nM)	Phospho-AKT HTRF Ratio (Mean ± SD)	Total AKT HTRF Ratio (Mean ± SD)	Normalized p-AKT/Total AKT Ratio	% Inhibition
0 (Unstimulated)	1500 ± 120	18000 ± 950	0.083	N/A
0 (Stimulated)	12000 ± 850	18200 ± 1100	0.659	0
0.1	11500 ± 900	18100 ± 1050	0.635	4
1	9500 ± 750	17900 ± 980	0.531	19
10	6000 ± 480	18300 ± 1200	0.328	50
100	2500 ± 210	18000 ± 1000	0.139	79
1000	1600 ± 150	18100 ± 1150	0.088	97

From this data, an IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the signal) can be calculated using a non-linear regression curve fit. In this example, the IC₅₀ is approximately 10 nM.

Conclusion

The HTRF phospho-AKT (Ser473) assay provides a powerful and efficient platform for investigating the PI3Kδ signaling pathway. Its high-throughput nature and homogeneous format make it ideal for drug discovery applications, including compound screening and mechanism-of-action studies. This application note offers a comprehensive protocol that can be adapted to various cell lines and research questions, enabling the precise quantification of PI3Kδ-mediated AKT phosphorylation and the characterization of novel PI3Kδ inhibitors.

References

• 1. revvity.com [revvity.com]
• 2. HTRF Human Phospho-AKT1/2/3 (Ser473) Detection Kit [weichilab.com]
• 3. revvity.com [revvity.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. resources.revvity.com [resources.revvity.com]

Application Notes and Protocols for Biomarker Analysis in CHF-6523 Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the biomarker analysis strategy employed in the clinical trials of CHF-6523, an inhaled selective PI3Kδ inhibitor investigated for the treatment of Chronic Obstructive Pulmonary Disease (COPD). The following sections provide a summary of the quantitative biomarker data, detailed experimental protocols for key assays, and visualizations of the relevant biological pathways and experimental workflows.

Introduction

CHF-6523 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) enzyme, a key component of the inflammatory signaling cascade in leukocytes. In the context of COPD, a disease characterized by chronic airway inflammation, targeting PI3Kδ was hypothesized to reduce the inflammatory response. The clinical trial NCT04032535, a randomized, double-blind, placebo-controlled, two-way crossover study, was conducted to assess the safety, tolerability, and pharmacokinetics of CHF-6523 in patients with stable COPD. A key exploratory objective of this trial was to evaluate the pharmacodynamic effects of CHF-6523 through the analysis of various biomarkers in induced sputum and plasma.

Quantitative Biomarker Data Summary

The biomarker analysis in the CHF-6523 clinical trial focused on target engagement, inflammatory cell counts, and specific protein and transcriptomic markers. The primary biomarker for target engagement was phosphatidylinositol (3,4,5)-trisphosphate (PIP3), the direct product of PI3Kδ activity.

Table 1: Change from Baseline in Sputum PIP3 Levels [1]

Treatment Group	Adjusted Geometric Mean Fold Change (95% CI)	Adjusted Ratio vs. Placebo (95% CI)	p-value
CHF-6523	0.703 (0.606, 0.814)	0.705 (0.580, 0.856)	0.001
Placebo	0.997 (0.883, 1.126)	-	-

Key Finding: Treatment with CHF-6523 resulted in a statistically significant 29.7% reduction in sputum PIP3 levels from baseline, confirming successful target engagement in the airways. This represents a 29.5% reduction when compared to placebo.[1]

Table 2: Summary of Other Sputum and Plasma Biomarker Findings

Biomarker Category	Sample Type	Finding
Sputum Cell Counts	Induced Sputum	No statistically significant differences between CHF-6523 and placebo.
Target Biomarkers	Induced Sputum	No statistically significant differences, with the exception of Interleukin-5 (IL-5).
Interleukin-5 (IL-5)	Induced Sputum	Significantly higher levels with CHF-6523 treatment.
Target Biomarkers	Plasma	No statistically significant differences between CHF-6523 and placebo.
Proteomics (Olink Panels)	Induced Sputum	Of the 74 proteins evaluated, none were significantly modulated by treatment.

Experimental Protocols

Induced Sputum Induction and Processing

Objective: To non-invasively collect a sample of lower airway secretions for cellular and molecular analysis.

Protocol:

• Pre-medication: Patients were administered a short-acting β2-agonist (e.g., 200-400 µg of salbutamol) 10-15 minutes prior to induction to minimize the risk of bronchoconstriction.

• Nebulization: Patients inhaled nebulized sterile hypertonic saline solution (3%, 4%, or 5%) for 5-minute intervals. The concentration of saline was increased if sputum production was insufficient.

• Sputum Collection: After each inhalation period, patients were encouraged to cough and expectorate sputum into a sterile container.

• Sputum Processing:

  • Sputum plugs were selected from the collected sample and weighed.

  • A mucolytic agent, dithiothreitol (B142953) (DTT), was added at a 4:1 volume-to-weight ratio to liquefy the mucus.

  • The sample was then diluted with phosphate-buffered saline (PBS) and filtered through a nylon mesh to remove debris.

  • The filtered sample was centrifuged to separate the cellular components from the supernatant.

  • The cell pellet was used for cell counts and transcriptomics, while the supernatant was stored at -80°C for protein-based biomarker analysis.

Phosphatidylinositol (3,4,5)-trisphosphate (PIP3) Quantification

Objective: To measure the level of PIP3 in induced sputum supernatant as a direct measure of PI3Kδ target engagement.

Protocol:

• Lipid Extraction: Lipids were extracted from the sputum supernatant using a modified Bligh-Dyer method with a two-phase chloroform/methanol/water extraction.

• Derivatization: The phosphate (B84403) groups of the extracted phosphoinositides were methylated to improve ionization efficiency and fragmentation in the mass spectrometer.

• LC-MS/MS Analysis: The derivatized lipid extracts were analyzed by high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).

  • Chromatographic Separation: A C18 reverse-phase column was used to separate the different phosphoinositide species.

  • Mass Spectrometry: A triple quadrupole mass spectrometer was operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify the precursor and product ions of the methylated PIP3.

• Quantification: The amount of PIP3 in the samples was determined by comparing the signal to a standard curve of known PIP3 concentrations.

Interleukin-5 (IL-5) Measurement

Objective: To quantify the concentration of the pro-inflammatory cytokine IL-5 in induced sputum supernatant and plasma.

Protocol:

• Sample Preparation: Sputum supernatant and plasma samples were thawed and centrifuged to remove any particulate matter.

• Immunoassay: A high-sensitivity immunoassay, such as the Single Molecule Array (Simoa) technology, was used for the quantification of IL-5.

  • Samples were incubated with antibody-coated paramagnetic beads.

  • A biotinylated detection antibody was then added, followed by a streptavidin-β-galactosidase conjugate.

  • The beads were washed and loaded into microarrays with a resorufin (B1680543) β-D-galactopyranoside substrate.

  • The fluorescence signal from single immunocomplexes was measured to determine the concentration of IL-5.

Proteomic Analysis

Objective: To broadly profile protein expression in induced sputum to identify potential pharmacodynamic biomarkers.

Protocol:

• Sample Preparation:

  • Proteins in the sputum supernatant were denatured and reduced.

  • Cysteines were alkylated to prevent disulfide bond reformation.

  • Proteins were digested into peptides using trypsin.

• Multiplex Immunoassay: The Olink Target 96 Inflammation and Target 48 Cytokine panels were used for protein quantification.

  • These panels utilize a proximity extension assay (PEA) technology, where pairs of antibodies labeled with unique DNA oligonucleotides bind to their target protein.

  • When the antibodies are in close proximity, the DNA oligonucleotides hybridize and are extended by a DNA polymerase.

  • The resulting DNA barcode is then quantified by quantitative real-time PCR, providing a relative measure of protein abundance.

Transcriptomic Analysis

Objective: To analyze gene expression profiles in the cellular component of induced sputum to identify pathways modulated by CHF-6523.

Protocol:

• RNA Extraction: Total RNA was extracted from the cell pellet of the processed sputum using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

• RNA Quality Control: The quantity and quality of the extracted RNA were assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100 Bioanalyzer).

• Library Preparation: RNA-sequencing libraries were prepared from high-quality RNA samples. This process involves mRNA selection (for mRNA-seq), fragmentation, reverse transcription to cDNA, and adapter ligation.

• Sequencing: The prepared libraries were sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Analysis:

  • Quality Control: Raw sequencing reads were assessed for quality and trimmed to remove low-quality bases and adapter sequences.

  • Alignment: The cleaned reads were aligned to the human reference genome.

  • Quantification: The number of reads mapping to each gene was counted to generate a gene expression matrix.

  • Differential Expression Analysis: Statistical analysis was performed to identify genes that were differentially expressed between the CHF-6523 and placebo treatment groups.

Visualizations

Caption: PI3Kδ signaling pathway and the inhibitory action of CHF-6523.

Caption: Experimental workflow for induced sputum biomarker analysis.

References

• 1. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Navigating CHF-6523: A Technical Guide to Solubility and Cell Culture Applications

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective use of CHF-6523 in experimental settings. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed protocols to ensure successful dissolution and application of this selective PI3Kδ inhibitor in your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of CHF-6523?

A1: The recommended solvent for preparing a stock solution of CHF-6523 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).

Q2: What is the solubility of CHF-6523 in DMSO and aqueous solutions?

A2: While a specific maximum solubility in 100% DMSO is not readily published, it is common practice to prepare stock solutions of PI3K inhibitors in DMSO at a concentration of 10 mM. The kinetic solubility of CHF-6523 in Phosphate Buffered Saline (PBS) at pH 7.4 has been determined to be 441 μM.

Q3: How should I store my CHF-6523 stock solution?

A3: Store the DMSO stock solution in small, single-use aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles. This will help maintain the integrity and activity of the compound.

Q4: Can I store CHF-6523 diluted in cell culture media?

A4: It is not recommended to store CHF-6523 in aqueous solutions like cell culture media for extended periods. Due to the potential for precipitation and degradation, always prepare fresh working solutions from your frozen DMSO stock for each experiment.

Q5: What is the final concentration of DMSO that is safe for most cell lines?

A5: The final concentration of DMSO in your cell culture medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity or off-target effects. It is crucial to include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Quantitative Data Summary

For ease of reference, the known solubility data for CHF-6523 is summarized in the table below.

Solvent	Concentration	Notes
DMSO (Dimethyl Sulfoxide)	≥ 10 mM	Based on general protocols for PI3K inhibitors. Sonication or gentle warming may aid dissolution.
PBS (Phosphate Buffered Saline), pH 7.4	441 μM	Kinetic solubility.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of CHF-6523 in DMSO

Materials:

• CHF-6523 powder

• Anhydrous, research-grade DMSO

• Sterile, polypropylene (B1209903) microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Water bath (optional)

Procedure:

• Equilibrate: Allow the vial of CHF-6523 powder to reach room temperature before opening to prevent condensation of moisture.

• Weigh: Carefully weigh the desired amount of CHF-6523 powder.

• Calculate DMSO Volume: Calculate the volume of DMSO required to achieve a 10 mM concentration. The molecular weight of CHF-6523 is required for this calculation.

• Dissolve: Add the calculated volume of anhydrous DMSO to the vial containing the CHF-6523 powder.

• Mix Thoroughly: Tightly cap the vial and vortex for 1-2 minutes to dissolve the compound.

• Aid Dissolution (if necessary): If the compound does not fully dissolve, sonicate the vial in a water bath for 10-15 minutes or gently warm the solution to 37°C for a short period.

• Aliquot and Store: Once the solution is clear and homogenous, aliquot it into smaller, single-use, sterile tubes. Store these aliquots at -20°C or -80°C.

Protocol for Preparing a Working Solution in Cell Culture Media

Materials:

• 10 mM stock solution of CHF-6523 in DMSO

• Pre-warmed, sterile cell culture medium

• Sterile, polypropylene microcentrifuge tubes

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the 10 mM CHF-6523 stock solution at room temperature.

• Serial Dilution: It is highly recommended to perform a serial dilution to avoid precipitation of the compound.

  • First, prepare an intermediate dilution of your stock solution in DMSO or cell culture medium.

  • Then, add the appropriate volume of the intermediate dilution to your final volume of pre-warmed cell culture medium to achieve the desired final concentration.

• Mix Gently: Mix the working solution by gentle pipetting or inverting the tube. Avoid vigorous vortexing which can cause foaming of the medium.

• Use Immediately: Use the freshly prepared working solution to treat your cells immediately. Do not store the diluted aqueous solution.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
CHF-6523 powder does not fully dissolve in DMSO.	1. Hygroscopic DMSO (absorbed water).2. Compound aggregation.	1. Use fresh, anhydrous, research-grade DMSO.2. Vortex the solution vigorously. If particles persist, sonicate the solution in a water bath for 10-15 minutes. Gentle warming to 37°C for a short period can also help.
A precipitate forms when diluting the DMSO stock in cell culture media.	1. Low aqueous solubility of CHF-6523.2. Rapid change in solvent polarity.	1. Perform a serial dilution. Create an intermediate dilution of the DMSO stock in culture medium before preparing the final working concentration.2. Ensure the final DMSO concentration in the cell culture medium is as low as possible (ideally <0.5%).3. Add the CHF-6523 solution to the medium while gently vortexing or stirring.
Inconsistent experimental results.	1. Degradation of CHF-6523 due to improper storage.2. Inaccurate pipetting of viscous DMSO stock.	1. Always use freshly thawed, single-use aliquots of the stock solution. Avoid repeated freeze-thaw cycles.2. Use positive displacement pipettes or reverse pipetting techniques for accurate handling of the viscous DMSO stock solution.

Signaling Pathway and Experimental Workflow

CHF-6523 is a selective inhibitor of the delta isoform of Phosphoinositide 3-kinase (PI3Kδ). The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Inhibition of PI3Kδ by CHF-6523 primarily affects immune cells where this isoform is predominantly expressed.

CHF-6523 Technical Support Center: Enhancing In Vitro Experimental Success

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the effective use of CHF-6523 in in vitro experiments. The following information, presented in a question-and-answer format, addresses common challenges related to the stability and handling of this selective PI3Kδ inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is CHF-6523 and what is its mechanism of action?

A1: CHF-6523 is a potent and selective inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ).[1][2] It belongs to the isocoumarin (B1212949) class of compounds and was developed as an inhaled therapeutic for inflammatory lung diseases like Chronic Obstructive Pulmonary Disease (COPD).[2][3] In vitro, CHF-6523 exerts its effect by blocking the PI3Kδ-mediated signaling pathway, which is crucial for the activation, proliferation, and function of various leukocytes.[3]

Q2: What are the recommended storage conditions for solid CHF-6523?

A2: Solid (powder) CHF-6523 should be stored at -20°C for long-term stability.[1]

Q3: How should I prepare a stock solution of CHF-6523?

A3: It is recommended to prepare a concentrated stock solution of CHF-6523 in anhydrous dimethyl sulfoxide (B87167) (DMSO). While specific solubility data is not widely published, this is the standard solvent for many small molecule kinase inhibitors. To prepare the stock solution, weigh the desired amount of CHF-6523 powder and dissolve it in the appropriate volume of high-purity DMSO to achieve the target concentration (e.g., 10 mM). Ensure the compound is fully dissolved by vortexing. Gentle warming may be applied if necessary, but it is crucial to check for any temperature sensitivity of the compound.

Q4: How should I store the CHF-6523 stock solution?

A4: Aliquot the DMSO stock solution into small, single-use volumes and store them at -80°C to minimize freeze-thaw cycles, which can degrade the compound. When stored properly, DMSO stock solutions are generally stable for several months.

Q5: How do I prepare working solutions for my cell-based assays?

A5: To prepare a working solution, thaw an aliquot of the DMSO stock solution and dilute it further in your cell culture medium to the desired final concentration. It is critical to ensure that the final concentration of DMSO in the cell culture is low (typically less than 0.1%) to avoid solvent-induced cytotoxicity. Perform serial dilutions in the culture medium to reach the final concentration just before adding it to the cells.

Troubleshooting Guide

Issue 1: My CHF-6523 solution appears cloudy or has visible precipitate after dilution in aqueous buffer or cell culture medium.

• Possible Cause: CHF-6523, like many hydrophobic small molecules, may have limited solubility in aqueous solutions. Precipitation can occur when a concentrated DMSO stock is rapidly diluted into an aqueous medium.

• Solution:

  • Stepwise Dilution: Avoid adding the concentrated DMSO stock directly to a large volume of aqueous buffer. Instead, perform serial dilutions in the buffer or medium.

  • Vortexing during Dilution: Vortex the tube or plate gently while adding the diluted compound to the final solution to ensure rapid and uniform mixing.

  • Final DMSO Concentration: Ensure the final DMSO concentration in your assay is as low as possible (ideally ≤ 0.1%) to maintain solubility and minimize solvent effects on your cells.

  • Pre-warmed Medium: Using a cell culture medium that is pre-warmed to 37°C can sometimes aid in the solubilization of the compound.

Issue 2: I am observing high variability or inconsistent results in my experiments.

• Possible Cause 1: Compound Instability in Solution. The stability of CHF-6523 in aqueous solutions at 37°C for extended periods has not been extensively documented. The compound may degrade over the course of a long incubation, leading to variable results.

• Solution 1:

  • Fresh Working Solutions: Prepare fresh working solutions from your frozen DMSO stock for each experiment.

  • Time-Course Experiment: If you suspect instability, you can perform a time-course experiment to assess how long the compound remains active in your specific cell culture conditions.

• Possible Cause 2: Inaccurate Pipetting of Small Volumes. When preparing serial dilutions, inaccuracies in pipetting small volumes of the concentrated stock can lead to significant variations in the final concentration.

• Solution 2:

  • Use Calibrated Pipettes: Ensure your pipettes are properly calibrated, especially for small volumes.

  • Larger Intermediate Dilutions: Instead of pipetting very small volumes (e.g., <1 µL), create a larger volume of an intermediate dilution to improve accuracy.

Issue 3: I am not observing the expected biological effect of CHF-6523 in my assay.

• Possible Cause 1: Sub-optimal Compound Concentration. The effective concentration of CHF-6523 can vary depending on the cell type and the specific assay conditions.

• Solution 1:

  • Dose-Response Curve: Perform a dose-response experiment with a wide range of concentrations to determine the optimal effective concentration (e.g., EC50 or IC50) for your experimental system.

• Possible Cause 2: Degraded Compound. The compound may have degraded due to improper storage or handling.

• Solution 2:

  • Use a Fresh Aliquot: Always use a fresh aliquot of the stock solution that has not been subjected to multiple freeze-thaw cycles.

  • Purchase from a Reputable Supplier: Ensure the compound was purchased from a reliable source that provides quality control data.

Quantitative Data

Table 1: In Vitro Potency and Metabolic Stability of CHF-6523

Parameter	Value	Notes
PI3Kδ Enzymatic pKia	9.07 ± 0.02	pKia is the negative logarithm of the acid dissociation constant, indicating high binding affinity.
PI3Kγ Enzymatic pKia	7.05 ± 0.03	Lower affinity compared to PI3Kδ, indicating selectivity.
PI3Kβ Enzymatic pKia	7.26 ± 0.05	Lower affinity compared to PI3Kδ, indicating selectivity.
PI3Kα Enzymatic pKia	6.66 ± 0.01	Lower affinity compared to PI3Kδ, indicating high selectivity.
THP-1 Cellular pIC50	8.78 ± 0.06	pIC50 is the negative logarithm of the half-maximal inhibitory concentration in a cellular assay.
Lung S9 Half-life (t1/2)	>514 min	Indicates high stability in lung subcellular fractions, which may not directly translate to stability in cell culture media.

Data sourced from the Journal of Medicinal Chemistry.[3]

Experimental Protocols

Protocol 1: Preparation of CHF-6523 Stock and Working Solutions

• Calculate the required mass: Based on the molecular weight of CHF-6523 and the desired stock concentration (e.g., 10 mM), calculate the mass of the compound needed.

• Dissolve in DMSO: Carefully weigh the CHF-6523 powder and dissolve it in the calculated volume of anhydrous DMSO. Vortex thoroughly to ensure complete dissolution.

• Aliquot and Store: Aliquot the stock solution into single-use tubes and store at -80°C.

• Prepare Working Solution: For a typical cell-based assay, thaw a stock solution aliquot. Perform a serial dilution in your cell culture medium to achieve the final desired concentration. Ensure the final DMSO concentration is below 0.1%.

Protocol 2: General PI3K Pathway Inhibition Assay (Western Blot)

• Cell Seeding: Seed your cells of interest in appropriate culture plates and allow them to adhere and grow to the desired confluency.

• Serum Starvation (Optional): Depending on the cell line and experimental goal, you may need to serum-starve the cells to reduce basal PI3K pathway activation.

• CHF-6523 Treatment: Treat the cells with various concentrations of CHF-6523 (and a vehicle control, e.g., 0.1% DMSO) for the desired duration.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and probe with primary antibodies against phosphorylated and total forms of downstream PI3K pathway proteins (e.g., p-AKT, total AKT).

• Detection and Analysis: Use an appropriate secondary antibody and detection reagent to visualize the protein bands. Quantify the band intensities to determine the effect of CHF-6523 on protein phosphorylation.

Visualizations

Caption: PI3Kδ signaling pathway and the inhibitory action of CHF-6523.

References

• 1. CHF-6523 - Immunomart [immunomart.com]
• 2. drughunter.com [drughunter.com]
• 3. pubs.acs.org [pubs.acs.org]

Challenges with dry powder delivery of CHF-6523 in the lab

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the dry powder formulation of CHF-6523, an inhaled PI3Kδ inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is CHF-6523 and why is it formulated as a dry powder?

A1: CHF-6523 is a selective inhibitor of phosphoinositide 3-kinase delta (PI3Kδ) investigated for the treatment of inflammatory lung diseases like Chronic Obstructive Pulmonary Disease (COPD).[1][2][3] It is formulated as a dry powder for inhalation (DPI) to deliver the drug directly to the lungs, which can improve efficacy and reduce systemic side effects.[4] The development of CHF-6523 involved identifying a crystalline form of the molecule suitable for administration as a dry powder.[1][2]

Q2: What are the known physicochemical properties of the CHF-6523 drug substance?

A2: CHF-6523 was designed with properties suitable for inhalation, including the optimization of its intrinsic permeability to extend lung retention time.[2][5] While detailed proprietary data may not be fully public, the development process focused on creating a stable crystalline form for dry powder administration.[1][2]

Property	Description	Source
Molecular Weight	588.66 g/mol	[6]
Formula	C33H32N8O3	[6]
Target	PI3Kδ	[6]
Formulation	Crystalline solid for dry powder inhalation	[1][2][7]

Q3: A clinical study reported a high incidence of cough. What are the potential formulation-related causes?

A3: In a clinical study of patients with COPD, 95.2% reported cough as an adverse event.[1][8] While patient-specific factors can contribute, formulation characteristics can also play a role. Potential causes include:

• Particle Size and Distribution: A high concentration of fine particles or a broad particle size distribution could lead to irritation in the upper airways.

• Particle Morphology: Irregularly shaped or sharp-edged particles may cause mechanical irritation.

• Excipients: Although not explicitly detailed in public sources, the type and properties of any carrier excipients (like lactose) used in the final blend can influence irritation.[9]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during laboratory experiments with CHF-6523 dry powder.

Issue 1: Poor Powder Flowability and Inconsistent Dosing

Symptoms:

• Difficulty in accurately weighing small amounts of powder.

• Powder clumping or adhering to spatulas and weighing boats.

• Inconsistent emitted dose from the experimental delivery device.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Hygroscopicity/Moisture Absorption	Dry powders are sensitive to humidity.[10] Handle and store CHF-6523 powder in a controlled low-humidity environment (e.g., a glove box or desiccator). Ensure all labware is thoroughly dried before use.
Electrostatic Charges	Static electricity can cause powder particles to adhere to surfaces. Use anti-static weighing pans and consider an ionizing bar at the weighing station.
Particle Cohesion	Fine particles (<5 µm) are inherently cohesive, leading to poor flow.[9][11] For experimental formulations, consider blending CHF-6523 with a larger, free-flowing carrier excipient like lactose (B1674315) to improve dispersibility.[9]

Issue 2: High Variability in Aerosol Performance

Symptoms:

• Inconsistent Fine Particle Fraction (FPF) or Mass Median Aerodynamic Diameter (MMAD) between experiments.

• High drug deposition in the upper stages of the cascade impactor, indicating poor de-agglomeration.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Inadequate Dispersion Energy	The de-agglomeration of the powder depends on the energy from the simulated inhalation airflow.[12][13] Ensure the flow rate used in your in-vitro setup is appropriate and consistent. The required inspiratory flow can vary significantly between different dry powder inhaler (DPI) devices.[14]
Formulation Inhomogeneity	If using a carrier blend, ensure the mixing process is validated to produce a homogenous mixture. Inadequate mixing can lead to inconsistent drug content in the dispensed dose.
Device-Formulation Interaction	The performance of a DPI formulation is highly dependent on the specific inhaler device used.[12] If using a custom or research device, ensure its dispersion mechanism is suitable for your CHF-6523 formulation. Preclinical studies have used devices like the PennCentury DP4 insufflator.[5]

Experimental Protocols

Protocol 1: Characterization of Particle Size Distribution by Laser Diffraction

Objective: To determine the volume-based particle size distribution of the CHF-6523 dry powder.

Methodology:

• Instrument Setup: Use a laser diffraction particle size analyzer (e.g., Malvern Mastersizer 3000) equipped with a dry powder dispersion unit.

• Sample Preparation: Ensure the powder sample is equilibrated to the ambient conditions of the instrument.

• Dispersion: Add a small amount of the CHF-6523 powder to the dispersion unit. Apply a controlled air pressure to de-agglomerate and aerosolize the powder into the measurement cell. The dispersion pressure should be optimized to ensure adequate particle separation without causing particle fracture.

• Measurement: The instrument measures the angular pattern of scattered laser light and calculates the particle size distribution.

• Data Analysis: Report the volume median diameter (Dv50) and the span of the distribution ( (Dv90-Dv10)/Dv50 ). Perform measurements in triplicate to ensure reproducibility.

Protocol 2: In-Vitro Aerosol Performance using Andersen Cascade Impactor (ACI)

Objective: To determine the aerodynamic particle size distribution and estimate the fine particle fraction (FPF) of an aerosolized CHF-6523 powder formulation.

Methodology:

• ACI Preparation: Assemble the ACI plates and coat them with a suitable solvent (e.g., methanol (B129727) with silicone) to prevent particle bounce.

• Dose Dispensing: Accurately dispense the CHF-6523 powder dose into the capsule or receptacle of the chosen experimental DPI device.

• Aerosolization: Connect the DPI device to the ACI via a USP induction port. Draw a specific volume of air (e.g., 4 liters) through the system at a constant flow rate (e.g., 60 L/min) to simulate inhalation and aerosolize the powder.

• Drug Recovery: Disassemble the ACI and rinse each component (induction port, stages, filter) with a validated solvent to recover the deposited drug.

• Quantification: Analyze the drug content in each rinse solution using a validated analytical method (e.g., HPLC-UV).

• Data Analysis: Calculate the mass of drug deposited on each stage. Determine the Mass Median Aerodynamic Diameter (MMAD), Geometric Standard Deviation (GSD), and the Fine Particle Fraction (FPF), typically defined as the fraction of the emitted dose with an aerodynamic diameter < 5 µm.

Visualizations

Caption: Troubleshooting workflow for inconsistent aerosol performance.

Caption: Simplified PI3K signaling pathway inhibited by CHF-6523.

Caption: Experimental workflow for in-vitro aerosol performance testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CHF-6523 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. How to Design an Inhaled Drug: CHF-6523 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. drughunter.com [drughunter.com]
• 8. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Formulation and Evaluation of Dry Powder Inhaler [ijraset.com]
• 10. knpharmapack.com [knpharmapack.com]
• 11. Physical stability of dry powder inhaler formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmtech.com [pharmtech.com]
• 13. Understanding Dry Powder Inhalers: Key Technical and Patient Preference Attributes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Confusing World of Dry Powder Inhalers: It Is All About Inspiratory Pressures, Not Inspiratory Flow Rates - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming cough as a side effect in CHF-6523 animal studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists utilizing CHF-6523 in animal studies, with a specific focus on addressing cough as a potential side effect.

Frequently Asked Questions (FAQs)

Q1: Is cough an expected side effect of CHF-6523 in animal studies?

While specific preclinical data on cough in animal models for CHF-6523 is not extensively published, clinical trials in humans have reported cough as a common adverse event.[1][2] In a study with COPD patients, 95.2% of participants reported cough, which was mostly mild to moderate and resolved within an hour post-inhalation.[1] Therefore, it is plausible that cough may be observed in animal models, particularly those with underlying respiratory conditions.

Q2: What is the likely mechanism behind CHF-6523-induced cough?

The exact mechanism is not fully elucidated. However, as CHF-6523 is an inhaled PI3Kδ inhibitor, the cough is likely a direct response to the deposition of the dry powder in the airways.[2][3] This could be due to mechanical irritation from the powder formulation or a pharmacological effect on sensory nerves in the respiratory tract.

Q3: How can I differentiate between a transient cough and a sign of respiratory distress in my animal model?

A transient cough associated with CHF-6523 administration is expected to be of short duration, typically occurring immediately after inhalation and resolving within an hour.[1][2] Signs of respiratory distress, on the other hand, would be more severe and persistent. These may include labored breathing, wheezing, cyanosis, and changes in posture. Continuous monitoring of the animal's respiratory rate and behavior post-administration is crucial.

Q4: Can the vehicle or formulation of CHF-6523 contribute to the cough?

Yes, the physical properties of the dry powder formulation, such as particle size and excipients, can influence the irritant potential and thus the likelihood of inducing a cough reflex.

Troubleshooting Guides

Issue: Observation of Cough in Animal Models Post-CHF-6523 Inhalation

This guide provides a systematic approach to troubleshooting and mitigating cough observed during your experiments.

Step 1: Characterize the Cough Response

• Objective: To determine the severity and pattern of the cough.

• Protocol:

  • Observe the animals continuously for at least one hour post-inhalation.

  • Record the number of coughs and the time of onset relative to administration.

  • Note the character of the cough (e.g., single, bouts, productive).

  • Monitor for any accompanying signs of respiratory distress.

Step 2: Evaluate the Dosing Procedure

• Objective: To ensure the administration technique is not contributing to the cough.

• Protocol:

  • Review your inhalation protocol to ensure it is optimized for the specific animal model.

  • Verify the proper functioning of the delivery device.

  • Consider if the dose can be administered more slowly or in divided doses to reduce the initial bolus effect.

Step 3: Assess the Formulation

• Objective: To investigate if the formulation characteristics are a contributing factor.

• Protocol:

  • If possible, analyze the particle size distribution of your CHF-6523 formulation.

  • Consider preparing different formulations with varying excipients or particle sizes to assess their impact on the cough response.

Step 4: Control Environmental Factors

• Objective: To minimize environmental triggers that could exacerbate a cough response.

• Protocol:

  • Ensure the animal housing and experimental areas have adequate ventilation and are free from airborne irritants.

  • Maintain consistent temperature and humidity levels.

Quantitative Data from Human Clinical Trials

While animal-specific data is limited, the following table summarizes the incidence of cough observed in a clinical trial with COPD patients receiving CHF-6523. This may provide a useful reference for the potential frequency of this side effect.

Treatment Group	Percentage of Patients Reporting Cough[1]
CHF-6523	95.2%
Placebo	Not explicitly stated, but cough was a common adverse event with CHF-6523

Experimental Protocols

Protocol for Assessing Cough Reflex in a Rodent Model

This protocol provides a framework for quantifying the cough response to inhaled agents like CHF-6523.

• Animal Acclimatization: Acclimatize animals to the inhalation chamber for several days prior to the experiment to minimize stress-related responses.

• Baseline Recording: On the day of the experiment, place the animal in the chamber and record baseline respiratory patterns and any spontaneous coughs for at least 30 minutes using a whole-body plethysmography system.

• CHF-6523 Administration: Administer the CHF-6523 dry powder formulation via the appropriate inhalation device.

• Post-exposure Monitoring: Immediately following administration, record the number of coughs for at least 60 minutes. Coughs can be identified by their characteristic sharp, explosive sound and the associated sharp pressure changes in the plethysmography recording.

• Data Analysis: Quantify the number of coughs during the observation period and compare it to the baseline.

Visualizations

Signaling Pathway of PI3Kδ Inhibition

Caption: Proposed mechanism of action for CHF-6523 as a PI3Kδ inhibitor.

Experimental Workflow for Investigating Cough Side Effect

Caption: A workflow for systematically investigating cough in animal studies.

Troubleshooting Logic for CHF-6523 Induced Cough

Caption: A decision tree for troubleshooting cough during animal experiments.

References

• 1. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hra.nhs.uk [hra.nhs.uk]

Technical Support Center: CHF-6523 In Vivo Studies

This technical support center provides guidance and answers frequently asked questions for researchers and drug development professionals working with the selective PI3Kδ inhibitor, CHF-6523, in in vivo experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CHF-6523?

A1: CHF-6523 is a potent and selective inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ).[1][2] The PI3Kδ signaling pathway is crucial for the activation, proliferation, and function of various leukocytes and is known to be upregulated in inflammatory conditions such as Chronic Obstructive Pulmonary Disease (COPD).[1] By inhibiting PI3Kδ, CHF-6523 aims to modulate the inflammatory response.

Q2: What is the primary route of administration for CHF-6523 in in vivo studies?

A2: CHF-6523 was developed as a dry powder formulation for inhalation, targeting respiratory diseases.[3][4] Preclinical and clinical studies have focused on pulmonary delivery to maximize local lung concentrations and minimize systemic exposure.

Q3: What animal models have been used to study CHF-6523?

A3: Preclinical evaluation of CHF-6523 has been conducted in rat and dog models.[1] Efficacy has been demonstrated in a rat model of Th-2-driven acute lung inflammation.[2][5][6]

Q4: What is the recommended starting dose for a new in vivo study?

A4: A specific universally recommended starting dose for all new in vivo studies is not available in the published literature. However, a pharmacokinetic study of a precursor to CHF-6523 used a 0.5 mg/kg dose administered via intratracheal instillation in rats. This can serve as a reference point for initial dose-range finding studies. It is crucial to perform a dose-escalation study to determine the optimal dose for your specific animal model and experimental endpoint.

Q5: What are the known pharmacokinetic properties of CHF-6523?

A5: In preclinical models, CHF-6523 has demonstrated high stability in lung tissue and is designed for rapid systemic clearance to minimize off-target effects.[1] In human clinical trials, inhaled CHF-6523 showed rapid absorption into the plasma, with an early maximum concentration (Cmax) followed by a swift decline, indicating limited systemic accumulation with repeated dosing.[7][8]

Q6: What pharmacodynamic markers can be used to assess target engagement of CHF-6523 in vivo?

A6: A key pharmacodynamic marker for PI3Kδ inhibition is the level of phosphatidylinositol (3,4,5)-trisphosphate (PIP3). In a clinical study with COPD patients, target engagement was confirmed by a significant reduction in PIP3 levels in induced sputum.[5][7] Measurement of PIP3 or downstream signaling proteins (e.g., phosphorylated Akt) in lung tissue or bronchoalveolar lavage fluid (BALF) can be used to assess target engagement in animal models.

Q7: What are the potential side effects or toxicity concerns with CHF-6523?

A7: Preclinical toxicology studies in rats and dogs for up to 4 weeks have shown that CHF-6523 is generally well-tolerated.[1] In human clinical trials, the most frequently reported adverse event was a mild to moderate cough immediately following inhalation.[5][7][8] No major safety concerns were identified in the preclinical safety pharmacology and toxicology studies.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or variable drug exposure in the lungs	Improper formulation of the dry powder for inhalation.	Ensure the particle size of the CHF-6523 powder is optimized for deep lung delivery (typically 1-5 µm). Consider the use of a suitable carrier, such as lactose, to improve powder dispersion.
Inefficient delivery method.	For intratracheal instillation, ensure proper technique to avoid deposition in the upper airways. For nose-only inhalation, verify the correct setup and calibration of the exposure chamber.
Unexpected systemic side effects	Higher than anticipated systemic absorption.	Re-evaluate the formulation to ensure it is optimized for lung retention and rapid systemic clearance. Consider reducing the dose if systemic exposure is a concern.
Lack of efficacy in an inflammation model	Insufficient dose to achieve therapeutic concentrations in the lung.	Perform a dose-response study to determine the optimal dose for your model. Measure pharmacodynamic markers (e.g., PIP3 levels) in the lung to confirm target engagement.
Timing of drug administration relative to the inflammatory challenge.	Optimize the timing of CHF-6523 administration to coincide with the peak of the inflammatory response in your model.
Coughing or respiratory distress in animals post-administration	Irritation from the dry powder formulation.	Ensure the particle size is appropriate and consider the use of a less irritant carrier. Reduce the administered dose or the concentration of the powder.
Improper administration technique causing airway obstruction.	Refine the intratracheal instillation or inhalation procedure to ensure a smooth and even delivery of the powder.

Quantitative Data Summary

Table 1: Preclinical Pharmacokinetic and Toxicology Overview

Parameter	Species	Route of Administration	Dosage	Key Findings	Reference
Pharmacokinetics (of a precursor compound)	Rat (Male CD)	Intratracheal Instillation (Suspension)	0.5 mg/kg	Characterization of pharmacokinetic profile.	N/A
Repeat-Dose Toxicology	Rat	Inhalation	Not Specified	Determination of No Observed Adverse Effect Level (NOAEL).	[1]
Repeat-Dose Toxicology	Dog	Inhalation	Not Specified	Determination of No Observed Adverse Effect Level (NOAEL).	[1]

Table 2: Clinical Study Overview

Study Population	Route of Administration	Dosage	Key Findings	Reference
Healthy Volunteers	Inhalation (Dry Powder)	Single and Multiple Ascending Doses	Generally well-tolerated.	[3][8]
COPD Patients	Inhalation (Dry Powder)	2 mg twice daily	Target engagement confirmed (reduced sputum PIP3), but no significant anti-inflammatory effect observed. The most common adverse event was mild to moderate cough.	[5][7]

Experimental Protocols

1. Preparation and Administration of CHF-6523 for Intratracheal Instillation in Rats (Based on Precursor Compound Study)

• Objective: To deliver a precise dose of CHF-6523 directly to the lungs of rats for pharmacokinetic or pharmacodynamic studies.

• Materials:

  • CHF-6523 powder

  • Vehicle (e.g., sterile saline with a suspending agent like 0.5% methylcellulose)

  • Anesthesia (e.g., isoflurane)

  • Intratracheal instillation device (e.g., Penn-Century MicroSprayer® Aerosolizer)

  • Animal scale

• Procedure:

  • Prepare a homogenous suspension of CHF-6523 in the chosen vehicle at the desired concentration (e.g., 1 mg/mL for a 0.5 mg/kg dose in a 250g rat with an administration volume of 0.125 mL). Ensure the suspension is well-mixed immediately before each administration.

  • Anesthetize the rat according to your institution's approved protocol.

  • Place the anesthetized rat in a supine position on a surgical board.

  • Visualize the trachea by transillumination of the neck.

  • Gently insert the intratracheal instillation device into the trachea.

  • Administer the CHF-6523 suspension (e.g., 0.5 mL/kg).

  • Monitor the animal until it has fully recovered from anesthesia.

2. Dose-Range Finding Study Design for a Rat Lung Inflammation Model

• Objective: To determine the optimal dose of CHF-6523 for a new in vivo efficacy study.

• Procedure:

  • Based on the available data (e.g., 0.5 mg/kg from the PK study), select a range of at least three doses (e.g., 0.1, 0.5, and 2.5 mg/kg).

  • Administer the selected doses of CHF-6523 to different groups of animals using the chosen route of administration (e.g., intratracheal instillation).

  • Induce lung inflammation in your chosen model.

  • At a predetermined time point, collect relevant samples (e.g., BALF, lung tissue).

  • Analyze the samples for key efficacy readouts (e.g., inflammatory cell counts, cytokine levels) and pharmacodynamic markers (e.g., PIP3 levels).

  • Based on the dose-response relationship, select the optimal dose for future efficacy studies.

Visualizations

Caption: PI3Kδ signaling pathway and the inhibitory action of CHF-6523.

Caption: A typical experimental workflow for evaluating CHF-6523 efficacy in a lung inflammation model.

References

• 1. researchgate.net [researchgate.net]
• 2. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Intratracheal Instillation Methods and the Distribution of Administered Material in the Lung of the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. intranet.mmrx.org [intranet.mmrx.org]
• 6. hra.nhs.uk [hra.nhs.uk]
• 7. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]

Technical Support Center: Troubleshooting CHF-6523 Interference in Biochemical Assays

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for identifying and mitigating potential interference caused by the PI3Kδ inhibitor, CHF-6523, in common biochemical assays. The following troubleshooting guides and frequently asked questions (FAQs) are designed to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is CHF-6523 and what is its mechanism of action?

CHF-6523 is a potent and selective inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ). PI3Kδ is a key enzyme in the PI3K/AKT/mTOR signaling pathway, which is crucial for the activation, proliferation, and function of various immune cells, particularly leukocytes. By inhibiting PI3Kδ, CHF-6523 modulates inflammatory responses.

Q2: What are the common types of biochemical assays used to assess PI3Kδ activity?

Several assay formats are available to measure the activity of PI3Kδ and the inhibitory effect of compounds like CHF-6523. These include:

• Luminescence-Based Assays: These assays, such as ADP-Glo™, quantify kinase activity by measuring the amount of ADP produced in the kinase reaction. The luminescent signal is proportional to the amount of ADP formed, and therefore to kinase activity.[1][2][3][4]

• Fluorescence-Based Assays: Techniques like Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) are widely used.[5][6][7][8]

  • TR-FRET assays for PI3Kδ typically involve a europium-labeled antibody that recognizes the phosphorylated product and an allophycocyanin (APC)-labeled streptavidin that binds to a biotinylated lipid substrate. Inhibition of the kinase disrupts the FRET signal.[9]

  • FP assays measure the change in the rotational speed of a fluorescently labeled tracer. When the tracer is bound to a larger molecule (like a PIP3 detector protein), its rotation slows, and the polarization of the emitted light increases. PIP3 produced by PI3Kδ competes with the tracer, leading to a decrease in polarization.[7][10][11]

Q3: How can a small molecule like CHF-6523 interfere with these assays?

Small molecules can cause assay interference through several mechanisms, leading to false-positive or false-negative results. Common interference mechanisms include:

• Fluorescence Interference: The compound itself may be fluorescent (autofluorescence) or may absorb the light emitted by the assay's fluorophore (quenching).[12] Isocoumarins, the core chemical structure of CHF-6523, are known to possess fluorescent properties.[13][14][15]

• Compound Aggregation: At higher concentrations, some small molecules can form aggregates that non-specifically inhibit enzymes. This can often be identified by a steep dose-response curve and sensitivity to detergents.

• Chemical Reactivity: The compound may react chemically with assay components, such as the enzyme or reagents.

• Contaminants: Impurities in the compound sample can also lead to assay interference.

Troubleshooting Guides

Issue 1: Suspected Autofluorescence or Fluorescence Quenching

Symptoms:

• In a fluorescence-based assay, you observe a dose-dependent increase in signal in the absence of the kinase (autofluorescence).

• In a fluorescence-based assay, you observe a dose-dependent decrease in signal, even with an inactive enzyme or in a control experiment without the kinase (quenching).

Troubleshooting Protocol:

• Run a Compound-Only Control: Prepare a dilution series of CHF-6523 in the assay buffer without the kinase or other assay-specific reagents (e.g., fluorescent substrate, antibody).

• Measure Fluorescence: Read the plate using the same excitation and emission wavelengths as your primary assay.

• Analyze the Data:

  • A concentration-dependent increase in fluorescence indicates that CHF-6523 is autofluorescent at the assay wavelengths.

  • If you are using a fluorescent substrate/product, run a control with the fluorophore and a dilution series of CHF-6523. A concentration-dependent decrease in the fluorophore's signal indicates quenching .

Data Interpretation and Mitigation:

Observation	Interpretation	Recommended Action
Concentration-dependent increase in signal in compound-only control.	CHF-6523 is autofluorescent.	1. Subtract Background: If the signal is low and consistent, subtract the signal from the compound-only control wells from your experimental wells. 2. Change Wavelengths: If possible, switch to a fluorophore with excitation and emission wavelengths where CHF-6523 does not fluoresce. 3. Use a Different Assay Format: Consider switching to a non-fluorescence-based assay like a luminescence (e.g., ADP-Glo™) or label-free assay.
Concentration-dependent decrease in signal in fluorophore + compound control.	CHF-6523 is quenching the fluorescent signal.	1. Use a Different Assay Format: Quenching is difficult to correct for. Switching to a luminescence-based or radiometric assay is the most reliable solution. 2. Change Fluorophore: A different fluorophore may be less susceptible to quenching by your compound.

Issue 2: Suspected Compound Aggregation

Symptoms:

• A very steep, non-sigmoidal dose-response curve.

• High variability between replicate wells.

• Inhibitory activity is significantly reduced in the presence of a non-ionic detergent.

Troubleshooting Protocol:

• Repeat Assay with Detergent: Perform the kinase assay with and without a low concentration (e.g., 0.01%) of a non-ionic detergent like Triton X-100 or Tween-20 in the assay buffer.

• Compare Dose-Response Curves: Analyze and compare the IC50 values obtained in the presence and absence of the detergent.

Data Interpretation and Mitigation:

Observation	Interpretation	Recommended Action
IC50 value significantly increases (potency decreases) in the presence of detergent.	Inhibition is likely due to compound aggregation.	1. Include Detergent: Routinely include a low concentration of a non-ionic detergent in your assay buffer. 2. Lower Compound Concentration: Test lower concentrations of CHF-6523. 3. Confirm with Orthogonal Assays: Use a different assay format to confirm the inhibitory activity.
No significant change in IC50 value with detergent.	Inhibition is likely not due to aggregation.	Proceed with further characterization of the inhibitory activity.

Experimental Protocols

Protocol 1: PI3Kδ Kinase Activity Assay using ADP-Glo™

This protocol is adapted from commercially available luminescence-based kinase assays.[1][2][3]

Materials:

• Recombinant human PI3Kδ enzyme

• PI(4,5)P2 substrate

• CHF-6523

• Kinase Assay Buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM glycerol (B35011) 2-phosphate, 25 mM MgCl₂, 5 mM EGTA, 2 mM EDTA, 0.25 mM DTT)

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of CHF-6523 in DMSO. Further dilute in Kinase Assay Buffer to the desired final concentrations.

• Enzyme and Substrate Preparation:

  • Dilute the PI3Kδ enzyme to the desired concentration in Kinase Dilution Buffer.

  • Prepare the PI(4,5)P2 substrate in Kinase Assay Buffer.

• Kinase Reaction:

  • Add 1 µL of the diluted CHF-6523 or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 2 µL of the PI3Kδ enzyme solution to each well.

  • Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 2 µL of the ATP/PI(4,5)P2 substrate solution.

  • Incubate for 60 minutes at room temperature.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

Protocol 2: PI3Kδ TR-FRET Assay

This protocol is based on the principles of competitive TR-FRET binding assays for PI3K family inhibitors.[9][16]

Materials:

• Recombinant human PI3Kδ enzyme (GST-tagged)

• Biotinylated PI(4,5)P2 substrate

• Europium-labeled anti-phospho-PIP3 antibody

• Streptavidin-Allophycocyanin (SA-APC)

• CHF-6523

• TR-FRET Assay Buffer (e.g., 50 mM HEPES pH 7.5, 5 mM MgCl₂, 1 mM EGTA, 0.01% Pluronic F-127)

• ATP

• Low-volume 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of CHF-6523 in DMSO and then in TR-FRET Assay Buffer.

• Kinase Reaction:

  • Add 2 µL of diluted CHF-6523 or DMSO to the wells.

  • Add 4 µL of a solution containing PI3Kδ enzyme and biotinylated PI(4,5)P2 substrate in TR-FRET Assay Buffer.

  • Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 4 µL of ATP solution.

  • Incubate for 60 minutes at room temperature.

• Detection:

  • Add 5 µL of a "Stop/Detection" solution containing EDTA (to stop the reaction), the Europium-labeled antibody, and SA-APC in TR-FRET Assay Buffer.

  • Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader, measuring emission at both the donor (e.g., 615 nm) and acceptor (e.g., 665 nm) wavelengths. Calculate the TR-FRET ratio.

Visualization of Pathways and Workflows

Caption: PI3Kδ Signaling Pathway and Inhibition by CHF-6523.

Caption: A logical workflow for troubleshooting assay interference.

References

• 1. promega.es [promega.es]
• 2. promega.com [promega.com]
• 3. ulab360.com [ulab360.com]
• 4. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescence Polarization and Time-Resolved Fluorescence Resonance Energy Transfer Techniques for PI3K Assays | Springer Nature Experiments [experiments.springernature.com]
• 6. Fluorescence polarization and time-resolved fluorescence resonance energy transfer techniques for PI3K assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PI3-Kinase Activity Fluorescence Polarization Assay - Echelon Biosciences [echelon-inc.com]
• 8. researchgate.net [researchgate.net]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements - nanomicronspheres [nanomicronspheres.com]
• 11. Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 13. Novel Metal-Free Synthesis of 3-Substituted Isocoumarins and Evaluation of Their Fluorescence Properties for Potential Applications | MDPI [mdpi.com]
• 14. Synthesis and photophysical properties of isocoumarins | Russian Chemical Reviews [rcr.colab.ws]
• 15. Optical properties of new fluorescent iminocoumarins. Part 2. Solvatochromic study and comparison with the corresponding coumarin [comptes-rendus.academie-sciences.fr]
• 16. assets.fishersci.com [assets.fishersci.com]

CHF-6523 off-target effects in cell-based models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the off-target effects of CHF-6523 in cell-based models.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of CHF-6523?

CHF-6523 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform.[1][2][3][4] Its high affinity and selectivity for PI3Kδ make it a valuable tool for studying the role of this specific isoform in various cellular processes.

Q2: What are the known primary off-targets of CHF-6523?

Kinome screening has revealed that at a concentration of 1 µM, CHF-6523 exhibits some cross-reactivity with other Class I PI3K isoforms. The most significant off-targets identified are PI3Kβ and PI3Kγ.[2]

Q3: Has CHF-6523 been profiled against a broader panel of targets?

Yes, CHF-6523 was tested in the LeadProfilingScreen panel, which assesses activity against 68 different enzymes and receptors. For detailed information on the targets included in this panel, it is recommended to consult the provider's documentation.

Q4: Are there any common off-target effects observed with PI3Kδ inhibitors as a class of compounds?

Inhibitors of PI3Kδ can sometimes exhibit off-target effects on other closely related lipid kinases. Additionally, depending on the chemical scaffold, some inhibitors may interact with unrelated kinases or other proteins. Common toxicities associated with PI3K inhibitors can include autoimmune-like reactions, and metabolic dysregulation, though these are often linked to on-target inhibition in non-target tissues.

Troubleshooting Guide

Issue 1: Unexpected cellular phenotype observed after CHF-6523 treatment, not consistent with PI3Kδ inhibition.

• Possible Cause 1: Off-target effects.

  • Troubleshooting Step: Consider the possibility of CHF-6523 inhibiting PI3Kβ or PI3Kγ, especially at higher concentrations. The signaling pathways downstream of these isoforms may be contributing to the observed phenotype.

  • Recommendation: Perform experiments to assess the activation state of pathways downstream of PI3Kβ and PI3Kγ. If possible, use a more selective inhibitor for these isoforms as a control.

• Possible Cause 2: Cell line-specific effects.

  • Troubleshooting Step: The expression and importance of PI3K isoforms can vary between different cell lines.

  • Recommendation: Confirm the expression levels of PI3Kδ, PI3Kβ, and PI3Kγ in your cell model using techniques like Western blot or qPCR.

Issue 2: Inconsistent IC50 values for PI3Kδ inhibition in cellular assays.

• Possible Cause 1: Assay variability.

  • Troubleshooting Step: Inconsistent results can arise from variations in cell density, stimulation time, or reagent preparation.

  • Recommendation: Standardize your experimental protocol. Ensure consistent cell seeding densities and stimulation conditions. Refer to the detailed experimental protocol for the AKT phosphorylation assay provided below.

• Possible Cause 2: Compound stability and solubility.

  • Troubleshooting Step: CHF-6523, like many small molecules, may have limited solubility in aqueous solutions.

  • Recommendation: Prepare fresh stock solutions of CHF-6523 in a suitable solvent (e.g., DMSO) for each experiment. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary

The following tables summarize the selectivity and off-target profile of CHF-6523.

Table 1: CHF-6523 Kinase Selectivity Profile

Target	Inhibition at 1 µM CHF-6523
PI3Kδ	100%
PI3Kβ	96%[2]
PI3Kγ	90%[2]

Data from the scanMAX KINOMEscan profiling panel.

Table 2: Broader Off-Target Screening

Screening Panel	Number of Targets
LeadProfilingScreen	68

Specific interactions and their extent of inhibition from the LeadProfilingScreen are detailed in the supplementary information of the primary publication.

Key Experimental Protocols

Protocol 1: Cellular Assay for PI3Kδ Inhibition (AKT Phosphorylation)

This protocol describes a method to assess the inhibitory activity of CHF-6523 on the PI3Kδ/AKT signaling pathway in THP-1 monocytes.

• Cell Line: THP-1 human monocytic cell line.

• Stimulation: Macrophage Colony-Stimulating Factor (M-CSF).

• Detection Method: Homogeneous Time-Resolved Fluorescence (HTRF).

Procedure:

• Cell Culture: Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Plating: Seed THP-1 cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of CHF-6523 in serum-free media. Add the diluted compound to the cells and incubate for 1 hour.

• Stimulation: Stimulate the cells with M-CSF at a final concentration of 100 ng/mL for 15 minutes.

• Cell Lysis: Lyse the cells using the HTRF kit-specific lysis buffer.

• HTRF Assay: Follow the manufacturer's instructions for the HTRF phospho-AKT assay to measure the levels of phosphorylated AKT.

Visualizations

Caption: PI3Kδ/AKT Signaling Pathway Inhibition by CHF-6523.

Caption: Experimental Workflow for Assessing CHF-6523 Activity.

Caption: On-Target vs. Off-Target Effects of CHF-6523.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Mitigating formulation issues of CHF-6523 for preclinical use

An Official Resource for Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting and frequently asked questions (FAQs) for the formulation of CHF-6523, an orally active and inhaled phosphoinositide 3-kinase delta (PI3Kδ) inhibitor, for preclinical studies.[1][2][3] Given that many new chemical entities exhibit poor water solubility, which can pose challenges for bioavailability, this document outlines strategies to mitigate these common issues.[4][5]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in formulating CHF-6523 for preclinical use?

A1: Like many kinase inhibitors, CHF-6523 is a lipophilic molecule, which can lead to low aqueous solubility.[6] The primary challenge is developing a formulation that ensures sufficient drug exposure in both in vitro and in vivo preclinical models to accurately assess its efficacy and safety.[7] Key issues include drug precipitation, low bioavailability, and achieving the desired concentration for toxicology studies.[4][8]

Q2: What initial solvents are recommended for solubilizing CHF-6523 for in vitro assays?

A2: For initial in vitro screening, organic solvents like Dimethyl Sulfoxide (DMSO) are commonly used to create high-concentration stock solutions.[9][10] However, it is critical to ensure the final concentration of the organic solvent in the assay medium is low (typically <0.5%) to avoid solvent-induced toxicity or off-target effects.

Q3: How can the aqueous solubility of CHF-6523 be improved for oral preclinical studies?

A3: Several strategies can be employed to enhance the solubility and oral bioavailability of poorly soluble compounds like CHF-6523:

• pH Adjustment: For compounds with ionizable groups, adjusting the pH of the formulation can significantly increase solubility.[5]

• Co-solvents: Using water-miscible organic solvents such as polyethylene (B3416737) glycol (PEG 300/400), propylene (B89431) glycol (PG), or Transcutol® HP can improve solubilization.[4][5][9]

• Surfactants: Surfactants like polysorbate 80 (Tween® 80) or Cremophor® EL can be used to create micellar solutions that encapsulate the drug, improving its solubility and stability.[5][11]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) or lipid solutions can enhance absorption by utilizing the body's natural lipid absorption pathways.[5][6][11]

• Particle Size Reduction: Micronization or nanosuspension techniques increase the surface area of the drug, which can improve the dissolution rate.[5][12]

Q4: What are suitable vehicle options for in vivo rodent studies (e.g., oral gavage)?

A4: The choice of vehicle is critical and must be well-tolerated by the animal species.[9] Common options include:

• Aqueous Suspensions: For compounds that cannot be fully solubilized, a uniform suspension can be prepared using suspending agents like carboxymethylcellulose (CMC) or methylcellulose, often with a surfactant to aid wetting.[9][10]

• Co-solvent/Surfactant Solutions: A common vehicle combination is PEG 400, Solutol® HS 15, and water. Another option is a mixture of PEG 400 and water.

• Lipid Solutions: Formulations using oils like corn oil or sesame oil can be effective for highly lipophilic compounds.[12]

It is crucial to conduct a vehicle tolerability study to ensure the chosen formulation does not cause adverse effects.[9][10]

Troubleshooting Guides

This section addresses specific problems that may be encountered during the formulation and administration of CHF-6523.

Problem 1: CHF-6523 precipitates out of solution upon dilution or during an experiment.

• Potential Cause: The drug's solubility limit has been exceeded in the final medium (e.g., cell culture media, aqueous buffers). This is a common issue when using co-solvents, as dilution with aqueous fluids can cause the drug to crash out.[4]

• Troubleshooting Steps:

  • Verify Solubility: Determine the kinetic and thermodynamic solubility of CHF-6523 in the final experimental medium.

  • Reduce Final Concentration: If possible, lower the final concentration of the compound in the assay.

  • Use a Different Formulation Strategy:

    • Inclusion Complexes: Utilize cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which can form inclusion complexes with the drug to enhance and maintain solubility.[5]

    • Amorphous Solid Dispersions: For oral formulations, creating an amorphous solid dispersion with a polymer carrier (e.g., HPMCAS) can prevent recrystallization and maintain a supersaturated state in the gastrointestinal tract.[13][14]

  • Optimize Co-solvent System: If using a co-solvent, try adding a surfactant to the formulation, which can help stabilize the drug in solution upon dilution.[8]

Problem 2: Poor or variable bioavailability is observed in pharmacokinetic (PK) studies.

• Potential Cause: This can be due to poor solubility, slow dissolution rate in the GI tract, or poor permeability.[4][5]

• Troubleshooting Steps:

  • Enhance Dissolution Rate: The most direct way to address dissolution-limited absorption is to reduce the particle size of the drug substance through micronization or creating a nanosuspension.[5][12]

  • Utilize Lipid-Based Formulations: For lipophilic compounds (high LogP), lipid-based drug delivery systems (LBDDS) are highly effective.[6] These formulations can bypass the dissolution step and facilitate absorption via lymphatic pathways.[5]

  • Assess Permeability: Use in vitro models like Caco-2 assays to determine if CHF-6523 is a substrate for efflux transporters (e.g., P-glycoprotein), which can limit absorption.[15] If it is, formulation strategies may need to include permeability enhancers.

Problem 3: The required dose for a toxicology study cannot be achieved due to low solubility in a tolerable vehicle volume.

• Potential Cause: The maximum achievable concentration in a safe and injectable/administrable volume is too low.

• Troubleshooting Steps:

  • Develop a Nanosuspension: Nanosuspensions are a state-of-the-art approach for administering poorly soluble drugs at high concentrations, particularly for intravenous (IV) administration, as the small particle size prevents capillary blockade.[4][12]

  • Salt Formation: If CHF-6523 has an ionizable functional group, creating a salt form can dramatically increase aqueous solubility and allow for a higher concentration solution.[4][11]

  • Optimize the Formulation: Systematically screen a wider range of excipients, including different co-solvents, surfactants, and their combinations, to identify a system with maximum solubilizing capacity.[4]

Data Presentation

Note: The following data are illustrative examples based on typical values for poorly soluble compounds and should be confirmed experimentally for CHF-6523.

Table 1: Illustrative Solubility of CHF-6523 in Common Preclinical Vehicles

Vehicle Composition	Solubility (mg/mL)	Appearance
Water	< 0.001	Suspension
0.5% CMC in Water	< 0.001	Suspension
0.5% CMC, 0.1% Tween® 80 in Water	0.1	Fine Suspension
10% DMSO / 90% Saline (v/v)	0.5	Clear Solution (risk of precipitation)
30% PEG 400 / 70% Water (v/v)	2.5	Clear Solution
10% Solutol® HS 15 / 90% Water (v/v)	5.0	Clear Micellar Solution
20% HP-β-CD in Water (w/v)	8.0	Clear Solution
Corn Oil	15.0	Clear Solution

Table 2: Illustrative 7-Day Stability of a 2 mg/mL CHF-6523 Formulation (Storage Conditions: 4°C, Protected from Light)

Formulation	Initial Concentration (mg/mL)	Concentration after 7 Days (mg/mL)	% Remaining	Observations
30% PEG 400 in Water	2.01	1.98	98.5%	No change
10% Solutol® HS 15 in Water	1.99	1.99	100%	No change
0.5% CMC Suspension	2.05	2.01	98.0%	No particle size change

Experimental Protocols

Protocol 1: Determination of Kinetic Solubility

• Prepare Stock Solution: Create a 10 mM stock solution of CHF-6523 in 100% DMSO.

• Prepare Test Buffers: Prepare buffers relevant to your experiments (e.g., Phosphate-Buffered Saline pH 7.4, Simulated Gastric Fluid, cell culture media).

• Serial Dilution: In a 96-well plate, add 198 µL of each test buffer to multiple wells.

• Add Compound: Add 2 µL of the 10 mM DMSO stock solution to the buffer wells to achieve a final concentration of 100 µM. Mix thoroughly.

• Incubate: Incubate the plate at room temperature for 2 hours, protected from light.

• Analyze: Use Nephelometry or Turbidimetry to measure the turbidity of each well. Alternatively, centrifuge the plate, take an aliquot of the supernatant, and determine the concentration of the solubilized compound via LC-MS/MS or HPLC-UV.

• Determine Solubility: The kinetic solubility is the highest concentration at which no precipitation is observed.

Protocol 2: Preparation of a 5 mg/mL Oral Suspension in 0.5% CMC

• Prepare Vehicle: Weigh the required amount of Sodium Carboxymethylcellulose (low viscosity) to make a 0.5% (w/v) solution in purified water. Slowly add the CMC powder to the water while vortexing or stirring vigorously to prevent clumping. Leave the solution to stir for several hours until fully hydrated and clear.

• Add Wetting Agent (Optional but Recommended): To the CMC vehicle, add a surfactant such as Tween® 80 to a final concentration of 0.1% (v/v) and mix. This will help wet the hydrophobic drug powder.

• Weigh Compound: Weigh the required amount of micronized CHF-6523 powder to achieve a final concentration of 5 mg/mL.

• Create Slurry: In a glass mortar, add a small amount of the vehicle to the CHF-6523 powder and triturate with a pestle to create a smooth, uniform paste. This step is crucial to break up any agglomerates.

• Dilute to Final Volume: Gradually add the remaining vehicle to the mortar while continuing to mix. Transfer the suspension to a calibrated container and rinse the mortar with vehicle to ensure a complete transfer. Add vehicle to reach the final desired volume.

• Homogenize: Stir the suspension with a magnetic stirrer for at least 30 minutes before dosing to ensure homogeneity. Maintain gentle stirring during the dosing procedure.

Visualizations

Diagram 1: Troubleshooting Workflow for Compound Precipitation

References

• 1. CHF-6523 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CHF-6523 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. altasciences.com [altasciences.com]
• 8. researchgate.net [researchgate.net]
• 9. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pharmoutsourcing.com [pharmoutsourcing.com]
• 12. sphinxsai.com [sphinxsai.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]
• 15. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Addressing variability in response to CHF-6523 in primary cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing CHF-6523 in primary cell-based assays. CHF-6523 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform, a key signaling molecule predominantly expressed in leukocytes. Understanding and addressing the inherent variability in primary cell responses is critical for obtaining reproducible and meaningful experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the expected potency of CHF-6523?

A1: Preclinical studies have characterized the in vitro activity of CHF-6523. The following table summarizes key potency values. Note that cellular potency can vary between different primary cell types and donors.

Table 1: In Vitro Potency of CHF-6523

Assay Type	Target/Cell Line	Potency
Enzymatic Assay	PI3Kδ	pKia = 9.07 ± 0.02
Enzymatic Assay	PI3Kγ	pKia = 7.05 ± 0.03
Enzymatic Assay	PI3Kβ	pKia = 7.26 ± 0.05
Enzymatic Assay	PI3Kα	pKia = 6.66 ± 0.01
Cellular Assay	THP-1 cells	pIC50 = 8.78 ± 0.06
Data adapted from Pala, D., et al. (2024). Journal of Medicinal Chemistry.[1]

Q2: Why am I observing high variability in my primary cell experiments with CHF-6523?

A2: Variability in primary cell responses to CHF-6523 is a common challenge and can be attributed to several factors:

• Donor-to-Donor Variability: Primary cells from different donors can exhibit significant functional differences due to genetic background, age, sex, and underlying health status.[2]

• Cell Isolation and Handling: The methods used for isolating primary cells can impact their viability and function. Prolonged or harsh isolation procedures can activate or damage cells, leading to inconsistent responses.

• Cell Culture Conditions: Factors such as serum lot-to-lot variability, media composition, and cell density can all influence experimental outcomes.[3][4]

• Activation of Compensatory Signaling Pathways: Inhibition of PI3Kδ can sometimes lead to the activation of alternative signaling pathways that can overcome the effects of the inhibitor, leading to a diminished or variable response.

• Mycoplasma Contamination: This common and often undetected contamination can significantly alter cellular responses.[5][6]

Q3: Can CHF-6523 affect other PI3K isoforms?

A3: CHF-6523 is a selective PI3Kδ inhibitor. As shown in Table 1, it exhibits significantly higher potency for PI3Kδ compared to other Class I PI3K isoforms (α, β, and γ).[1] However, at very high concentrations, off-target effects on other isoforms might be possible. It is recommended to use the lowest effective concentration to maintain selectivity.

Troubleshooting Guides

Issue 1: Higher than Expected IC50 Value in Primary Cells

If the observed IC50 value for CHF-6523 in your primary cell assay is significantly higher than the reported cellular potency in THP-1 cells (pIC50 = 8.78, which corresponds to an IC50 of approximately 1.66 nM)[1], consider the following:

• Potential Cause: Suboptimal health or viability of primary cells.

  • Troubleshooting Step: Assess cell viability using a reliable method (e.g., Trypan Blue exclusion, live/dead staining) before and after the experiment. Ensure viability is consistently high (>95%).

• Potential Cause: Inappropriate assay conditions.

  • Troubleshooting Step: Optimize assay parameters such as cell seeding density, stimulation time, and concentration of the stimulating agent.

• Potential Cause: Degradation of CHF-6523.

  • Troubleshooting Step: Ensure proper storage of the compound as per the manufacturer's instructions. Prepare fresh dilutions for each experiment.

• Potential Cause: Presence of high protein concentrations in the culture medium.

  • Troubleshooting Step: High serum concentrations can lead to protein binding of the compound, reducing its effective concentration. Consider reducing the serum percentage during the treatment period if compatible with cell health.

Issue 2: Inconsistent Results Between Experiments

For high variability in results across different experimental days, even with cells from the same donor, investigate these possibilities:

• Potential Cause: Inconsistent cell handling and plating.

  • Troubleshooting Step: Standardize cell counting and seeding procedures. Ensure even cell distribution in multi-well plates to avoid edge effects.

• Potential Cause: Reagent variability.

  • Troubleshooting Step: Use the same lot of critical reagents (e.g., serum, cytokines) for a set of comparative experiments. If a new lot must be used, perform a bridging experiment to assess its impact.[3]

• Potential Cause: Contamination.

  • Troubleshooting Step: Regularly test for mycoplasma contamination. Visually inspect cultures daily for signs of bacterial or fungal contamination.[5][6]

Issue 3: No Effect of CHF-6523 in a Functional Assay (e.g., Chemotaxis)

If CHF-6523 does not inhibit the expected cellular function, consider the following:

• Potential Cause: The specific cellular function is not solely dependent on PI3Kδ.

  • Troubleshooting Step: Review the literature to confirm the role of PI3Kδ in the specific cell type and function you are studying. Other PI3K isoforms or alternative signaling pathways may be involved.

• Potential Cause: Insufficient inhibitor concentration or incubation time.

  • Troubleshooting Step: Perform a dose-response and time-course experiment to determine the optimal conditions for CHF-6523 in your specific assay.

• Potential Cause: Activation of compensatory signaling pathways.

  • Troubleshooting Step: Consider investigating the activation of other signaling pathways (e.g., MAPK/ERK, JAK/STAT) in the presence of CHF-6523.

Experimental Protocols

Protocol 1: Primary Human Neutrophil Chemotaxis Assay

This protocol describes a transwell migration assay to assess the effect of CHF-6523 on neutrophil chemotaxis.

Materials:

• Primary human neutrophils isolated from whole blood

• RPMI 1640 medium

• Chemoattractant (e.g., 100 ng/mL IL-8 or 100 nM fMLP)

• CHF-6523

• Transwell inserts (5 µm pore size)

• 24-well plates

• Cell viability dye (e.g., Calcein-AM)

Procedure:

• Isolate primary human neutrophils from healthy donor blood using a standard method such as dextran (B179266) sedimentation followed by Ficoll-Paque gradient separation.

• Resuspend neutrophils in RPMI 1640 at a concentration of 1 x 10^6 cells/mL.

• Pre-incubate neutrophils with various concentrations of CHF-6523 or vehicle control (DMSO) for 30 minutes at 37°C.

• Add 600 µL of RPMI 1640 containing the chemoattractant to the lower chamber of the 24-well plate.

• Add 100 µL of the pre-incubated neutrophil suspension to the upper chamber of the transwell insert.

• Incubate the plate for 60-90 minutes at 37°C in a 5% CO2 incubator.

• Quantify the number of migrated cells in the lower chamber. This can be done by lysing the cells and measuring a fluorescent or luminescent marker (e.g., Calcein-AM, CellTiter-Glo®), or by direct cell counting.

• Calculate the percentage of inhibition for each CHF-6523 concentration compared to the vehicle control.

Protocol 2: Inflammatory Mediator Release Assay

This protocol outlines the measurement of inflammatory mediator release from primary human neutrophils following stimulation.

Materials:

• Primary human neutrophils

• RPMI 1640 medium

• Stimulating agent (e.g., 1 µg/mL Lipopolysaccharide - LPS)

• CHF-6523

• 96-well culture plates

• ELISA kits for the specific mediators to be measured (e.g., IL-8, TNF-α)

Procedure:

• Isolate and resuspend primary human neutrophils as described in Protocol 1.

• Seed 1 x 10^5 neutrophils per well in a 96-well plate.

• Pre-incubate the cells with desired concentrations of CHF-6523 or vehicle control for 30 minutes at 37°C.

• Stimulate the cells by adding the stimulating agent (e.g., LPS). Include unstimulated controls.

• Incubate the plate for 4-6 hours at 37°C in a 5% CO2 incubator.

• Centrifuge the plate to pellet the cells.

• Collect the supernatant and measure the concentration of the inflammatory mediators of interest using specific ELISA kits according to the manufacturer's instructions.

• Determine the effect of CHF-6523 on mediator release by comparing to the vehicle-treated, stimulated control.

Visualizations

Caption: PI3Kδ signaling pathway and the inhibitory action of CHF-6523.

Caption: General experimental workflow for assessing CHF-6523 activity.

Caption: A logical approach to troubleshooting response variability.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. fujifilmbiosciences.fujifilm.com [fujifilmbiosciences.fujifilm.com]
• 3. Cell Culture Academy [procellsystem.com]
• 4. biocompare.com [biocompare.com]
• 5. Primary Cell Culture Problems and Solutions | MolecularCloud [molecularcloud.org]
• 6. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Reference Data & Comparative Studies

A Comparative Guide to CHF-6523 and Other PI3K Delta Inhibitors in Respiratory Models

For Researchers, Scientists, and Drug Development Professionals

The landscape of therapeutic development for chronic respiratory diseases such as Chronic Obstructive Pulmonary Disease (COPD) and asthma has seen significant interest in targeting the phosphoinositide 3-kinase (PI3K) signaling pathway. The delta isoform of PI3K (PI3Kδ) is preferentially expressed in leukocytes and plays a crucial role in immune cell activation, proliferation, and inflammatory responses, making it a compelling target for inhaled anti-inflammatory therapies. This guide provides a comparative overview of CHF-6523, an inhaled selective PI3Kδ inhibitor, against other notable PI3Kδ inhibitors that have been evaluated in respiratory models.

Introduction to PI3Kδ Inhibition in Respiratory Disease

The PI3K pathway is a critical regulator of inflammatory and oxidative stress responses in respiratory diseases.[1][2] Upregulation of the PI3Kδ pathway has been observed in neutrophils from COPD patients, and genetic activation of PI3Kδ is linked to a predisposition for severe and recurrent respiratory infections.[3][4] By inhibiting PI3Kδ, the aim is to modulate the inflammatory cascade, potentially offering a novel therapeutic approach for patients with chronic respiratory conditions. Several selective PI3Kδ inhibitors have been developed for inhaled delivery to maximize local efficacy in the lungs while minimizing systemic side effects.[5]

Comparative Analysis of PI3Kδ Inhibitors

This section provides a head-to-head comparison of CHF-6523 with other key PI3Kδ inhibitors, focusing on their performance in preclinical and clinical respiratory models.

CHF-6523 (Chiesi Farmaceutici)

CHF-6523 is an inhaled, lung-restricted, and selective PI3Kδ inhibitor designed for the treatment of COPD.[6] Preclinical studies in rat and mouse models of airway inflammation demonstrated its potent inhibition of eosinophilic/type-2 inflammation, with efficacy comparable to nemiralisib (B609524).[7] In a clinical study involving patients with stable COPD, CHF-6523 demonstrated target engagement, evidenced by a significant 29.7% reduction in induced sputum phosphatidylinositol (3,4,5)-trisphosphate (PIP3) levels.[7][8] However, this did not translate into a discernible anti-inflammatory effect or clinical efficacy.[7][8] The most common adverse event reported was transient, mild-to-moderate post-inhalation cough.[8] Ultimately, the clinical data suggested that targeting PI3Kδ with CHF-6523 may not be a suitable strategy for managing COPD.[6]

Nemiralisib (GSK2269557) (GlaxoSmithKline)

Nemiralisib is another potent and highly selective inhaled PI3Kδ inhibitor that has been investigated for the treatment of respiratory diseases, including COPD and asthma.[4][9] Preclinical data suggested that nemiralisib could provide therapeutic benefit in treating COPD exacerbations by impacting the underlying pathogenesis driven by lung infections and inflammation.[3] However, clinical trials in patients with acute exacerbations of COPD did not show an improvement in lung function or a reduction in re-exacerbations compared to placebo when added to standard-of-care treatment.[3] Similar to CHF-6523, a dose-related post-inhalation cough was a common adverse event.[3]

AZD8154 (AstraZeneca)

AZD8154 is an inhaled dual PI3Kγ/δ inhibitor.[10][11] The rationale for targeting both isoforms is based on preclinical evidence suggesting a synergistic advantage in modulating cytokine release from human peripheral blood mononuclear cells from asthmatic patients.[12] In a rat model of allergic asthma, inhaled AZD8154 demonstrated dose-dependent inhibition of eosinophil influx and the release of key cytokines such as IL-5, IL-13, and IL-17.[12] In a rat inhaled lipopolysaccharide (LPS) model, AZD8154 reduced neutrophil recruitment in the bronchoalveolar lavage fluid.[10] A Phase I clinical study in healthy volunteers showed an acceptable safety profile and a pharmacokinetic profile supporting once-daily dosing.[10] However, a subsequent Phase II study in asthma patients was withdrawn due to emerging preclinical toxicology findings.[7]

Quantitative Data Comparison

The following tables summarize the available quantitative data for CHF-6523 and its comparators.

Table 1: In Vitro Potency and Selectivity

Compound	Target(s)	Human PI3Kδ IC50 (nM)	Human PI3Kγ IC50 (nM)	Human PI3Kα IC50 (nM)	Human PI3Kβ IC50 (nM)	Selectivity (δ vs α/β)
CHF-6523	PI3Kδ	Data not available	Data not available	Data not available	Data not available	Data not available
Nemiralisib	PI3Kδ	Data not available	Data not available	Data not available	Data not available	>500-fold vs other PI3K isoforms[13]
AZD8154	PI3Kγ/δ	0.69[10]	0.79[10]	61[10]	1400[10]	~88-fold vs α, ~2029-fold vs β

Table 2: Preclinical Efficacy in Respiratory Models

Compound	Animal Model	Key Efficacy Endpoints	Results
CHF-6523	Rat/mouse models of airway inflammation	Eosinophilic/type-2 inflammation	Potent inhibition, comparable to nemiralisib[7]
Nemiralisib	Rat model of allergic airways inflammation	Inhibition of T-cell cytokine release	EC50 value of 67 mcg/kg[14]
AZD8154	Rat inhaled LPS model	BALF neutrophil recruitment	83% inhibition at 0.3 mg/kg, 51% inhibition at 0.1 mg/kg[10]
Rat ovalbumin challenge model	Inhibition of eosinophil influx and cytokine release (IL-13, IL-17)	Dose-dependent inhibition at doses of 69 to 1180 μg/kg[10]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental approach for evaluating these inhibitors, the following diagrams are provided.

Caption: PI3Kδ signaling pathway in airway inflammation.

Caption: Experimental workflow for preclinical evaluation.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are representative protocols for key experiments cited in the evaluation of PI3Kδ inhibitors in respiratory models.

In Vitro PI3K Isoform Inhibition Assay

• Objective: To determine the potency and selectivity of a compound against different PI3K isoforms.

• Methodology: Recombinant human PI3K isoforms (α, β, δ, γ) are used in a kinase activity assay. The assay typically measures the phosphorylation of phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate PIP3. The inhibitor is incubated with the enzyme and ATP at various concentrations. The amount of PIP3 produced is quantified, often using a competitive ELISA or a fluorescence-based method. IC50 values are calculated by fitting the concentration-response data to a four-parameter logistic equation.

Rat Model of Lipopolysaccharide (LPS)-Induced Airway Inflammation

• Objective: To evaluate the anti-inflammatory effect of an inhaled compound on neutrophil-dominant airway inflammation.

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • Animals are sensitized with an intraperitoneal injection of ovalbumin (OVA) and aluminum hydroxide (B78521) on day 0 and day 7.

  • From day 14 to day 21, animals are challenged with aerosolized OVA for 30 minutes daily.

  • The test compound or vehicle is administered via inhalation or intratracheal instillation at a specified time before the final OVA challenge.

  • 24 hours after the final challenge, animals are euthanized, and bronchoalveolar lavage (BAL) is performed to collect airway fluid and cells.

  • Total and differential cell counts (eosinophils, neutrophils, macrophages, lymphocytes) in the BAL fluid are determined.

  • Cytokine levels (e.g., IL-4, IL-5, IL-13) in the BAL fluid are measured by ELISA.

  • Lungs may be collected for histological analysis to assess inflammation and mucus production.

Pharmacodynamic Assessment of Target Engagement

• Objective: To confirm that the inhibitor is reaching its target and modulating the PI3K pathway in vivo.

• Methodology: Following treatment with the PI3Kδ inhibitor in an animal model or in human subjects (e.g., via induced sputum), lung tissue or relevant cells (e.g., BAL cells, sputum cells) are collected. The levels of phosphorylated AKT (p-Akt) or PIP3, which are downstream markers of PI3K activation, are measured using techniques such as Western blotting, immunohistochemistry, or specific immunoassays. A reduction in p-Akt or PIP3 levels in the treated group compared to the vehicle control group indicates target engagement.

Conclusion

CHF-6523, a selective inhaled PI3Kδ inhibitor, demonstrated promising preclinical anti-inflammatory activity in respiratory models. However, similar to another selective PI3Kδ inhibitor, nemiralisib, it failed to translate this preclinical efficacy into significant clinical benefit for COPD patients, despite showing clear evidence of target engagement. The dual PI3Kγ/δ inhibitor, AZD8154, showed robust preclinical efficacy in models of both eosinophilic and neutrophilic inflammation but its clinical development in asthma was halted due to preclinical safety signals.

The collective findings from the development of CHF-6523 and other PI3Kδ inhibitors suggest that while the PI3Kδ pathway is a rational target for respiratory inflammation, its inhibition alone may not be sufficient to achieve clinical efficacy in complex diseases like COPD. Potential reasons could include pathway redundancy, the specific patient populations studied, or the multifactorial nature of the underlying inflammation. These results underscore the challenges in translating preclinical findings to clinical success and highlight the need for further research into the complex inflammatory pathways driving chronic respiratory diseases.

References

• 1. atsjournals.org [atsjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Nemiralisib in Patients with an Acute Exacerbation of COPD: Placebo-Controlled, Dose-Ranging Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. researchgate.net [researchgate.net]
• 6. drughunter.com [drughunter.com]
• 7. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hra.nhs.uk [hra.nhs.uk]
• 10. AZD8154 [openinnovation.astrazeneca.com]
• 11. astrazeneca.com [astrazeneca.com]
• 12. Discovery of AZD8154, a dual PI3Kγδ inhibitor, as an inhaled treatment for asthma [morressier.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Head-to-Head Comparison of the Selectivity Profiles of CHF-6523 and Nemiralisib for PI3Kδ Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profiles of two prominent phosphoinositide 3-kinase delta (PI3Kδ) inhibitors: CHF-6523 and nemiralisib (B609524) (also known as GSK2269557). Both compounds have been investigated as inhaled therapies for inflammatory respiratory diseases such as Chronic Obstructive Pulmonary Disease (COPD) and asthma. Understanding their selectivity is crucial for predicting their therapeutic efficacy and potential off-target effects.

Executive Summary

CHF-6523 and nemiralisib are both potent inhibitors of PI3Kδ, a key enzyme in the signaling pathways of immune cells. This guide presents available quantitative data on their selectivity against a panel of kinases, details the experimental methodologies used to obtain this data, and illustrates the relevant signaling pathways. While comprehensive, directly comparable kinome-wide selectivity data for both compounds is not publicly available, this guide compiles the most relevant information to facilitate an informed comparison.

Data Presentation: Selectivity Profiles

The selectivity of a kinase inhibitor is a critical determinant of its clinical safety and efficacy. The following tables summarize the available quantitative data on the inhibitory activity of CHF-6523 and nemiralisib against various kinases.

Table 1: Selectivity Profile of CHF-6523

CHF-6523 was profiled against a panel of 468 human kinases using the scanMAX Kinase Profiling Panel (Eurofins Discovery) at a concentration of 1 µM. This concentration corresponds to 100% inhibition of the primary target, PI3Kδ. The most significant off-target activities are presented below.

Target	% Inhibition at 1 µM
PI3Kδ (Primary Target)	100%
PI3Kβ	96%
PI3Kγ	90%
Other 465 kinases	<90%

Data sourced from the Journal of Medicinal Chemistry.

Table 2: Selectivity Profile of Nemiralisib (GSK2269557)

Nemiralisib is a potent and highly selective PI3Kδ inhibitor with a reported pKi of 9.9. While a comprehensive kinome scan against 468 kinases is not publicly available for direct comparison with CHF-6523, data from a rat cell-based assay provides insight into its activity against PI3Kδ.

Target	Assay Type	IC50
rat PI3Kδ	Rat cell-based (CD86 expression)	Total: 28.7 ± 4.1 nM, Free: 0.54 ± 0.08 nM

Data sourced from a study on a rat model of asthma.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide.

Kinase Selectivity Profiling: Eurofins scanMAX™ Kinase Assay Panel

The scanMAX™ platform is a competition binding assay that quantitatively measures the interaction of a test compound with a large panel of kinases.

Principle: The assay measures the ability of a test compound to displace a proprietary, active-site directed ligand from the kinase active site. The amount of kinase-ligand binding is measured using quantitative PCR (qPCR) of a DNA tag conjugated to the kinase.

General Protocol:

• Kinase and Ligand Preparation: A panel of 468 purified human kinases, each tagged with a unique DNA identifier, is used. A proprietary, broadly active kinase ligand is immobilized on a solid support.

• Competition Assay: The test compound (e.g., CHF-6523 at 1 µM) is incubated with the kinase and the immobilized ligand.

• Washing and Elution: Unbound components are washed away. The bound kinase is then eluted.

• Quantification: The amount of eluted kinase is quantified using qPCR with primers specific to the DNA tag of each kinase.

• Data Analysis: The amount of kinase detected in the presence of the test compound is compared to a DMSO control to calculate the percentage of inhibition.

PI3K Activity Assay: ADP-Glo™ Kinase Assay (Promega)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. This can be used to determine the IC50 values of inhibitors.

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted to ATP, which is then used in a luciferase/luciferin reaction to produce light. The luminescent signal is proportional to the kinase activity.

General Protocol for PI3K Isoform Selectivity:

• Reaction Setup: Recombinant human PI3K isoforms (α, β, γ, δ) are incubated with the lipid substrate (e.g., PIP2) and ATP in a kinase reaction buffer. A range of concentrations of the test inhibitor (e.g., nemiralisib) is included.

• Kinase Reaction: The reaction is allowed to proceed for a set time at a controlled temperature (e.g., 60 minutes at room temperature).

• ATP Depletion: ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete any unconsumed ATP. This incubation typically lasts for 40 minutes at room temperature.

• ADP to ATP Conversion and Detection: Kinase Detection Reagent is added, which contains an enzyme that converts ADP to ATP and the Ultra-Glo™ Luciferase/luciferin mixture. This reaction proceeds for 30-60 minutes at room temperature.

• Luminescence Measurement: The luminescence is measured using a luminometer.

• Data Analysis: The luminescent signal is plotted against the inhibitor concentration to determine the IC50 value for each PI3K isoform.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, created using the DOT language for Graphviz, illustrate the PI3Kδ signaling pathway and the general workflow for kinase inhibitor profiling.

PI3Kδ Signaling Pathway in Immune Cells

Caption: PI3Kδ signaling pathway in immune cells and points of inhibition.

General Experimental Workflow for Kinase Inhibitor Profiling

Caption: A generalized workflow for determining kinase inhibitor selectivity.

Discussion and Conclusion

Both CHF-6523 and nemiralisib are highly potent inhibitors of PI3Kδ. The available data for CHF-6523 from a broad kinase panel demonstrates its high selectivity for PI3Kδ, with the main off-target activities observed against other PI3K isoforms (β and γ). This is a common feature for many PI3Kδ inhibitors due to the structural similarity of the ATP-binding pocket within the PI3K family.

For nemiralisib, while a comprehensive, directly comparable kinome scan is not publicly available, it is consistently described as a "highly selective" PI3Kδ inhibitor. The low nanomolar IC50 value in a cell-based assay further supports its high potency.

The choice between these inhibitors for research or therapeutic development would depend on the specific context. The detailed selectivity profile of CHF-6523 provides a clearer picture of its potential off-target interactions. However, the extensive clinical investigation of nemiralisib offers a wealth of data on its in vivo effects and safety profile in humans.

For researchers, this guide provides the foundational data and methodologies to critically evaluate these two important PI3Kδ inhibitors. Further head-to-head studies using the same comprehensive kinase panel would be invaluable for a definitive comparison of their selectivity profiles.

A Comparative Guide to PI3K Delta Inhibitors for Lung Inflammation Research: Idelalisib vs. CHF-6523

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key phosphoinositide 3-kinase delta (PI3Kδ) inhibitors, Idelalisib and CHF-6523, for the study of lung inflammation. We present a detailed analysis of their mechanisms, supporting experimental data, and relevant protocols to aid in the selection of the appropriate tool for your research needs.

Introduction to PI3K Delta in Lung Inflammation

Phosphoinositide 3-kinases (PI3Ks) are a family of lipid kinases crucial for multiple cellular functions, including cell growth, proliferation, differentiation, survival, and trafficking. The class I PI3Kδ isoform is predominantly expressed in leukocytes, making it a key regulator of innate and adaptive immunity.[1] Aberrant PI3Kδ signaling is implicated in the pathogenesis of various inflammatory airway diseases, including chronic obstructive pulmonary disease (COPD) and asthma.[1][2][3] This has led to the development of selective PI3Kδ inhibitors as potential therapeutics for these conditions.

Idelalisib (Zydelig®) is an orally administered, first-in-class selective PI3Kδ inhibitor approved for the treatment of certain B-cell malignancies.[4][5] Its potent anti-inflammatory properties have also made it a valuable tool for investigating the role of PI3Kδ in various inflammatory models, including those related to lung inflammation.[6][7] CHF-6523 is a more recently developed inhaled, selective PI3Kδ inhibitor designed specifically for the treatment of inflammatory lung diseases like COPD.[2][8][9] Its localized delivery is intended to maximize therapeutic effects in the lungs while minimizing systemic side effects.

This guide will delve into a head-to-head comparison of these two compounds, examining their pharmacological profiles, preclinical efficacy in lung inflammation models, and clinical findings.

Comparative Data Summary

The following tables provide a structured overview of the key characteristics and experimental findings for Idelalisib and CHF-6523.

Table 1: General Characteristics of Idelalisib and CHF-6523

Feature	Idelalisib	CHF-6523
Target	Selective inhibitor of PI3Kδ	Selective inhibitor of PI3Kδ
Administration Route	Oral	Inhaled (Dry Powder)
Primary Indication	B-cell malignancies (e.g., CLL, Follicular Lymphoma)[4][5]	Investigational for Chronic Obstructive Pulmonary Disease (COPD)[2][9]
Key Advantage	Well-characterized; extensive clinical data in oncology	Lung-restricted action, designed to minimize systemic exposure and side effects[8]
Key Disadvantage	Systemic side effects, including risk of pneumonitis, colitis, and hepatotoxicity[4][10][11]	Recent clinical data in COPD showed a lack of anti-inflammatory effect despite target engagement; high incidence of cough[12][13]

Table 2: Preclinical Efficacy in Lung Inflammation Models

Parameter	Idelalisib	CHF-6523
Animal Model	Murine models of acute lung injury (ALI)[6]	Rat model of Th-2-driven acute lung inflammation[9][14]
Effect on Inflammatory Cells	Significantly reduced total cells, eosinophils, neutrophils, and lymphocytes in allergic mouse models.[15]	Showed durable anti-inflammatory activity, comparable to other inhaled PI3Kδ inhibitors.[9][12]
Effect on Pro-inflammatory Cytokines	Suppressed pro-inflammatory cytokine expression in a macrophage inflammatory model.[6] Reduced total IgE, IL-4, IL-5, IL-13, and TNF-α in allergic mouse models.[15]	Potent inhibition of eosinophilic/type-2 inflammation demonstrated in preclinical studies.[12]
Route of Administration in Studies	Oral administration[6]	Inhaled administration[9]

Table 3: Clinical Findings in the Context of Lung Inflammation

Parameter	Idelalisib	CHF-6523
Target Engagement	Reduces Akt phosphorylation in malignant B-cells.[11]	Confirmed by a significant reduction in induced sputum PIP3 in COPD patients.[12]
Anti-inflammatory Effect	Reduces pro-inflammatory cytokines in patients.[11] However, associated with drug-induced pneumonitis in 2-5% of patients.[4]	Did not translate into an anti-inflammatory pharmacodynamic effect in a clinical study of COPD patients with type-2 inflammation.[12][13]
Adverse Events (Respiratory)	Cough, dyspnea, pneumonia, and non-infectious pneumonitis are reported adverse events.[4][10]	High incidence of cough (95.2% of patients) reported in a clinical study.[12]
Clinical Status for Lung Disease	Not approved for primary lung inflammatory diseases; pneumonitis is a significant toxicity concern.[4][10][16]	Recent data suggest that PI3Kδ may not be a suitable target for COPD management, questioning its further development for this indication.[13][17]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches discussed, the following diagrams are provided.

Caption: PI3Kδ signaling pathway and points of inhibition.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Mechanisms and Therapeutic Implications of PI3K Signaling in Airway Inflammation and Remodeling in Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. publications.ersnet.org [publications.ersnet.org]
• 5. Idelalisib: First-in-Class PI3K Delta Inhibitor for the Treatment of Chronic Lymphocytic Leukemia, Small Lymphocytic Leukemia, and Follicular Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of the anti-inflammatory effects of PI3Kδ/γ inhibitors for treating acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. drughunter.com [drughunter.com]
• 9. Discovery of CHF-6523, an Inhaled Selective PI3Kδ Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Idelalisib-Induced Pneumonitis in Chronic Lymphocytic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Idelalisib in the management of lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Expectoration | CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD | springermedicine.com [springermedicine.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Roles of PI3K pan-inhibitors and PI3K-δ inhibitors in allergic lung inflammation: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. publications.ersnet.org [publications.ersnet.org]
• 17. dzl.de [dzl.de]

Comparative Kinome Scan Analysis of CHF-6523, an Investigational PI3Kδ Inhibitor

For Immediate Release

Parma, Italy – In a comprehensive analysis of its kinome scan and off-target profile, CHF-6523, an inhaled, selective phosphoinositide 3-kinase δ (PI3Kδ) inhibitor, demonstrates a distinct selectivity profile when compared to other PI3Kδ inhibitors, idelalisib (B1684644) and nemiralisib (B609524). This comparison guide provides a detailed overview of the available experimental data, offering valuable insights for researchers and drug development professionals in the fields of respiratory diseases and kinase inhibitor pharmacology.

CHF-6523 was developed by Chiesi Farmaceutici for the potential treatment of chronic obstructive pulmonary disease (COPD).[1] The rationale for its development stems from the role of PI3Kδ in regulating inflammatory pathways. To characterize its selectivity, a comprehensive kinome scan was performed using the Eurofins KINOMEscan® platform.

Kinome Scan and Off-Target Profile of CHF-6523

The selectivity of CHF-6523 was assessed against a panel of 468 kinases in the scanMAX™ Kinase Profiling Panel at a concentration of 1 µM. The results reveal a high degree of selectivity for PI3Kδ.

Table 1: Kinome Scan Results for CHF-6523 (% Inhibition at 1 µM)

Kinase Target	% Inhibition
PI3Kδ (Primary Target)	100
PI3Kγ	99
PI3Kβ	85
PI3Kα	48
mTOR	11
DNAPK	1.8
ATM	0
ATR	0
SMG1	0
Data extracted from the supplementary information of Bruno, P. et al., J. Med. Chem. 2024.

As indicated in Table 1, CHF-6523 exhibits potent inhibition of its primary target, PI3Kδ. Significant inhibition is also observed for the closely related PI3Kγ and PI3Kβ isoforms, while inhibition of PI3Kα is less pronounced. Notably, minimal to no activity was detected against other kinases in the PIKK family, such as mTOR, DNAPK, ATM, ATR, and SMG1, highlighting its targeted activity within the PI3K family.

Further off-target liability was assessed using the Eurofins LeadProfilingScreen, which includes a panel of 44 non-kinase enzymes and receptors. At a concentration of 10 µM, CHF-6523 showed no significant off-target binding.

Comparative Analysis with Alternative PI3Kδ Inhibitors

To provide a comprehensive understanding of CHF-6523's profile, a comparison with the approved PI3Kδ inhibitor idelalisib and another investigational inhaled PI3Kδ inhibitor, nemiralisib, is presented.

Idelalisib , an oral inhibitor, is approved for the treatment of certain B-cell malignancies.[2] While detailed head-to-head kinome scan data under identical conditions is not publicly available, published information indicates that idelalisib is highly selective for PI3Kδ, with IC50 values for PI3Kα, PI3Kβ, and PI3Kγ being 29-, 48-, and 250-fold higher, respectively, than for PI3Kδ. A screening against 401 kinases at a concentration of 10 nM did not reveal significant off-target activity.[2]

Table 2: Comparative Selectivity Profile of PI3Kδ Inhibitors

Inhibitor	Primary Target	Key Off-Targets (where reported)	Administration Route
CHF-6523	PI3Kδ	PI3Kγ, PI3Kβ	Inhaled
Idelalisib	PI3Kδ	PI3Kα, PI3Kβ, PI3Kγ (at higher concentrations)	Oral
Nemiralisib	PI3Kδ	Data not publicly available in detail	Inhaled

Experimental Protocols

KINOMEscan® Assay Methodology

The kinome scan profiling for CHF-6523 was conducted by Eurofins Discovery using their proprietary KINOMEscan® technology.[3][4] This assay platform utilizes a competitive binding assay to quantify the interaction between a test compound and a panel of kinases.

The fundamental principle of the assay involves the competition between the test compound and an immobilized, active-site directed ligand for binding to the kinase of interest. The amount of kinase captured on a solid support is inversely proportional to the affinity of the test compound for the kinase. The captured kinase is then quantified using a highly sensitive method, such as quantitative PCR (qPCR) of a DNA tag conjugated to the kinase. The results are typically reported as the percentage of the kinase that is inhibited from binding to the immobilized ligand at a given concentration of the test compound (% Inhibition).

Signaling Pathway and Experimental Workflow

The PI3Kδ signaling pathway plays a crucial role in the activation and function of immune cells. The following diagram illustrates the canonical PI3K/AKT signaling cascade.

Figure 1. Simplified PI3K/AKT signaling pathway and the point of intervention for CHF-6523.

The experimental workflow for determining the kinome profile of a compound like CHF-6523 is a multi-step process.

Figure 2. General experimental workflow for the KINOMEscan® assay.

Conclusion

CHF-6523 demonstrates a highly selective profile for the PI3Kδ isoform, with notable activity against PI3Kγ and PI3Kβ. Its limited off-target activity against a broad panel of kinases and other proteins underscores its targeted design. While direct, comprehensive comparative kinome scan data for idelalisib and nemiralisib is limited in the public domain, the available information suggests that all three compounds are potent PI3Kδ inhibitors. The distinct selectivity profiles and routes of administration of these inhibitors may translate to differences in their efficacy and safety profiles in various therapeutic contexts. The data presented in this guide provides a valuable resource for researchers investigating the role of PI3Kδ in disease and for those involved in the development of next-generation kinase inhibitors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Inhaled PI3K Inhibitors: A Head-to-Head Comparison Featuring CHF-6523

A detailed analysis of the performance, experimental validation, and therapeutic potential of inhaled phosphoinositide 3-kinase (PI3K) inhibitors in respiratory diseases.

The pursuit of targeted therapies for inflammatory respiratory conditions such as chronic obstructive pulmonary disease (COPD) and asthma has led to the investigation of phosphoinositide 3-kinase (PI3K) inhibitors. The PI3K signaling pathway is a critical regulator of immune cell activation, proliferation, and inflammatory responses.[1] By targeting specific isoforms of PI3K, particularly the delta (δ) and gamma (γ) isoforms predominantly expressed in leukocytes, it is hypothesized that localized, inhaled delivery could maximize therapeutic effects in the lungs while minimizing systemic side effects.[2][3]

This guide provides a head-to-head comparison of CHF-6523, an inhaled PI3Kδ inhibitor, with other notable inhaled PI3K inhibitors that have undergone preclinical and clinical evaluation. We will delve into the available performance data, outline the experimental protocols used to generate this data, and visualize the underlying biological pathways and experimental workflows.

Performance Data Summary

The following tables summarize the available quantitative data for CHF-6523 and other key inhaled PI3K inhibitors. It is important to note that direct cross-study comparisons are challenging due to variations in experimental design, models, and patient populations.

Table 1: Clinical and Preclinical Data for CHF-6523 (PI3Kδ Inhibitor)

Parameter	Value	Context	Source
Pharmacokinetics
Time to Cmax (Day 1)	15 minutes	Phase I/IIa study in COPD patients	[4]
Time to Cmax (Day 28)	10 minutes	Phase I/IIa study in COPD patients	[4]
Accumulation Ratio (Cmax & AUC)	< 1.6	After 28 days of twice-daily dosing in COPD patients	[4]
Time to Steady State	Day 20	Phase I/IIa study in COPD patients	[4]
Pharmacodynamics (Target Engagement)
Sputum PIP3 Reduction	29.7% (29.5% vs. placebo)	In induced sputum from COPD patients after 20 days	[4][5]
Clinical Outcome
Anti-inflammatory Effect	Not significant	Did not translate into a pharmacodynamic anti-inflammatory effect in COPD	[4][6]
Adverse Events
Cough	95.2% of patients	Mild to moderate, resolving within one-hour post-dose	[4][5]

Table 2: Comparative Data for Other Inhaled PI3K Inhibitors

Compound (Target)	Parameter	Value	Context	Source
Nemiralisib (GSK2269557) (PI3Kδ)
Clinical Outcome	No significant improvement in FEV1 or re-exacerbation rates	Phase IIb study in patients with acute exacerbation of COPD	[7]
Adverse Events	Post-inhalation cough (dose-related)	Phase IIb study in patients with acute exacerbation of COPD	[7]
AZD8154 (PI3Kγ/δ)
In Vitro Potency (pIC50)	PI3Kγ: 9.1, PI3Kδ: 9.2	Human enzyme assays	[8]
Preclinical Efficacy	83% inhibition of neutrophil recruitment at 0.3 mg/kg	In vivo rat inhaled LPS model	[8]
Inhibition of eosinophil influx and cytokine release (IL-13, IL-17)	Inhaled ovalbumin challenge in sensitized rats	[8][9]
Clinical Development	Phase II study withdrawn	Due to emerging preclinical toxicology findings	[10]

Signaling Pathways and Experimental Workflows

To better understand the mechanism of action and the evaluation process for these inhibitors, the following diagrams illustrate the PI3K signaling pathway and a typical experimental workflow.

Caption: PI3K Signaling Pathway in Immune Cells.

References

• 1. Modulating the PI3K Signalling Pathway in Activated PI3K Delta Syndrome: a Clinical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PI3K signalling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PI3K Signaling in B and T Lymphocytes: New Developments and Therapeutic Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mymedisage.com [mymedisage.com]
• 7. Nemiralisib in Patients with an Acute Exacerbation of COPD: Placebo-Controlled, Dose-Ranging Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. AZD8154 [openinnovation.astrazeneca.com]
• 9. Discovery of AZD8154, a dual PI3Kγδ inhibitor, as an inhaled treatment for asthma [morressier.com]
• 10. Frontiers | PI3K in T Cell Adhesion and Trafficking [frontiersin.org]

Validating CHF-6523's On-Target Effects Through Genetic Knockdown: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of pharmacological inhibition of Phosphoinositide 3-kinase delta (PI3Kδ) using CHF-6523 with genetic knockdown of its target, the PIK3CD gene. Validating the on-target effects of a small molecule inhibitor is a critical step in drug development to ensure that its biological activity is a direct consequence of modulating the intended target. Genetic methods, such as siRNA-mediated knockdown and CRISPR-Cas9-mediated knockout, offer a specific, non-pharmacological approach to mimic the effect of a highly selective inhibitor, thereby providing strong evidence for on-target activity.

CHF-6523 is an inhaled, selective inhibitor of PI3Kδ.[1][2] Clinical studies have demonstrated its ability to engage its target, as evidenced by a significant reduction in the downstream biomarker phosphatidylinositol (3,4,5)-trisphosphate (PIP3) in the sputum of COPD patients.[3][4][5] However, this target engagement did not translate into a discernible anti-inflammatory effect in this patient population.[3][4][5] This guide will explore how genetic knockdown can be used to independently verify the cellular consequences of PI3Kδ inhibition and provide a framework for comparing these effects with those of CHF-6523 and other alternative PI3Kδ inhibitors.

Comparison of Pharmacological and Genetic Inhibition of PI3Kδ

The primary advantage of using genetic knockdown to validate a small molecule inhibitor is the high specificity of target modulation. While small molecules can have off-target effects, genetic approaches directly reduce the expression of the target protein. A strong correlation between the phenotypic effects of the inhibitor and genetic knockdown of the target provides compelling evidence that the inhibitor is acting on-target.

Table 1: Comparison of CHF-6523 with Alternative PI3Kδ Inhibitors

Inhibitor	Mechanism of Action	Route of Administration	Key Clinical Findings
CHF-6523	Selective, inhaled PI3Kδ inhibitor.[1]	Inhaled	Demonstrated target engagement (PIP3 reduction) but no significant anti-inflammatory effect in COPD patients.[3][4][5]
Idelalisib (Zydelig®)	Selective, oral PI3Kδ inhibitor.[3][5][6]	Oral	Approved for the treatment of certain B-cell malignancies. Induces apoptosis and inhibits B-cell receptor signaling.[3][4][6]
Nemiralisib (GSK2292767)	Selective, inhaled PI3Kδ inhibitor.[7]	Inhaled	Investigated for inflammatory airway diseases; did not show significant efficacy in improving lung function in patients with acute exacerbation of COPD.[8]

Data Presentation: Pharmacological vs. Genetic Inhibition

The following tables present illustrative data comparing the effects of a selective PI3Kδ inhibitor with siRNA-mediated knockdown of PIK3CD in a relevant cell line (e.g., a B-cell lymphoma line where the PI3Kδ pathway is active).

Table 2: Effect of PI3Kδ Inhibition on Cell Viability

Treatment	Concentration/Dose	Cell Viability (% of Control)
Vehicle Control (DMSO)	0.1%	100%
Non-targeting siRNA	50 nM	98%
CHF-6523	1 µM	65%
10 µM	40%
PIK3CD siRNA	50 nM	45%

Table 3: Effect of PI3Kδ Inhibition on Apoptosis

Treatment	Concentration/Dose	Apoptotic Cells (% of Total)
Vehicle Control (DMSO)	0.1%	5%
Non-targeting siRNA	50 nM	6%
CHF-6523	1 µM	30%
10 µM	55%
PIK3CD siRNA	50 nM	50%

Table 4: Effect of PI3Kδ Inhibition on Downstream Signaling (p-AKT)

Treatment	Concentration/Dose	p-AKT Levels (% of Control)
Vehicle Control (DMSO)	0.1%	100%
Non-targeting siRNA	50 nM	95%
CHF-6523	1 µM	25%
10 µM	10%
PIK3CD siRNA	50 nM	15%

Experimental Protocols

siRNA-Mediated Knockdown of PIK3CD

This protocol describes the transient knockdown of PIK3CD in a suitable cell line (e.g., a human B-cell lymphoma line).

Materials:

• PIK3CD-specific siRNA and non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine™ RNAiMAX)

• Opti-MEM™ I Reduced Serum Medium

• Complete growth medium

• 6-well tissue culture plates

• Target cells

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 6-well plate at a density that will result in 50-70% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • For each well, dilute 50 nM of siRNA (PIK3CD-specific or non-targeting control) into 250 µL of Opti-MEM™.

  • In a separate tube, dilute the transfection reagent in 250 µL of Opti-MEM™ according to the manufacturer's instructions.

  • Combine the diluted siRNA and diluted transfection reagent. Mix gently and incubate for 15-20 minutes at room temperature.

• Transfection: Add the 500 µL of siRNA-lipid complex to each well containing cells and fresh medium.

• Incubation: Incubate the cells for 48-72 hours at 37°C in a CO2 incubator.

• Validation of Knockdown: Harvest the cells and assess the knockdown efficiency by Western blot analysis of PI3Kδ protein levels or qRT-PCR analysis of PIK3CD mRNA levels.

CRISPR-Cas9-Mediated Knockout of PIK3CD

This protocol provides a general workflow for generating a stable PIK3CD knockout cell line.

Materials:

• Lentiviral vector expressing Cas9 and a puromycin (B1679871) resistance gene (e.g., lentiCRISPRv2)

• PIK3CD-specific single guide RNA (sgRNA) and non-targeting control sgRNA

• HEK293T cells for lentivirus production

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• Transfection reagent for lentivirus production

• Target cells

• Polybrene

• Puromycin

Procedure:

• sgRNA Design and Cloning: Design and clone at least two independent sgRNAs targeting an early exon of PIK3CD into the lentiviral vector.

• Lentivirus Production: Co-transfect HEK293T cells with the lentiviral vector containing the sgRNA and the packaging plasmids. Harvest the viral supernatant at 48 and 72 hours post-transfection.

• Transduction of Target Cells:

  • Seed target cells in a 6-well plate.

  • Transduce the cells with the lentiviral particles in the presence of Polybrene (4-8 µg/mL).

• Selection: 48 hours post-transduction, begin selection with puromycin at a predetermined optimal concentration.

• Clonal Isolation and Expansion: After selection, isolate single cell clones by limiting dilution or fluorescence-activated cell sorting (FACS). Expand the clones.

• Validation of Knockout: Screen the clones for PIK3CD knockout by genomic DNA sequencing (to identify insertions/deletions) and Western blot analysis (to confirm absence of the protein).

Downstream Phenotypic Assays

a. Cell Viability Assay (MTT Assay):

• Seed cells in a 96-well plate and treat with the PI3Kδ inhibitor or perform siRNA transfection.

• After the desired incubation period (e.g., 72 hours), add MTT solution to each well and incubate for 3-4 hours.

• Add solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

b. Apoptosis Assay (Annexin V/Propidium Iodide Staining):

• Harvest cells after treatment or transfection.

• Wash cells with cold PBS and resuspend in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cells.

• Incubate for 15 minutes in the dark at room temperature.

• Analyze the stained cells by flow cytometry.

c. Western Blot for p-AKT:

• Lyse treated or transfected cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with primary antibodies against phosphorylated AKT (Ser473) and total AKT.

• Incubate with HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Visualizations

Caption: PI3Kδ signaling pathway and points of intervention.

Caption: Experimental workflow for comparing pharmacological and genetic inhibition.

Caption: Logical framework for interpreting comparative results.

References

• 1. benchchem.com [benchchem.com]
• 2. JCI Insight - PI3K alpha and delta promote hematopoietic stem cell activation [insight.jci.org]
• 3. addgene.org [addgene.org]
• 4. benchchem.com [benchchem.com]
• 5. Picking the point of inhibition: a comparative review of PI3K/AKT/mTOR pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative Measurement of Functional Activity of the PI3K Signaling Pathway in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PI3K pan-inhibition impairs more efficiently proliferation and survival of T-cell acute lymphoblastic leukemia cell lines when compared to isoform-selective PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

CHF-6523: A Comparative Analysis of its Cross-reactivity with PI3K Isoforms

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the phosphoinositide 3-kinase (PI3K) inhibitor CHF-6523's cross-reactivity profile with other PI3K inhibitors. This analysis is supported by available preclinical data and detailed experimental methodologies.

CHF-6523 is a potent and selective inhibitor of the delta (δ) isoform of phosphoinositide 3-kinase (PI3K). The PI3K family of enzymes plays a crucial role in intracellular signaling pathways that govern cell growth, proliferation, survival, and metabolism. The Class I PI3K isoforms (α, β, γ, and δ) have distinct tissue distributions and functions, making isoform-selective inhibitors like CHF-6523 valuable tools for targeted therapeutic intervention. This guide delves into the selectivity profile of CHF-6523 in comparison to other well-characterized PI3K inhibitors.

Comparative Selectivity of PI3K Inhibitors

The following table summarizes the inhibitory activity (IC50 values) of CHF-6523's precursor and other representative PI3K inhibitors against the four Class I PI3K isoforms. Lower IC50 values indicate higher potency.

Inhibitor	PI3Kα (IC50, nM)	PI3Kβ (IC50, nM)	PI3Kγ (IC50, nM)	PI3Kδ (IC50, nM)	Selectivity Profile
CHF-6523 (precursor compound)	>150-fold vs δ	>150-fold vs δ	Data not available	pKi = 8.4*	Highly selective for PI3Kδ
Idelalisib	8,600[1]	4,000[1]	2,100[1]	19[1]	Selective for PI3Kδ
Duvelisib	1602[2]	85[2]	27.4[2]	2.5[2]	Dual δ/γ inhibitor
Copanlisib	0.5[3]	3.7[3]	6.4[3]	0.7[3]	Pan-Class I inhibitor

* Note: The data for CHF-6523 is based on its precursor, compound 1, which exhibited a pKi of 8.4 for the PI3Kδ isoform and over 150-fold selectivity against PI3Kα and PI3Kβ isoforms.[4] Specific IC50 values for CHF-6523 against all four isoforms are not publicly available.

PI3K Signaling Pathway

The diagram below illustrates the central role of Class I PI3K isoforms in the signaling cascade. Activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs) leads to the recruitment and activation of PI3K at the cell membrane. PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3, in turn, activates downstream effectors like AKT, leading to a cascade of events that regulate various cellular processes.

Caption: The PI3K/AKT signaling pathway highlighting the four Class I isoforms.

Experimental Protocol: In Vitro Kinase Assay for PI3K Inhibitor Selectivity

The determination of a compound's inhibitory activity against different PI3K isoforms is crucial for defining its selectivity profile. A common method employed is the in vitro kinase assay, which measures the enzymatic activity of purified PI3K isoforms in the presence of an inhibitor. Below is a representative protocol for a luminescence-based kinase assay.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound (e.g., CHF-6523) against the four Class I PI3K isoforms (α, β, γ, and δ).

Principle: The assay measures the amount of ADP produced during the kinase reaction, which is inversely proportional to the amount of ATP remaining. The remaining ATP is converted into a luminescent signal, thus a lower signal indicates higher kinase activity and less inhibition.

Materials:

• Recombinant human PI3K isoforms (p110α/p85α, p110β/p85β, p110γ, and p110δ/p85α)

• Lipid substrate: Phosphatidylinositol-4,5-bisphosphate (PIP2)

• ATP solution

• Test compound (e.g., CHF-6523)

• Kinase assay buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM MgCl2, 2 mM DTT)

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• 384-well white microplates

• Multichannel pipettes

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in the kinase assay buffer. A typical starting concentration might be 10 µM, with 10-point, 3-fold serial dilutions. Include a vehicle control (e.g., DMSO) without the inhibitor.

• Enzyme and Substrate Preparation: Dilute the recombinant PI3K isoforms and the PIP2 substrate to their final desired concentrations in the kinase assay buffer.

• Assay Plate Setup: Add a small volume (e.g., 5 µL) of the serially diluted test compound or vehicle control to the wells of the 384-well plate.

• Enzyme Addition: Add the diluted PI3K enzyme solution (e.g., 10 µL) to each well.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of ATP and PIP2 substrate (e.g., 10 µL) to each well.

• Reaction Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Signal Detection: Stop the kinase reaction and measure the remaining ATP by adding the reagents from the luminescence-based kinase assay kit according to the manufacturer's instructions. This typically involves a two-step process to first deplete unconsumed ATP and then convert the generated ADP to ATP for detection.

• Data Acquisition: Measure the luminescence signal using a plate reader.

Data Analysis:

• The raw luminescence data is converted to the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• The percentage of inhibition is then plotted against the logarithm of the inhibitor concentration.

• The IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by fitting the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism).

Caption: A simplified workflow for an in vitro PI3K kinase assay.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. drughunter.com [drughunter.com]
• 3. researchgate.net [researchgate.net]
• 4. openalex.org [openalex.org]

A Comparative Analysis of the Safety Pharmacology and Toxicology of CHF-6523

For Researchers, Scientists, and Drug Development Professionals

CHF-6523 is a novel inhaled, selective phosphoinositide 3-kinase δ (PI3Kδ) inhibitor developed for the treatment of chronic obstructive pulmonary disease (COPD).[1][2] This guide provides a detailed comparison of the safety pharmacology and toxicology profile of CHF-6523 with its peers, including other inhaled PI3Kδ inhibitors and inhaled phosphodiesterase 4 (PDE4) inhibitors, supported by available preclinical and clinical data.

Executive Summary

CHF-6523 has demonstrated a promising preclinical safety profile, characterized by high selectivity for PI3Kδ and a lack of significant off-target effects in extensive screening panels.[2] In vitro and in vivo studies have indicated no major risks to the central nervous, respiratory, or cardiovascular systems.[2] Furthermore, CHF-6523 was found to be non-mutagenic and well-tolerated in repeat-dose toxicology studies in rats and dogs.[2] In early clinical trials, CHF-6523 was generally well-tolerated, with the most common adverse event being mild, inhalation-related cough.[3] This profile compares favorably with other PI3Kδ inhibitors and PDE4 inhibitors, some of which have been associated with systemic side effects or preclinical toxicology findings that have hindered their development.

In Vitro Safety and Selectivity

A critical aspect of drug development is ensuring high selectivity for the intended target to minimize off-target effects. CHF-6523 has been extensively profiled for its selectivity against other PI3K isoforms and a broad panel of kinases.

Table 1: In Vitro Selectivity Profile of CHF-6523 and Peer PI3Kδ Inhibitors

Compound	Target	pIC50 / pKia	Selectivity vs PI3Kα	Selectivity vs PI3Kβ	Selectivity vs PI3Kγ	Source
CHF-6523	PI3Kδ	pKia: 9.07	~257-fold	~65-fold	~105-fold	[2]
PI3Kα	pKia: 6.66	-	-	-	[2]
PI3Kβ	pKia: 7.26	-	-	-	[2]
PI3Kγ	pKia: 7.05	-	-	-	[2]
Nemiralisib	PI3Kδ	pKi: 9.9	High	High	High	GSK2269557, a potent and selective PI3Kδ inhibitor(pKi = 9.9).
AZD8154	PI3Kδ	pIC50: 9.2 (human)	~100-fold	~237-fold	Slightly less selective for δ over γ	[4]
PI3Kγ	pIC50: 9.1 (human)	-	-	-	[4]
PI3Kα	pIC50: 7.2 (human)	-	-	-	[4]
PI3Kβ	pIC50: 5.9 (human)	-	-	-	[4]

Note: Selectivity is calculated from the ratio of IC50 or Ka values. Higher fold values indicate greater selectivity for PI3Kδ.

In a comprehensive kinase panel screening of 468 human kinases, CHF-6523 at a concentration of 1 µM (a concentration that achieves 100% inhibition of PI3Kδ) showed significant interaction with only two other kinases.[2] Furthermore, in a panel of 68 assays covering receptors, ion channels, enzymes, and transporters, CHF-6523 did not exhibit any significant interactions at 1 µM.[2]

Preclinical Safety Pharmacology

Safety pharmacology studies are designed to investigate the potential undesirable pharmacodynamic effects of a substance on physiological functions in relation to exposure in the therapeutic range and above.

Table 2: Summary of Preclinical Safety Pharmacology Findings

Assay	CHF-6523	Nemiralisib	AZD8154	Roflumilast (B1684550)	Cilomilast (B62225)	Tanimilast (CHF6001)
Cardiovascular (hERG)	No effect level > 100 μM (GLP assay)[2]	Showed some hERG activity, leading to the development of a follow-up compound with reduced activity.	Data not publicly available.	No significant cardiovascular safety concerns identified in a large analysis of clinical trial data.[1][5]	Data not publicly available.	Well-tolerated with no cardiovascular signals in clinical trials.[6]
Cardiovascular (In Vivo)	No risks identified in in vivo telemetry in dogs after a single inhaled dose.[2]	Induces concentration-dependent increases in QT interval in vivo.	Acceptable safety profile in a Phase 1 clinical study with no clinically significant drug-associated safety concerns.[4][7]	No significant adverse cardiovascular events reported in preclinical studies.[8]	Data not publicly available.	No significant cardiovascular adverse events in clinical trials.
Central Nervous System (CNS)	No risks identified in safety pharmacology studies.[2]	Data not publicly available.	Data not publicly available.	No proconvulsant effects observed in safety analyses.	Limited CNS penetration expected to reduce side effects compared to first-generation PDE4 inhibitors.[9]	Good tolerability and safety profile in clinical trials.[10]
Respiratory System	No risks identified in safety pharmacology studies.[2]	Data not publicly available.	Data not publicly available.	Not a direct bronchodilator.	Improves lung function.[11]	Improves lung function.

Toxicology

Repeat-dose toxicology studies are conducted to characterize the toxicological profile of a test substance following repeated administration.

Table 3: Summary of Repeat-Dose Toxicology Findings

Compound	Species	Duration	No-Observed-Adverse-Effect Level (NOAEL)	Key Findings	Source
CHF-6523	Rat, Dog	4 weeks	Rat: Safety margin >200-fold; Dog: Safety margin >150-fold over predicted human dose.[2]	Well-tolerated up to high doses with no relevant histological findings.[2]	[2]
AZD8154	Rat, Monkey	3 months	Rat: 603 µg/kg/day; Monkey: 56.4 µg/kg/day.[4]	Gastrointestinal and skin inflammation at higher doses. Accumulation of alveolar macrophages.[4]	[4]
Roflumilast	Rat	Not specified	Not specified	Gastrointestinal and cardiac findings at doses higher than for clinical use.	Roflumilast is a PDE4 inhibitor, a non-steroid, anti-inflammatory active substance designed to target both the systemic and pulmonary inflammation associated with COPD.
Cilomilast	Rat, Mouse, Monkey	Not specified	Not specified	Vasculitis observed in rats and mice at high doses.	[5]
Tanimilast (CHF6001)	Rat	14 days	4.4 µmol/kg/day	Well-tolerated upon topical administration in animal models.	When given topically to ferrets, no emesis and nausea were evident up to 10-20 µmol/kg, respectively, while the PDE4 inhibitor GSK-256066 induced nausea at 1 µmol/kg i.t. A 14-day inhalation toxicology study in rat showed a no observed adverse effect level dose of 4.4 µmol/kg/die for CHF6001, and lower than 0.015 μmol/kg/die for GSK-256066.

Genotoxicity

CHF-6523 was evaluated for its potential to cause genetic mutations and chromosomal damage. It showed no mutagenic, clastogenic, or aneugenic potential in a battery of non-GLP and GLP assays, including the Ames test.[2]

Clinical Safety

In a three-part, first-in-human study, CHF-6523 was administered to healthy volunteers and patients with stable COPD.[3] The primary objective was to assess its safety and tolerability.[3]

Key Clinical Safety Findings for CHF-6523:

• Adverse Events: Generally well-tolerated. The most frequently reported adverse event was cough, which was typically mild to moderate and resolved within an hour of dosing.[3] In a study with COPD patients, 95.2% reported cough as an adverse event.[3]

• Serious Adverse Events: No serious adverse events were reported in the initial studies in healthy volunteers.

Comparative Clinical Adverse Events:

• Nemiralisib: Cough was also a common adverse event in clinical trials.[12]

• Roflumilast (oral PDE4 inhibitor): Associated with gastrointestinal side effects (diarrhea, nausea), weight loss, and psychiatric events (insomnia, anxiety, depression).[9][13]

• Cilomilast (oral PDE4 inhibitor): Gastrointestinal adverse events were common.[14]

• Tanimilast (inhaled PDE4 inhibitor): Showed a good tolerability and safety profile in clinical trials with no evidence of PDE4 inhibitor class-related side effects.[6][10]

Experimental Protocols

Detailed methodologies for key safety and toxicology assays are crucial for the interpretation of results.

hERG Assay (Potassium Channel Blockade)

• Objective: To assess the potential of a compound to inhibit the hERG (human Ether-à-go-go-Related Gene) potassium channel, which can lead to QT interval prolongation and cardiac arrhythmias.

• Methodology: The potential of CHF-6523 to inhibit the hERG channel was assessed in a GLP-compliant assay.[2] While the specific methodology for CHF-6523 is not detailed in the public domain, standard practice involves using patch-clamp electrophysiology on cells stably expressing the hERG channel. Different concentrations of the test compound are applied to the cells, and the effect on the hERG current is measured. The concentration that causes 50% inhibition (IC50) is determined. A No-Observed-Effect-Level (NOEL) is the highest concentration at which no significant inhibition is observed.

Ames Test (Bacterial Reverse Mutation Assay)

• Objective: To assess the mutagenic potential of a compound by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

• Methodology: The Ames test for CHF-6523 was conducted as part of its non-GLP and GLP genotoxicity screening.[2] The standard protocol involves exposing several strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) to various concentrations of the test substance, both with and without a metabolic activation system (S9 mix from rat liver). The number of revertant colonies (bacteria that have regained the ability to synthesize histidine) is counted and compared to a negative control. A significant, dose-dependent increase in the number of revertant colonies indicates a positive (mutagenic) result.

In Vivo Cardiovascular Telemetry

• Objective: To continuously monitor cardiovascular parameters (e.g., blood pressure, heart rate, ECG) in conscious, freely moving animals to detect any adverse effects of a drug candidate.

• Methodology: For CHF-6523, in vivo telemetry was conducted in dogs after a single inhaled dose.[2] This typically involves the surgical implantation of a telemetry transmitter that records and transmits physiological data. After a recovery period, the animals are administered the test compound, and data is collected continuously for a specified period. This allows for the assessment of changes in cardiovascular function without the confounding effects of anesthesia or restraint.

Repeat-Dose Inhalation Toxicology

• Objective: To evaluate the potential toxicity of a substance after repeated inhalation exposure over a defined period.

• Methodology: CHF-6523 was administered once-daily via inhalation to rats and dogs for 4 weeks.[2] Such studies involve exposing animals to the test article at multiple dose levels and a control (air or vehicle). A comprehensive range of endpoints are evaluated, including clinical observations, body weight, food consumption, clinical pathology (hematology, clinical chemistry, urinalysis), and, at termination, organ weights and histopathological examination of all major tissues, with a particular focus on the respiratory tract. The No-Observed-Adverse-Effect Level (NOAEL) is determined as the highest dose at which no treatment-related adverse effects are observed.

Signaling Pathways and Experimental Workflows

Caption: PI3Kδ Signaling Pathway and Inhibition by CHF-6523.

Caption: Preclinical Safety Testing Workflow for Inhaled Drugs.

References

• 1. ovid.com [ovid.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Expectoration | CHF6523 data suggest that the phosphoinositide 3-kinase delta isoform is not a suitable target for the management of COPD | springermedicine.com [springermedicine.com]
• 4. AZD8154 [openinnovation.astrazeneca.com]
• 5. Cardiovascular safety in patients receiving roflumilast for the treatment of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The PDE4 Inhibitor Tanimilast Restrains the Tissue-Damaging Properties of Human Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterisation of pharmacokinetics, safety and tolerability in a first-in-human study for AZD8154, a novel inhaled selective PI3Kγδ dual inhibitor targeting airway inflammatory disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Roflumilast: a green signal is yet to come - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cilomilast: a second generation phosphodiesterase 4 inhibitor for asthma and chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tanimilast, A Novel Inhaled Pde4 Inhibitor for the Treatment of Asthma and Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An update and appraisal of the cilomilast Phase III clinical development programme for chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. criver.com [criver.com]
• 13. Frontiers | Tanimilast, A Novel Inhaled Pde4 Inhibitor for the Treatment of Asthma and Chronic Obstructive Pulmonary Disease [frontiersin.org]
• 14. Cilomilast for COPD: results of a 6-month, placebo-controlled study of a potent, selective inhibitor of phosphodiesterase 4 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: The Selective PI3Kδ Inhibitor CHF-6523 Versus Pan-PI3K Inhibitors in Respiratory Assays

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Phosphoinositide 3-Kinase (PI3K) Inhibition in Respiratory Disease Models

The phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of cellular processes, and its dysregulation is implicated in various inflammatory and proliferative diseases, including respiratory conditions like Chronic Obstructive Pulmonary Disease (COPD) and asthma. Consequently, PI3K inhibitors have emerged as a promising therapeutic class. This guide provides a detailed comparison of CHF-6523, a novel inhaled selective PI3Kδ inhibitor, against pan-PI3K inhibitors, which target all four Class I PI3K isoforms (α, β, γ, and δ). This comparison is based on available preclinical and clinical data in relevant respiratory assays, offering valuable insights for researchers and drug developers in the field.

At a Glance: Key Differences in Mechanism and Clinical Development

CHF-6523 is an inhaled, selective inhibitor of the PI3Kδ isoform, which is predominantly expressed in leukocytes and plays a key role in allergic inflammation and immune cell function.[1][2] This targeted approach aims to deliver therapeutic effects directly to the lungs while minimizing systemic side effects. In contrast, pan-PI3K inhibitors, such as Wortmannin (B1684655) and LY294002, non-selectively block all Class I PI3K isoforms.[3][4] While this broad activity can be effective, it is often associated with a higher incidence of adverse events due to the essential roles of PI3Kα and PI3Kβ in normal physiological processes.[4]

A crucial distinction lies in their clinical development for respiratory diseases. While CHF-6523 has been investigated in clinical trials for COPD delivered via inhalation[5][6], there is a notable absence of clinical trial data for inhaled pan-PI3K inhibitors in respiratory indications.[7] Most pan-PI3K inhibitors have been evaluated as orally administered agents, primarily in oncology, where their use is often limited by systemic toxicity.[8]

In Vitro Selectivity: A Clear Divide

The in vitro inhibitory profiles of CHF-6523 and various pan-PI3K inhibitors highlight their fundamental mechanistic differences. CHF-6523 demonstrates high selectivity for the PI3Kδ isoform, whereas pan-PI3K inhibitors exhibit broad activity across all Class I isoforms.

Table 1: In Vitro Potency and Selectivity of PI3K Inhibitors

Inhibitor	Type	PI3Kα (IC50/pKi)	PI3Kβ (IC50/pKi)	PI3Kγ (IC50/pKi)	PI3Kδ (IC50/pKi)	Data Source(s)
CHF-6523	PI3Kδ Selective	>150-fold selectivity vs δ	>150-fold selectivity vs δ	6.8 (pKi)	8.4 (pKi)	[9]
Wortmannin	Pan-PI3K	1.9 nM	21 nM	13 nM	1.6 nM	[10]
LY294002	Pan-PI3K	0.55 µM	0.97 µM	1.1 µM	0.57 µM	[10]
PI-103	Pan-PI3K	2 nM	3 nM	15 nM	3 nM	[7]
ZSTK474	Pan-PI3K	17 nM	380 nM	100 nM	17 nM	[10]

IC50 values represent the concentration of inhibitor required to reduce enzyme activity by 50%. pKi is the negative logarithm of the inhibition constant (Ki). Higher pKi and lower IC50 values indicate greater potency.

Preclinical Efficacy in a Th2-Driven Model of Airway Inflammation

To provide a direct preclinical comparison, we examine the efficacy of CHF-6523 and the pan-PI3K inhibitor Wortmannin in the ovalbumin-sensitized Brown Norway rat model. This is a well-established model of Th2-driven allergic airway inflammation, characterized by eosinophilia, a key feature of certain types of asthma.

Table 2: Preclinical Efficacy in an Ovalbumin-Induced Airway Inflammation Rat Model

Inhibitor	Administration Route	Key Finding	Efficacy	Data Source
CHF-6523	Intratracheal	Durable anti-inflammatory activity in a Th2-driven acute lung inflammation model.	Potent inhibition of eosinophilic inflammation.	[2]
Wortmannin	Intratracheal	Dose-dependent inhibition of ovalbumin-induced bronchospasm and suppression of bronchoalveolar lavage fluid leukocyte numbers and eosinophil peroxidase activity.	ED50 for bronchospasm: ~5 µg/kg. ED50 for leukocyte and eosinophil reduction: ~100 µg/kg.	[11]

These preclinical findings suggest that both selective PI3Kδ inhibition and pan-PI3K inhibition can effectively reduce eosinophilic inflammation in a relevant animal model of allergic asthma. However, the broader target profile of pan-PI3K inhibitors raises potential concerns about off-target effects, even with local administration.

Clinical Respiratory Assays: A Look at Target Engagement and Efficacy

Clinical studies of CHF-6523 in patients with COPD have provided valuable insights into its performance in a human respiratory disease context. A key aspect of these trials was the measurement of phosphatidylinositol (3,4,5)-trisphosphate (PIP3) in induced sputum as a biomarker of PI3K pathway activation.

In a clinical study involving COPD patients, inhaled CHF-6523 demonstrated significant target engagement in the lungs.[5][6] This was evidenced by a reduction in the levels of PIP3 in induced sputum samples from patients who received the drug compared to placebo.[5][6] However, this clear target engagement did not translate into a significant anti-inflammatory effect based on the study's endpoints.[5][6]

In contrast, there is a lack of published clinical trial data for inhaled pan-PI3K inhibitors in respiratory diseases. Clinical development of pan-PI3K inhibitors has been challenging due to systemic side effects observed with oral administration, which has limited their exploration for non-oncology indications.

Experimental Protocols

Ovalbumin-Induced Airway Inflammation in Rats (Th2-Driven Model)

This model is a standard preclinical assay to evaluate the efficacy of anti-inflammatory compounds in the context of allergic asthma.

• Sensitization: Brown Norway rats are sensitized by intraperitoneal injections of ovalbumin (OVA), an egg protein, typically mixed with an adjuvant like aluminum hydroxide (B78521) to enhance the immune response. This is usually performed on day 0 and day 14.[6][12]

• Challenge: After a period to allow for the development of an allergic phenotype, the rats are challenged with an aerosolized solution of OVA delivered directly to the airways, usually on multiple days (e.g., days 21, 22, and 23).[6][12]

• Treatment: The test compound (e.g., CHF-6523 or a pan-PI3K inhibitor) is administered to the animals, often via intratracheal instillation or inhalation, at a specified time before or after the OVA challenge.[2][11]

• Assessment: At a defined time point after the final challenge (e.g., 24 or 48 hours), various endpoints are measured to assess the level of airway inflammation. These typically include:

  • Bronchoalveolar Lavage (BAL): Collection of fluid from the lungs to quantify the number and type of inflammatory cells (e.g., eosinophils, neutrophils, lymphocytes).[12]

  • Histopathology: Examination of lung tissue sections for signs of inflammation, such as cellular infiltration and mucus production.[13]

  • Cytokine Analysis: Measurement of Th2-associated cytokines (e.g., IL-4, IL-5, IL-13) in the BAL fluid or lung tissue.[12]

  • Airway Hyperresponsiveness: Measurement of the lung's response to a bronchoconstricting agent (e.g., methacholine).[6]

Sputum Induction and PIP3 Measurement (Clinical Assay)

This method is used in clinical trials to obtain a non-invasive sample from the airways and to measure a biomarker of PI3K pathway activity.

• Sputum Induction: Patients inhale a nebulized hypertonic saline solution (e.g., 3-5% NaCl) for a set period. This irritates the airways and promotes the production of sputum.[13]

• Sputum Collection: The patient is instructed to cough deeply and expectorate the sputum into a collection container. The process may be repeated several times to obtain an adequate sample.[13]

• Sputum Processing: The collected sputum is processed to separate the cellular components from the mucus. This often involves treatment with a mucolytic agent like dithiothreitol (B142953) (DTT).[13]

• PIP3 Measurement: The levels of PIP3 in the processed sputum sample are quantified using a sensitive analytical method, such as a competitive enzyme-linked immunosorbent assay (ELISA) or mass spectrometry. The results are often normalized to the total protein or cell count in the sample.[13]

Visualizing the Pathways and Processes

To better understand the concepts discussed, the following diagrams illustrate the PI3K signaling pathway and the workflow of the ovalbumin-induced airway inflammation model.

Caption: PI3K Signaling Pathway and Points of Inhibition.

Caption: Ovalbumin-Induced Airway Inflammation Model Workflow.

Conclusion: A Tale of Two Strategies

The benchmarking of CHF-6523 against pan-PI3K inhibitors reveals two distinct therapeutic strategies for respiratory diseases. CHF-6523 exemplifies a targeted, inhaled approach, prioritizing selectivity for the PI3Kδ isoform to potentially minimize systemic side effects. Preclinical data demonstrate its efficacy in a relevant model of allergic airway inflammation. However, clinical findings in COPD, while confirming target engagement in the lung, did not show a significant anti-inflammatory effect, raising questions about the sufficiency of targeting PI3Kδ alone in this complex disease.

Pan-PI3K inhibitors, on the other hand, offer broad inhibition of the PI3K pathway. Preclinically, they have also shown efficacy in reducing airway inflammation. However, their lack of isoform selectivity is a major drawback, leading to a higher risk of adverse effects, which has likely hindered their development as inhaled therapies for respiratory conditions. The absence of clinical data for inhaled pan-PI3K inhibitors in respiratory diseases underscores the challenges associated with this approach.

For researchers and drug developers, the choice between a selective and a pan-inhibitor strategy depends on the specific disease context, the desired therapeutic window, and the tolerance for on- and off-target side effects. The story of CHF-6523 and pan-PI3K inhibitors in respiratory assays provides a compelling case study in the ongoing quest for safe and effective treatments for chronic lung diseases.

References

• 1. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Mechanisms and Therapeutic Implications of PI3K Signaling in Airway Inflammation and Remodeling in Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Roles of PI3K pan-inhibitors and PI3K-δ inhibitors in allergic lung inflammation: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The OVA-induced Asthma Model in Mice and Rats: An Overview - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]
• 7. Developing PI3K Inhibitors for Respiratory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Facebook [cancer.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. PI3Kγδ inhibition suppresses key disease features in a rat model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of wortmannin on airways inflammation induced by allergen in actively sensitised Brown Norway rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An experimental model of asthma in rats using ovalbumin and lipopolysaccharide allergens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Attenuation of ovalbumin-induced inflammation and lung oxidative injury in asthmatic rats by Zingiber officinale extract: combined in silico and in vivo study on antioxidant potential, STAT6 and TNF-α pathways - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of CHF-6523: A Procedural Guide

For researchers and drug development professionals, the proper handling and disposal of investigational compounds like CHF-6523, an orally active phosphoinositide 3-kinase (PI3K) delta inhibitor, is a critical component of laboratory safety and environmental responsibility.[1][2][3] While specific disposal protocols for CHF-6523 are not publicly available, adherence to general best practices for chemical waste management is essential. This guide provides a step-by-step operational plan for the safe disposal of CHF-6523, ensuring the protection of personnel and the environment.

Core Principles of Chemical Waste Disposal

The disposal of any chemical, including research compounds, should always be guided by the principles of minimizing waste, preventing pollution, and ensuring safety. Researchers must consult their institution's Environmental Health and Safety (EHS) department for specific guidelines and procedures, as regulations can vary.

Quantitative Data on Chemical Waste

To facilitate proper waste segregation, it is crucial to categorize chemical waste based on its physical and chemical properties. The following table provides a general framework for categorizing laboratory chemical waste.

Waste Category	Description	Examples	Typical Container
Halogenated Solvents	Organic solvents containing fluorine, chlorine, bromine, or iodine.	Dichloromethane, Chloroform, Carbon Tetrachloride	Clearly labeled, compatible solvent waste container
Non-Halogenated Solvents	Organic solvents that do not contain halogens.	Acetone, Ethanol, Hexanes, Toluene	Clearly labeled, compatible solvent waste container
Aqueous Waste	Water-based solutions containing dissolved chemicals. The pH should be between 5.5 and 10.5.	Buffer solutions, dilute acid/base solutions	Clearly labeled, compatible aqueous waste container
Solid Chemical Waste	Unused or expired chemicals, reaction byproducts, and contaminated labware (e.g., gloves, weigh boats).	Leftover CHF-6523 powder, contaminated silica (B1680970) gel	Labeled, sealed waste bag or container
Sharps Waste	Needles, syringes, scalpels, and other items that can puncture the skin.	Used needles for injections	Puncture-resistant sharps container

Experimental Protocol: General Disposal of a Research Compound

The following is a generalized, step-by-step protocol for the disposal of a research compound like CHF-6523 in a laboratory setting.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling chemical waste.

2. Waste Segregation:

• Do not mix different categories of chemical waste.

• Dispose of solid CHF-6523 waste in a designated solid chemical waste container.

• Solutions containing CHF-6523 should be disposed of in the appropriate liquid waste container (e.g., halogenated or non-halogenated solvent waste, or aqueous waste, depending on the solvent).

• Contaminated consumables (e.g., pipette tips, gloves) should be placed in a designated solid waste container.

3. Container Labeling:

• Ensure all waste containers are clearly and accurately labeled with the full chemical names of the contents and their approximate concentrations.

• Use your institution's official hazardous waste labels.

4. Storage of Waste:

• Store waste containers in a designated, well-ventilated satellite accumulation area.

• Keep containers securely closed when not in use.

• Do not overfill waste containers.

5. Waste Pickup:

• Follow your institution's procedures for requesting a chemical waste pickup from the EHS department.

Logical Workflow for CHF-6523 Disposal

The following diagram illustrates the decision-making process for the proper disposal of CHF-6523.

Caption: Decision tree for the proper segregation and disposal of CHF-6523 waste.

By following these general guidelines and consulting with institutional safety personnel, researchers can ensure the safe and compliant disposal of CHF-6523 and other laboratory chemicals, fostering a culture of safety and environmental stewardship.

References

• 1. CHF-6523 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CHF-6523 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Safeguarding Researchers: A Comprehensive Guide to Handling CHF-6523

For Immediate Implementation: This document provides crucial safety and logistical guidance for laboratory professionals working with CHF-6523, an inhaled selective PI3Kδ inhibitor. In the absence of a specific Safety Data Sheet (SDS), the following protocols are based on established best practices for handling potent pharmaceutical compounds in a research environment. Adherence to these guidelines is essential to ensure personnel safety and procedural integrity.

Personal Protective Equipment (PPE)

All personnel must don the following PPE before entering the designated handling area. The principle of double gloving is critical to minimize exposure.

PPE Category	Item	Specification
Hand Protection	Double Nitrile Gloves	The outer pair should be changed immediately upon contamination or at regular intervals.
Body Protection	Disposable Coveralls	Recommended materials include Tyvek or microporous film (MPF) to protect against chemical splashes and dust.
Dedicated Lab Coat	To be worn over personal clothing, preferably disposable or professionally laundered.
Eye Protection	Chemical Splash Goggles or Face Shield	Goggles should provide a complete seal around the eyes. A face shield can be worn over goggles for additional protection.
Respiratory Protection	Disposable Respirator	N95 or FFP2 respirators are suitable for low-risk activities but are not recommended as primary protection for handling highly potent compounds. A powered air-purifying respirator (PAPR) may be necessary for procedures with a higher risk of aerosolization.
Foot Protection	Disposable Shoe Covers	To be worn in the designated handling area and removed before exiting.

Operational Plan: From Receipt to Disposal

A systematic approach is crucial for safely managing CHF-6523 throughout its lifecycle in the laboratory. The following workflow outlines the key phases of handling, emphasizing containment and decontamination.

Caption: Workflow for Safe Handling of CHF-6523.

Experimental Protocols

General Handling of Potent Powders:

• Preparation:

  • Designate a specific area for handling CHF-6523, preferably within a certified chemical fume hood or a glove box.

  • Ensure a chemical spill kit appropriate for potent powders is readily accessible.

  • Prepare clearly labeled, sealed waste containers for solid, liquid, and contaminated PPE waste.

  • Don all required PPE in the correct sequence in an anteroom or designated clean area before entering the handling zone.

• Weighing and Aliquoting:

  • Whenever possible, use a closed system for weighing and transferring the compound to minimize the generation of airborne particles.

  • If handling the powder directly, use gentle scooping techniques to avoid creating dust.

• Solution Preparation:

  • When dissolving CHF-6523, slowly add the solvent to the solid to prevent splashing.

  • Keep containers covered as much as possible during the process.

• Spill Management:

  • In the event of a spill, immediately alert others in the vicinity.

  • Evacuate the area if necessary.

  • Using the prepared spill kit, clean the spill by working from the outside in to contain the powder.

  • All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

The primary and recommended method for the disposal of CHF-6523 and any contaminated materials is high-temperature incineration.

Waste Type	Container Specification	Disposal Method
Solid Waste (e.g., unused compound, contaminated consumables)	Clearly labeled, leak-proof, and puncture-resistant containers.	High-temperature incineration by a licensed hazardous waste management company.
Liquid Waste (e.g., solutions containing CHF-6523)	Clearly labeled, leak-proof, and puncture-resistant containers.	High-temperature incineration by a licensed hazardous waste management company.
Contaminated PPE (e.g., gloves, coveralls, shoe covers)	Clearly labeled, sealed plastic bags or containers.	High-temperature incineration by a licensed hazardous waste management company.

Important Note: Never dispose of CHF-6523 or its waste down the drain or in regular trash. All waste must be handled as hazardous.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical flow of the safety and handling protocol, emphasizing the critical control points from preparation to final disposal.

Caption: Logical Flow of Safety Protocols for CHF-6523.